2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

Abstract

This technical guide provides a comprehensive overview of the synthetic pathway for 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone, a significant biochemical reagent in glycobiology research.[1] This document is intended for researchers, scientists, and professionals in drug development, offering a detailed, step-by-step methodology grounded in established chemical principles. The synthesis is presented as a multi-step process commencing from the readily available D-glucosamine hydrochloride. Key transformations, including N-acetylation, selective protection of hydroxyl groups, oxidation to a lactone, and the final conversion to the hydroximo-lactone, are discussed in detail. The rationale behind the choice of reagents and reaction conditions is elucidated to provide a deeper understanding of the synthetic strategy.

Introduction: The Significance of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

Carbohydrate derivatives are fundamental to numerous biological processes, and their synthetic analogues are invaluable tools in the study of glycobiology. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is a structurally specialized monosaccharide derivative. Its core, a gluconolactone, mimics the oxocarbenium-ion-like transition state of glycosidase enzymes, making it and related compounds potent inhibitors of these enzymes. The hydroximo-lactone functionality, in particular, is of interest for its potential to interact with the active sites of various enzymes. The benzylidene acetal serves as a crucial protecting group, directing the synthesis and ensuring the stability of the pyranose ring in a specific conformation. This guide will delineate a logical and efficient synthetic route to this valuable molecule.

Retrosynthetic Analysis and Strategy

The synthesis of the target molecule is best approached through a linear sequence starting from D-glucosamine. The overall strategy involves:

• N-Acetylation: Introduction of the acetamido group at the C-2 position of D-glucosamine.

• Selective Protection: Installation of a benzylidene acetal to protect the C-4 and C-6 hydroxyl groups. This is a key step to prevent unwanted side reactions in subsequent steps.

• Oxidation: Conversion of the anomeric carbon of the protected N-acetylglucosamine to a lactone.

• Oximation: Reaction of the lactone with hydroxylamine to form the final hydroximo-1,5-lactone.

This strategic sequence ensures that the functional groups are manipulated in a controlled manner, leading to the desired product with good yield and purity.

Experimental Protocols and Methodologies

Step 1: Synthesis of N-Acetyl-D-glucosamine from D-Glucosamine Hydrochloride

The initial step involves the N-acetylation of D-glucosamine. A straightforward and efficient method involves the in-situ generation of the free amine from the hydrochloride salt, followed by acetylation.

Protocol:

• Dissolve D-glucosamine hydrochloride in methanol.

• Add an equimolar amount of sodium methoxide in methanol to the solution. This will precipitate sodium chloride and generate a supersaturated solution of the free D-glucosamine base.

• Filter off the sodium chloride precipitate and wash it with a small amount of methanol.

• To the filtrate containing the free D-glucosamine, add 1.5 to 2.0 equivalents of acetic anhydride at room temperature.

• Stir the reaction mixture for 30-60 minutes. The product, N-acetyl-D-glucosamine, will precipitate out of the solution.

• Collect the crude product by filtration, wash with cold methanol and then ether, and dry under vacuum.

• Recrystallization can be performed from a minimal amount of hot water by adding ethanol and then ether to achieve high purity.

Step 2: Synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucose

The selective protection of the 4- and 6-hydroxyl groups is achieved by the formation of a benzylidene acetal. This reaction is typically catalyzed by a Lewis acid.

Protocol:

• Suspend N-acetyl-D-glucosamine in a suitable solvent such as N,N-dimethylformamide (DMF).

• Add benzaldehyde dimethyl acetal (approximately 3 equivalents) to the suspension.

• Add a catalytic amount of a sulfonic acid, such as p-toluenesulfonic acid.

• Stir the reaction mixture at room temperature for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, remove the DMF under reduced pressure.

• Suspend the resulting residue in a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst.

• Collect the solid product by filtration, wash thoroughly with water and then with a non-polar solvent like hexanes to remove any unreacted benzaldehyde derivatives.

• Dry the product under vacuum to yield 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucose.

Step 3: Synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucono-1,5-lactone

Protocol (Adapted from a similar transformation on a related compound):

• Dissolve 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucose in a suitable anhydrous solvent, such as dichloromethane (CH₂Cl₂).

• Add an excess of activated manganese dioxide (MnO₂) to the solution. The activation of MnO₂ is crucial for its reactivity.

• Reflux the mixture for several hours, monitoring the disappearance of the starting material by TLC.

• Upon completion, cool the reaction mixture to room temperature and filter off the MnO₂ through a pad of Celite.

• Wash the filter cake thoroughly with the reaction solvent.

• Combine the filtrate and washings and concentrate under reduced pressure.

• Purify the resulting residue by column chromatography on silica gel to afford 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucono-1,5-lactone.

Step 4: Synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

The final step is the conversion of the lactone to the hydroximo-lactone (a cyclic hydroxamic acid). This is achieved by reacting the lactone with hydroxylamine.

Protocol:

• Prepare a solution of free hydroxylamine. This can be done by dissolving hydroxylamine hydrochloride in methanol and adding an equimolar amount of a base like potassium hydroxide or sodium methoxide in methanol at 0°C. The precipitated salt (KCl or NaCl) is then filtered off.

• Dissolve the 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucono-1,5-lactone in a suitable solvent like methanol.

• Add the freshly prepared solution of free hydroxylamine to the lactone solution.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC.

• Once the reaction is complete, the solvent is removed under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system, such as methanol/ether, to yield the final product, 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone.

Visualization of the Synthetic Workflow

The following diagram illustrates the key transformations in the synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone.

Caption: Synthetic pathway for the target molecule.

Characterization Data

The following table summarizes the known physical and chemical properties of the target compound.

Property	Value	Reference
CAS Number	132063-03-7
Molecular Formula	C₁₅H₁₈N₂O₆
Molecular Weight	322.31 g/mol
Melting Point	229-231 °C
Solubility	DMSO, Methanol
Appearance	White to off-white solid
Storage	Long-term at -20°C

Discussion and Mechanistic Insights

• The Role of the Benzylidene Acetal: The formation of the 4,6-O-benzylidene acetal is a classic protecting group strategy in carbohydrate chemistry. It serves two primary purposes: it protects the primary C-6 hydroxyl and the secondary C-4 hydroxyl from participating in unwanted side reactions, and it locks the pyranose ring into a more rigid chair conformation. This conformational rigidity can influence the stereochemical outcome of subsequent reactions.

• Oxidation of the Anomeric Carbon: The oxidation of the hemiacetal at the anomeric carbon to a lactone is a key transformation. The use of activated MnO₂ is a mild and effective method for this purpose. The reaction likely proceeds through a radical mechanism on the surface of the MnO₂.

• Lactone to Hydroximo-lactone Conversion: The reaction of a lactone with hydroxylamine is a nucleophilic acyl substitution. The nitrogen of hydroxylamine attacks the electrophilic carbonyl carbon of the lactone, leading to a tetrahedral intermediate. Subsequent proton transfers and ring-opening result in the formation of the hydroxamic acid (in this case, a cyclic hydroximo-lactone). The use of free hydroxylamine, generated from its hydrochloride salt, is crucial as the free base is the active nucleophile.

Conclusion

The synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is a multi-step process that relies on fundamental principles of carbohydrate chemistry, including protection-deprotection strategies and specific functional group transformations. This guide provides a robust and logical pathway for its preparation, amalgamating established protocols for each key step. The successful synthesis of this molecule will provide researchers with a valuable tool for investigating the role of carbohydrates in biological systems and for the development of novel therapeutic agents.

References

• Kiss, M., Timári, I., Barna, T., Mészáros, Z., Slámová, K., Bojarová, P., ... & Somsák, L. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. International Journal of Molecular Sciences, 23(3), 1037. [Link]

• Sow, I. S. (2024). Methods for synthesizing hydroxamic acids and their metal complexes. European Journal of Chemistry, 15(4), 345-354. [Link]

• Organic Syntheses. (n.d.). Methyl 4,6-O-benzylidene-α-D-glucopyranoside. Retrieved from [Link]

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• A simplified preparation of N-acetyl-D-glucosamine. (1956). Journal of the American Chemical Society, 78(15), 3857-3857. [Link]

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An In-depth Technical Guide to the Synthesis and Characterization of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

This guide provides a comprehensive technical overview of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone, a significant biochemical reagent in the field of glycobiology.[1][2][3] Glycobiology, a discipline that explores the multifaceted roles of sugars in biological systems, benefits greatly from specialized molecules like the topic compound to probe and understand complex biological processes.[2][3] This document details a probable synthetic pathway, outlines in-depth characterization methodologies, and discusses the potential applications for researchers, scientists, and professionals in drug development.

Introduction and Rationale

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone belongs to a class of carbohydrate derivatives that are pivotal for studying enzyme kinetics and designing enzyme inhibitors. The core structure, a glucono-1,5-lactone, is a known mimic of the oxocarbenium ion transition state of glycosidases, making it a valuable scaffold for inhibitor design. The introduction of a hydroximo group and a benzylidene acetal adds further chemical functionality and stereochemical constraints, which can be exploited for specific biological interactions.

The benzylidene group, protecting the 4- and 6-hydroxyls, provides rigidity to the pyranose ring and hydrophobicity, which can influence cell permeability and binding to protein targets. The oxime functionality is a versatile chemical handle for further derivatization or can directly participate in interactions with biological targets.[4][5]

Proposed Synthetic Pathway

While a direct, detailed synthesis protocol for this specific compound is not extensively published, a logical and efficient pathway can be devised based on established carbohydrate chemistry methodologies. The synthesis originates from the readily available D-glucosamine hydrochloride.

The proposed multi-step synthesis involves:

• N-acetylation of D-glucosamine.

• Benzylidenation to protect the 4- and 6-hydroxyl groups.

• Oxidation of the anomeric carbon to the lactone.

• Oximation of the lactone to form the final product.

This sequence is designed to strategically protect and modify the functional groups of the glucose scaffold to arrive at the target molecule.

Diagram of the Proposed Synthetic Workflow

Caption: A multi-step synthetic pathway from D-glucosamine.

Detailed Experimental Protocols

Step 1: N-Acetylation of D-Glucosamine

This foundational step is a well-established procedure. D-glucosamine hydrochloride is dissolved in an appropriate solvent, typically aqueous methanol, and treated with acetic anhydride in the presence of a base like sodium bicarbonate to neutralize the generated acetic acid. The reaction progress is monitored by Thin Layer Chromatography (TLC).

Step 2: Benzylidenation

The resulting N-acetylglucosamine is then subjected to acetal protection. The compound is reacted with benzaldehyde in the presence of a Lewis acid catalyst, such as anhydrous zinc chloride. This reaction selectively protects the primary 6-hydroxyl and the 4-hydroxyl groups, forming a six-membered ring.

Step 3: Oxidation to the Lactone

The anomeric hydroxyl group of the 4,6-O-benzylidene-N-acetylglucosamine is oxidized to form the corresponding lactone. A mild oxidizing agent like iodine in methanol can be employed for this transformation. This reaction proceeds via the hemiacetal at the anomeric center.

Step 4: Oximation

The final step involves the formation of the oxime.[6] The lactone is reacted with hydroxylamine hydrochloride in the presence of a base, such as pyridine or sodium acetate, to yield the desired 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. The formation of oximes from aldehydes or ketones with hydroxylamine is a standard condensation reaction.[6]

Comprehensive Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized compound. A combination of spectroscopic and physical methods should be employed.

Physical Properties

Property	Expected Value	Source
CAS Number	132063-03-7	[7][8]
Molecular Formula	C15H18N2O6	[7]
Molecular Weight	322.31 g/mol	Calculated
Melting Point	229-231°C	[7]
Solubility	DMSO, Methanol	[7]
Appearance	White to off-white solid	General observation

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the acetamido group (a singlet around 2.0 ppm), the benzylidene acetal proton (a singlet between 5.5 and 6.0 ppm), and aromatic protons from the benzylidene group (multiplets between 7.2 and 7.5 ppm). The sugar ring protons will appear as a series of multiplets in the region of 3.5 to 5.0 ppm.

• ¹³C NMR: The carbon NMR will display signals for the carbonyl carbons of the lactone and acetamido groups (typically in the 170-175 ppm range), the aromatic carbons (125-140 ppm), the acetal carbon (around 100 ppm), and the sugar ring carbons (50-80 ppm).

Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present. Key expected absorption bands include:

• ~3300 cm⁻¹ (O-H stretch from the oxime and any remaining hydroxyls)

• ~3050 cm⁻¹ (Aromatic C-H stretch)

• ~2900 cm⁻¹ (Aliphatic C-H stretch)

• ~1740 cm⁻¹ (C=O stretch of the lactone)

• ~1650 cm⁻¹ (C=O stretch of the amide I band and C=N stretch of the oxime)[6]

• ~1550 cm⁻¹ (N-H bend of the amide II band)

• ~945 cm⁻¹ (N-O stretch)[6]

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS), likely using electrospray ionization (ESI), will be used to confirm the molecular weight and elemental composition. The expected [M+H]⁺ ion would be at m/z 323.12. Fragmentation patterns can provide further structural information.

Diagram of Key Characterization Workflow

Caption: A workflow for the structural elucidation of the target molecule.

Potential Applications in Research and Drug Development

Derivatives of 2-acetamido-2-deoxy-D-glucono-1,5-lactone have shown significant potential as inhibitors of enzymes such as O-GlcNAcase (OGA) and hexosaminidases.[9][10][11] These enzymes are implicated in a variety of diseases, including neurodegenerative disorders, diabetes, and cancer.[9][11]

The title compound, with its unique combination of a lactone, an oxime, and a benzylidene acetal, can serve as a valuable tool for:

• Enzyme Inhibition Studies: To investigate the structure-activity relationships of glycosidase inhibitors.

• Probe Development: The oxime functionality can be used to attach fluorescent tags or other reporter groups for use in biochemical assays.

• Drug Discovery: As a starting point for the development of more potent and selective enzyme inhibitors with therapeutic potential.

Conclusion

This guide has outlined a comprehensive approach to the synthesis and characterization of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. By leveraging established methodologies in carbohydrate chemistry, a plausible synthetic route has been proposed. The detailed characterization plan ensures the unambiguous identification and verification of the final product. The potential applications of this molecule in glycobiology and drug discovery highlight its importance as a research tool.

References

• Kiss, M., Timári, I., Barna, T., Mészáros, Z., Slámová, K., Bojarová, P., Křen, V., Hayes, J. M., & Somsák, L. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. International Journal of Molecular Sciences, 23(3), 1037. [Link]

• Stella, M. (2024). Functionalized Sugar Oximes: Synthesis and Utilization for Structurally Diverse Scaffolds. Organic & Medicinal Chem IJ, 13(5). [Link]

• Finch, P., & Merchant, Z. M. (1975). Functionalized Sugar Oximes: Synthesis and Utilization for Structurally Diverse Scaffolds. Juniper Publishers. [Link]

• Keefer, L. K., Flippen-Anderson, J. L., George, C., & Huber, E. W. (1995). Nitrosation of sugar oximes: preparation of 2-glycosyl-1-hydroxydiazene-2-oxides. Carbohydrate research, 274, 135-152. [Link]

• Unknown. (2017). Chemical and enzymic studies of carbohydrate oximes. openEQUELLA. [Link]

• Unknown. Sugar-oximes, new potential antidotes against organophosphorus poisoning. Semantic Scholar. [Link]

• McReynolds, K. D., Robertson, J. M., & Gervay-Hague, J. (2019). Development of a Microwave-assisted Chemoselective Synthesis of Oxime-linked Sugar Linkers and Trivalent Glycoclusters. Molecules, 24(6), 1045. [Link]

• Laine, R. A., & Sweeley, C. C. (1973). O-methyl oximes of sugars. Analysis as O-trimethylsilyl derivatives by gas-liquid chromatography and mass spectrometry. Carbohydrate Research, 27(1), 199-213. [Link]

• Unknown. Oxime. Wikipedia. [Link]

• Arslan, T., Keskin, S., & Demirayak, S. (2016). Synthesis and Characterization of Novel Oxime Derivatives. Letters in Organic Chemistry, 13(10), 753-757. [Link]

• Unknown. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. Erfa Sa. [Link]

• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-D-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. International Journal of Molecular Sciences, 23(3), 1037. [Link]

• Unknown. L-Glucono-1,5-lactone. PubChem. [Link]

• Unknown. (2022). Synthesis of 2‐Acetamido‐1,3,4‐Tri‐O‐Acetyl‐2‐Deoxy‐D‐Mannopyranose. Current Protocols. [Link]

• Unknown. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. Shenzhen Deborui Biological Website. [Link]

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• Unknown. 2-Acetamido-2-deoxy-D-glucono-1,5-lactone. Amerigo Scientific. [Link]

• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. ResearchGate. [Link]

• Kawsar, S. M. A., et al. (2019). Novel Methyl 4,6-O-Benzylidene-α-D-Glucopyranoside Derivatives: Synthesis, Structural Characterization. DergiPark. [Link]

• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. ResearchGate. [Link]

• Unknown. The high resolution mass spectrum of 2‐acetamido‐1,3,4,6‐tetra‐O‐acetyl‐2‐deoxy‐α‐D‐glucopyranose. ResearchGate. [Link]

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• Unknown. 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-alpha-D-glucopyranosyl chloride. PubChem. [Link]

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physical properties of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

An In-Depth Technical Guide to the Physicochemical Properties of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

Introduction and Strategic Importance

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone (CAS No. 132063-03-7) is a specialized biochemical reagent pivotal to advancements in glycobiology.[1][2][3] This field, which investigates the complex roles of sugars in biological systems, is a cornerstone of modern biomedical and biotechnological research.[2][3][4] The unique structural features of this molecule, particularly the gluconohydroximo-1,5-lactone core, make it and its derivatives valuable tools for studying and inhibiting specific glycosidase enzymes.

For professionals in drug development, understanding the physical properties of such reagents is not merely academic; it is fundamental to ensuring experimental reproducibility, stability, and successful integration into screening and synthesis workflows. Structurally related 2-acetamido-2-deoxy-D-glucono-1,5-lactone compounds have been identified as potent, nanomolar inhibitors of critical enzymes like human O-GlcNAcase (OGA) and lysosomal hexosaminidases (HexB).[5][6] The dysregulation of these enzymes is implicated in a range of pathologies, including neurodegenerative diseases, diabetes, and cancer.[5] Therefore, a comprehensive grasp of the physicochemical characteristics of this benzylidene-protected lactone is the first step toward leveraging its full potential in therapeutic discovery.

This guide provides a detailed overview of the known physical properties, outlines robust protocols for their verification, and offers expert insights into the handling and application of this important molecule.

Core Physicochemical Data

The fundamental are summarized below. These data points are critical for accurate reagent preparation, reaction stoichiometry, and establishing appropriate storage conditions.

Property	Value	Source
CAS Number	132063-03-7	[1]
Molecular Formula	C₁₅H₁₈N₂O₆	[1]
Molecular Weight	338.31 g/mol	Calculated
Melting Point	229-231°C	[1]
Solubility	Soluble in DMSO and Methanol	[1]
Appearance	White to off-white powder	Inferred
Storage (Short-Term)	Room Temperature	[1]
Storage (Long-Term)	-20°C	[1]

Structural Characterization Workflow

Confirming the identity and purity of a complex molecule like this is paramount. While specific spectroscopic data for this exact compound is not publicly available, a standard workflow for structural elucidation provides a self-validating system for any new batch.

Caption: Workflow for synthesis, purification, and analytical verification.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are essential for mapping the carbon-hydrogen framework. For this molecule, NMR would confirm the presence of the benzylidene group's aromatic protons, the acetamido methyl group, and the specific stereochemistry of the sugar ring protons.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to verify the molecular formula (C₁₅H₁₈N₂O₆) by providing a highly accurate mass-to-charge ratio, confirming the elemental composition.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is used to identify key functional groups. Expected signals would include C=O stretches from the lactone and amide, N-H and O-H stretches, and aromatic C-H stretches from the benzylidene group.

• High-Performance Liquid Chromatography (HPLC): HPLC is the gold standard for determining the purity of the compound. An assay of ≥95% is typically required for use in biological experiments.

Experimental Protocols for Property Determination

The following protocols describe standardized methods for verifying the key physical properties of the title compound.

Protocol 1: Melting Point Determination

Objective: To verify the melting point range as an indicator of purity.

Methodology:

• Ensure the compound is completely dry by placing a small amount in a vacuum desiccator for at least 4 hours.

• Load a small, tightly packed sample (2-3 mm high) into a capillary tube.

• Place the capillary tube into a calibrated digital melting point apparatus.

• Set the apparatus to ramp the temperature at a rate of 1-2°C per minute near the expected melting point (229°C).[1]

• Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂).

• The melting range is T₁ - T₂.

Expert Rationale: A sharp melting range (≤ 2°C) is a strong indicator of high purity. Impurities typically depress and broaden the melting range. This protocol provides a quick and reliable quality control check.

Protocol 2: Qualitative Solubility Assessment

Objective: To confirm solubility in key laboratory solvents and establish a broader solubility profile.

Methodology:

• Aliquot approximately 1 mg of the compound into separate, labeled 1.5 mL microcentrifuge tubes.

• To the first two tubes, add 100 µL of DMSO and Methanol, respectively, to confirm the known solubility.[1]

• To additional tubes, add 100 µL of other common laboratory solvents (e.g., water, ethanol, dichloromethane, acetone).

• Vortex each tube vigorously for 30 seconds.

• Visually inspect for complete dissolution. If the compound dissolves, it is soluble at ~10 mg/mL.

• If not fully dissolved, add an additional 900 µL of the solvent and vortex again to assess solubility at ~1 mg/mL.

Expert Rationale: This systematic approach creates a practical solubility profile. Knowing that the compound is soluble in DMSO is critical for preparing stock solutions for biological assays, while its solubility in methanol is useful for purification and analytical techniques like HPLC.

Caption: Experimental workflow for physical property analysis.

Handling, Storage, and Stability

Proper handling and storage are crucial to maintain the integrity of the reagent.

• Storage: Long-term storage at -20°C is recommended to minimize degradation.[1] The lactone and hydroximo functionalities can be susceptible to hydrolysis or rearrangement over time, especially in the presence of moisture. Short-term storage at room temperature is acceptable, but exposure to humidity should be minimized.[1]

• Handling: For maximum product recovery, it is advised to centrifuge the original vial briefly before removing the cap.[1] This ensures that any static-charged powder adhering to the cap or walls of the vial is collected at the bottom.

• Solution Preparation: Due to its solubility in DMSO, stock solutions for biological assays should be prepared in anhydrous DMSO and stored in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Conclusion

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is a highly valuable tool for researchers in glycobiology and drug discovery. Its defined physical properties—a high melting point indicating thermal stability and good solubility in common organic solvents—facilitate its use in a laboratory setting. By adhering to the rigorous characterization workflows and handling protocols outlined in this guide, scientists can ensure the quality and consistency of their experimental results, ultimately accelerating research into the complex and vital roles of carbohydrates in health and disease.

References

• 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone | Erfa Sa, Erfa Sa. [Link]

• Kiss, M. et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. International Journal of Molecular Sciences, 23(3), 1037. [Link]

• 2-ACETAMIDO-2-DEOXY-D-GLUCOSE, SpectraBase. [Link]

• delta-Gluconolactone | C6H10O6 | CID 7027 - PubChem, NIH. [Link]

• 2-Acetamido-2-deoxy-beta-D-glucopyranose(beta1-4) - PubChem, NIH. [Link]

• 2-Acetamido-2-deoxy-α-D-glucopyranose - NIST WebBook, NIST. [Link]

• 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes, ResearchGate. [Link]

• 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones, MDPI. [Link]

• Novel Methyl 4,6-O-Benzylidene- -D-Glucopyranoside Derivatives: Synthesis, Structural Characterization, DergiPark. [Link]

Sources

• 1. cdn.usbio.net [cdn.usbio.net]
• 2. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone | Erfa Sa [erfa-sa.com]
• 3. biocat.com [biocat.com]
• 4. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone | 糖生物学 | MCE [medchemexpress.cn]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone, a significant biochemical reagent in the field of glycobiology. While the definitive crystal structure of this compound has not been reported in publicly accessible literature, this document consolidates available data on its synthesis, chemical properties, and biological relevance. By examining the structural features of related compounds, we can infer key stereochemical and conformational characteristics. This guide aims to serve as a valuable resource for researchers utilizing or investigating this and similar carbohydrate-based molecules in areas such as enzyme inhibition and drug discovery.

Introduction and Significance

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone (CAS No. 132063-03-7) belongs to a class of carbohydrate derivatives that are of considerable interest in glycobiology and medicinal chemistry.[1][2][3] Glycobiology, the study of the structure, biosynthesis, and biology of saccharides, is a rapidly expanding field, and molecules like the topic compound are crucial tools for elucidating the roles of carbohydrates in biological processes.[1][2] The presence of the acetamido group at the C-2 position and the lactone functionality are characteristic features of inhibitors of glycosidases, enzymes that play critical roles in various physiological and pathological processes.

The benzylidene acetal protecting group at the 4- and 6-positions not only imparts conformational rigidity to the glucopyranose ring but also serves as a key synthetic intermediate for further chemical modifications.[4][5] The hydroximo-lactone functionality is particularly noteworthy as it mimics the transition state of glycosidase-catalyzed reactions, making such compounds potent enzyme inhibitors.

Synthesis and Purification

While a specific, detailed synthesis protocol for 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is not extensively detailed in peer-reviewed literature, a plausible synthetic route can be constructed based on established carbohydrate chemistry methodologies. The synthesis would likely commence from D-glucosamine hydrochloride and involve a multi-step sequence.

A probable synthetic pathway is outlined below:

Caption: A plausible synthetic workflow for the target compound.

Experimental Protocol (Hypothetical)

• N-Acetylation: D-glucosamine hydrochloride is treated with acetic anhydride in the presence of a base (e.g., sodium bicarbonate or pyridine) to yield N-acetyl-D-glucosamine.

• Benzylidene Acetal Protection: The resulting N-acetyl-D-glucosamine is reacted with benzaldehyde dimethyl acetal in an anhydrous solvent (e.g., DMF) with an acid catalyst (e.g., p-toluenesulfonic acid) to selectively protect the 4- and 6-hydroxyl groups, forming 2-acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose.[4]

• Oxidation to Lactone: The protected glucopyranose is then oxidized to the corresponding glucono-1,5-lactone. A common method for this transformation is the use of iodine in methanol.

• Formation of the Hydroximo-lactone: The final step involves the treatment of the lactone with hydroxylamine to form the desired 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone.

Purification: Purification at each step would likely involve column chromatography on silica gel. The final product, being a crystalline solid, could be further purified by recrystallization from a suitable solvent system, such as methanol or a mixture of DMSO and water.[6]

Chemical and Physical Properties

A summary of the known properties of the title compound is presented in the table below.

Property	Value	Reference
CAS Number	132063-03-7	[6]
Molecular Formula	C₁₅H₁₈N₂O₆	[6]
Molecular Weight	322.31 g/mol	(Calculated)
Melting Point	229-231 °C	[6]
Solubility	Soluble in DMSO and Methanol	[6]
Appearance	Likely a white to off-white crystalline solid	Inferred

Structural Elucidation: A Perspective in the Absence of Crystallographic Data

As of the writing of this guide, the single-crystal X-ray crystallographic data for 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone has not been deposited in major crystallographic databases nor published in peer-reviewed journals. The determination of the precise three-dimensional arrangement of atoms in the crystalline state is crucial for understanding intermolecular interactions, conformational preferences, and for structure-based drug design.

Inferred Molecular Structure and Stereochemistry

Despite the lack of a definitive crystal structure, we can deduce the core structural features from the compound's name and the known principles of carbohydrate chemistry.

Caption: 2D chemical structure of the title compound.

• D-Gluco Configuration: The "D-gluco" designation defines the stereochemistry at the chiral centers of the pyranose ring.

• Pyranose Ring Conformation: The pyranose ring is expected to adopt a chair conformation, which is the most stable arrangement for six-membered rings. The bulky benzylidene group, locking the 4- and 6-positions, further stabilizes this conformation.

• Benzylidene Acetal Ring: The benzylidene group forms a 1,3-dioxane ring fused to the pyranose ring. This fusion significantly restricts the conformational flexibility of the molecule.

• Hydroximo-lactone Moiety: The C-1 carbonyl of the lactone is converted to an oxime, which can exist as either the (E) or (Z) isomer. The preferred isomer would be determined by steric and electronic factors, which could be elucidated by 2D NMR techniques like NOESY.

The Importance of a Definitive Crystal Structure

Obtaining a crystal structure for this compound would provide invaluable insights:

• Conformational Analysis: It would definitively establish the chair conformation of the pyranose ring and the conformation of the fused 1,3-dioxane ring.

• Stereochemistry of the Oxime: The (E/Z) configuration of the hydroximo group would be unequivocally determined.

• Intermolecular Interactions: The packing of the molecules in the crystal lattice would reveal the nature and geometry of hydrogen bonds and other non-covalent interactions. This is particularly important for understanding its solubility and how it might interact with a biological target.

• Validation of Computational Models: An experimental structure would serve as a benchmark for validating computational models used to predict the binding of this molecule to enzyme active sites.

Applications in Research and Drug Development

Derivatives of 2-acetamido-2-deoxy-D-glucono-1,5-lactone are known inhibitors of human O-GlcNAcase (OGA) and lysosomal hexosaminidases.[7][8][9] These enzymes are involved in a wide range of cellular processes, and their dysregulation has been implicated in diseases such as cancer, diabetes, and neurodegenerative disorders. The title compound, with its hydroximo-lactone moiety, is a putative transition-state analog inhibitor for these enzymes.

The benzylidene protection offers a scaffold for the synthesis of a library of derivatives. The free hydroxyl group at the 3-position can be functionalized to explore structure-activity relationships and to enhance binding affinity and selectivity for target enzymes.

Conclusion

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is a carbohydrate derivative with significant potential in glycobiology research and as a lead compound in drug discovery. While its definitive crystal structure remains to be elucidated, a comprehensive understanding of its synthesis, properties, and inferred structural features provides a strong foundation for its application in the laboratory. The determination of its crystal structure would be a valuable contribution to the field, enabling more precise structure-based design of next-generation glycosidase inhibitors.

References

• 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. Erfa Sa. [Link]

• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. International Journal of Molecular Sciences, 23(3), 1037. [Link]

• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. ResearchGate. [Link]

• Hossain, M. K., et al. (2019). Novel Methyl 4,6-O-Benzylidene-α-D-Glucopyranoside Derivatives: Synthesis, Structural Characterization. DergiPark. [Link]

• Al-Horani, R. A., & Desai, U. R. (2022). Synthesis of 2‐Acetamido‐1,3,4‐Tri‐O‐Acetyl‐2‐Deoxy‐D‐Mannopyranose. Current Protocols, 2(8), e523. [Link]

• Bakó, P., et al. (2021). Synthesis of Methyl 4,6-Di-O-ethyl-α-d-glucopyranoside-Based Azacrown Ethers and Their Effects in Asymmetric Reactions. Molecules, 26(15), 4658. [Link]

• D'Alonzo, D., et al. (2021). Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides. Molecules, 26(21), 6447. [Link]

• Tshepelevitsh, S., et al. (2021). Mechanistic insight into benzylidene-directed glycosylation reactions using cryogenic infrared spectroscopy. Research Collection. [Link]

• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. PubMed. [Link]

• D'Alonzo, D., et al. (2021). Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides. PubMed. [Link]

• D'Alonzo, D., et al. (2021). Clarifying the Use of Benzylidene Protecting Group for D-(+)-Ribono-1,4-Lactone, an Essential Building Block in the Synthesis of C-Nucleosides. ResearchGate. [Link]

• Deoxydehydration of sugar derivatives.
• Substituted delta-lactones and methods of preparing same.

• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. MDPI. [Link]

Sources

• 1. Synthesis of 2-acetamido-2-deoxy-4-O-(2-O-methyl-beta-D-galactopyranosyl)- D-glucopyranose (N-acetyl-2'-O-methyllactosamine) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. methyl 4,6-O-benzylidene-alpha-D-glucopyranoside | C14H18O6 | CID 11822086 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. biocat.com [biocat.com]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. cdn.usbio.net [cdn.usbio.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Stability and Storage of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive analysis of the stability and optimal storage conditions for 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone, a significant biochemical reagent in glycobiology research.[1][2] Understanding the stability profile of this complex carbohydrate derivative is paramount for ensuring its integrity, and consequently, the reliability and reproducibility of experimental outcomes. This document synthesizes theoretical knowledge of its constituent functional groups with practical, field-proven insights into its handling and storage.

Introduction: Unveiling the Molecule

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone (CAS 132063-03-7) is a multifaceted organic compound featuring a D-gluconohydroximo-1,5-lactone core.[3][4] Its structure is further defined by an acetamido group at the C-2 position and a benzylidene acetal protecting the hydroxyl groups at the C-4 and C-6 positions. This intricate architecture, while conferring specific functionalities, also presents unique stability challenges. This guide will deconstruct the molecule to understand its stability from the perspective of its primary functional components: the gluconolactone ring, the benzylidene acetal, and the oxime moiety.

Chemical Structure

The chemical integrity of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is best understood by visualizing its structure.

Figure 1: Chemical Structure of the target molecule.

Intrinsic Stability Profile: A Functional Group Analysis

The overall stability of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is a composite of the stabilities of its constituent functional groups. Understanding the vulnerabilities of each is key to predicting and preventing degradation.

The Gluconolactone Ring: Susceptibility to Hydrolysis

The 1,5-lactone (a cyclic ester) is a core feature of the molecule. Lactones, in general, are susceptible to hydrolysis, which results in the opening of the ring to form the corresponding hydroxy acid. In this case, the product would be the analogous gluconic acid derivative.

• Mechanism: The hydrolysis is typically catalyzed by acid or base, but can also occur, albeit more slowly, in neutral aqueous solutions. The rate of hydrolysis is significantly increased by heat and deviations from a neutral pH.

• Implications: Exposure to moisture, especially at elevated temperatures or non-neutral pH, is a primary degradation risk. This suggests that the compound is likely hygroscopic and should be protected from atmospheric moisture.

The Benzylidene Acetal: Acid Lability

The 4,6-O-benzylidene group serves as a protecting group for the diol. Acetals are known to be stable under neutral and basic conditions but are labile to acid.

• Mechanism: In the presence of aqueous acid, the acetal undergoes hydrolysis to regenerate the diol and benzaldehyde. This reaction is reversible, but in the presence of excess water, the equilibrium favors the hydrolysis products.

• Implications: Storage in or exposure to acidic conditions will lead to the removal of the benzylidene group, resulting in a significant structural alteration of the molecule.

The Oxime Moiety: A Point of Potential Instability

The gluconohydroximo group indicates the presence of an oxime (C=N-OH). Oximes are generally more stable to hydrolysis than their imine and hydrazone counterparts. However, they are not completely inert.

• Hydrolysis: Oximes can be hydrolyzed back to the corresponding carbonyl compound (in this case, a ketone at C1) and hydroxylamine. This reaction is typically facilitated by heating in the presence of inorganic acids.

• Thermal Decomposition: Oximes may decompose upon heating. The specific decomposition pathway and products can vary depending on the structure of the oxime and the conditions.

• Oxidation: Oximes can be susceptible to oxidation, which can lead to the cleavage of the C=N bond or other transformations.

Figure 2: Potential Degradation Pathways.

Recommended Storage and Handling Protocols

Based on the intrinsic stability profile, the following storage and handling protocols are recommended to ensure the long-term integrity of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone.

Parameter	Recommendation	Rationale
Temperature	Long-term: -20°C [4] Short-term: Room Temperature [4]	Low temperatures slow down the rates of all potential degradation reactions, including hydrolysis and thermal decomposition.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container.	Minimizes exposure to atmospheric moisture and oxygen, thereby reducing the risk of hydrolysis and oxidation.
Light	Store in the dark, in an amber vial or other light-blocking container.	Protects against potential photolytic degradation, a common pathway for complex organic molecules.
Hygroscopicity	Handle as a hygroscopic material. Use a desiccator for storage of opened containers.	The presence of multiple polar functional groups suggests the compound is likely to absorb moisture from the air, which can initiate hydrolysis.

Handling Best Practices:

• Equilibrate the container to room temperature before opening to prevent condensation of atmospheric moisture onto the cold compound.

• Use a dry, inert atmosphere (e.g., a glove box) for aliquoting and weighing, especially for long-term storage of the primary stock.

• For maximum recovery of the product, centrifuge the original vial before removing the cap.[4]

Experimental Protocols for Stability Assessment

To empirically determine the stability of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone, a forced degradation study is recommended. This involves subjecting the compound to a range of stress conditions that are more severe than accelerated stability testing conditions. The following protocols are based on the International Council for Harmonisation (ICH) guidelines.

Development of a Stability-Indicating Analytical Method

Prior to initiating forced degradation studies, a validated stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC), is required. This method must be capable of separating the intact parent compound from all potential degradation products.

Suggested HPLC Method Parameters (to be optimized):

Parameter	Suggested Condition
Column	C18 reverse-phase, 250 x 4.6 mm, 5 µm
Mobile Phase	Gradient of Acetonitrile and Water (with 0.1% formic acid or trifluoroacetic acid)
Flow Rate	1.0 mL/min
Detection	UV at a wavelength determined by the UV spectrum of the compound (e.g., 254 nm)
Injection Volume	10 µL
Column Temperature	30°C

Forced Degradation (Stress Testing) Protocols

Figure 3: Forced Degradation Experimental Workflow.

Step-by-Step Protocols:

• Preparation of Stock Solution:

  • Prepare a stock solution of the compound at a concentration of 1 mg/mL in a suitable solvent (e.g., acetonitrile or methanol).

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M hydrochloric acid.

  • Incubate the solution at 60°C.

  • Withdraw aliquots at specified time points (e.g., 2, 4, 8, 24 hours).

  • Neutralize the aliquots with an equivalent amount of 0.1 M sodium hydroxide.

  • Dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M sodium hydroxide.

  • Incubate the solution at 60°C.

  • Withdraw aliquots at specified time points.

  • Neutralize the aliquots with an equivalent amount of 0.1 M hydrochloric acid.

  • Dilute with the mobile phase for HPLC analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide.

  • Keep the solution at room temperature, protected from light.

  • Withdraw aliquots at specified time points.

  • Dilute with the mobile phase for HPLC analysis.

• Thermal Degradation:

  • Place a known amount of the solid compound in a vial and heat in an oven at 80°C.

  • At specified time points, withdraw samples, dissolve in the solvent, and dilute for HPLC analysis.

• Photolytic Degradation:

  • Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).

  • Analyze the samples by HPLC. A control sample should be kept in the dark under the same conditions.

Summary and Conclusions

The stability of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is intrinsically linked to the chemical properties of its three main functional regions: the gluconolactone ring, the benzylidene acetal, and the oxime group. The primary degradation pathways are anticipated to be hydrolysis of the lactone and acetal moieties, particularly in the presence of moisture and at non-neutral pH. The oxime group may also be susceptible to hydrolysis and thermal degradation under more strenuous conditions.

To maintain the integrity of this valuable research compound, it is imperative to adhere to strict storage and handling protocols. Long-term storage at -20°C under an inert, dry atmosphere and protected from light is strongly recommended. For experimental work, the use of a validated stability-indicating analytical method is crucial for monitoring the purity and detecting any degradation of the compound. The forced degradation protocols outlined in this guide provide a robust framework for thoroughly characterizing the stability of this molecule, ensuring the quality and reliability of research in which it is employed.

References

• 1. biocat.com [biocat.com]
• 2. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone | 糖生物学 | MCE [medchemexpress.cn]
• 3. 2-ACETAMIDO-4,6-O-BENZYLIDENE-2-DEOXY-D-GLUCONHYDROXIMO-1,5-LACTONE | 132063-03-7 [m.chemicalbook.com]
• 4. cdn.usbio.net [cdn.usbio.net]

An In-depth Technical Guide to 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone (CAS Number: 132063-03-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is a highly purified biochemical reagent pivotal in the field of glycobiology.[1][2][3] This guide provides a comprehensive overview of its chemical properties, synthesis, applications as a potent enzyme inhibitor, and detailed protocols for its handling and use in experimental settings. This molecule belongs to a class of carbohydrate derivatives that are instrumental in studying the structure, synthesis, and biological roles of sugars.[1][2] Its significance lies primarily in its ability to competitively inhibit key enzymes involved in cellular signaling pathways, making it a valuable tool for research into various diseases, including neurodegenerative disorders, diabetes, and cancer.[4][5][6][7]

Core Properties and Specifications

This compound is a stable, solid substance under recommended storage conditions. Key quantitative data are summarized in the table below for ease of reference.

Property	Value	Source
CAS Number	132063-03-7	[8]
Molecular Formula	C₁₅H₁₈N₂O₆	[8]
Molecular Weight	322.31 g/mol	N/A
Melting Point	229-231°C	[8]
Solubility	Soluble in DMSO and Methanol	[8]
Appearance	White to off-white solid	N/A
Storage Temperature	-20°C for long-term storage	[8]

Mechanism of Action and Applications in Glycobiology

The primary utility of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone stems from its role as a competitive inhibitor of specific glycoside hydrolase enzymes. Notably, it and its derivatives are potent inhibitors of human O-GlcNAcase (hOGA) and human lysosomal β-hexosaminidases (hHexB).[4][5][6]

Inhibition of O-GlcNAcase (OGA):

O-GlcNAcylation is a dynamic post-translational modification where a single N-acetylglucosamine (GlcNAc) moiety is attached to serine or threonine residues of nuclear and cytoplasmic proteins. This process is regulated by the interplay of two enzymes: O-GlcNAc transferase (OGT), which adds the modification, and O-GlcNAcase (OGA), which removes it. Aberrant O-GlcNAcylation is implicated in the pathophysiology of several diseases.

This compound, as a transition-state analog for the hydrolysis of N-acetyl-β-D-glucosaminides, binds to the active site of OGA, thereby preventing the removal of O-GlcNAc from proteins. By inhibiting OGA, researchers can artificially elevate O-GlcNAc levels in cells and tissues, allowing for the study of the downstream effects of this important signaling mechanism.[9][10][11] This makes it an invaluable tool for investigating the therapeutic potential of OGA inhibition in conditions like Alzheimer's disease and diabetes.[9][10][11]

Generalized Synthetic Workflow

A key publication by Kiss et al. (2022) describes a synthetic sequence for a library of related sulfonylhydrazone derivatives that are potent hOGA and hHexB inhibitors. [4][5][7]

Handling and Safety

As a laboratory chemical, 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone should be handled with appropriate care.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety glasses with side shields, a lab coat, and chemical-resistant gloves.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated area or under a chemical fume hood. For maximum product recovery, centrifuge the vial before opening. [8]* Storage: For short-term use, the compound may be stored at room temperature. For long-term stability, it is recommended to store the compound at -20°C. [8]* Disposal: Dispose of the chemical and its container in accordance with local, regional, and national regulations.

Experimental Protocols

The following is a representative protocol for an enzyme inhibition assay to determine the inhibitory constant (Ki) of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone against hOGA. This protocol is adapted from methodologies described for similar inhibitors. [4] Materials:

• Recombinant human OGA (hOGA)

• Fluorogenic substrate (e.g., 4-Methylumbelliferyl N-acetyl-β-D-glucosaminide)

• Assay buffer (e.g., 50 mM sodium phosphate, 100 mM NaCl, 0.1% BSA, pH 7.4)

• 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone (stock solution in DMSO)

• 96-well black microplate

• Microplate reader with fluorescence detection (Excitation: ~360 nm, Emission: ~450 nm)

Procedure:

• Prepare Reagent Solutions:

  • Prepare a series of dilutions of the inhibitor in the assay buffer.

  • Prepare a solution of the hOGA enzyme in the assay buffer to the desired final concentration.

  • Prepare a solution of the fluorogenic substrate in the assay buffer.

• Assay Setup:

  • To each well of the 96-well plate, add the appropriate volume of assay buffer, inhibitor solution (or DMSO for control), and enzyme solution.

  • Incubate the plate at 37°C for 10 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the Reaction:

  • Add the substrate solution to each well to start the enzymatic reaction.

• Kinetic Measurement:

  • Immediately place the microplate in the reader and measure the fluorescence intensity at regular intervals for a set period (e.g., 30-60 minutes).

• Data Analysis:

  • Calculate the initial reaction velocities (V₀) from the linear portion of the fluorescence versus time plots.

  • Determine the inhibition constant (Ki) by performing a global fit of the data to the appropriate enzyme inhibition model (e.g., competitive inhibition) using specialized software. A Dixon plot or Cornish-Bowden plot can also be used to visualize the mode of inhibition. [4]

References

• Erfa Sa. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone.
• BioCat GmbH. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone.
• Axon Medchem. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone CAS 132063-03-7.
• ChemicalBook. 2-ACETAMIDO-4,6-O-BENZYLIDENE-2-DEOXY-D-GLUCONHYDROXIMO-1,5-LACTONE.
• PubMed. A standard operating procedure for an enzymatic activity inhibition assay. Eur Biophys J. 2021 May;50(3-4):345-352.
• Kiss, M., et al. 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. Int J Mol Sci. 2022 Jan 21;23(3):1037.
• Santa Cruz Biotechnology. 2-Acetamido-2-deoxy-D-glucono-1,5-lactone.
• Kiss, M., et al. 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. MDPI. 2022.
• ResearchGate. 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. 2022.
• PubMed. 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. 2022.
• Macauley, M. S., et al. Inhibition of O-GlcNAcase Using a Potent and Cell-Permeable Inhibitor Does Not Induce Insulin Resistance in 3T3-L1 Adipocytes. J Am Chem Soc. 2010 Sep 23.
• Yuzwa, S. A., et al. Pharmacological inhibition of O-GlcNAcase (OGA) prevents cognitive decline and amyloid plaque formation in bigenic tau/APP mutant mice. Mol Neurodegener. 2014 Oct 26;9:42.
• Graham, D. L., et al. Pharmacological Inhibition of O-GlcNAcase Enhances Autophagy in Brain through an mTOR-Independent Pathway. ACS Chem Neurosci. 2018 Jun 20;9(6):1267-1278.

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• 3. biocat.com [biocat.com]
• 4. 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
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The Biological Activity of 2-Acetamido-2-deoxy-D-glucono-1,5-lactone Derivatives: A Guide to Glycosidase Inhibition

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-acetamido-2-deoxy-D-glucono-1,5-lactone and its derivatives as potent inhibitors of glycoside hydrolases. We will delve into the core biochemical principles governing their mechanism of action, explore their primary biological targets—human O-GlcNAcase (OGA) and lysosomal β-hexosaminidases (HexB)—and discuss the significant therapeutic implications in fields such as neurodegeneration, diabetes, and oncology. This document synthesizes current research to offer field-proven insights, detailing structure-activity relationships, step-by-step experimental protocols for synthesis and kinetic analysis, and a forward-looking perspective on the development of next-generation inhibitors.

Foundational Biochemistry: The Lactone Core as a Transition-State Mimic

2-Acetamido-2-deoxy-D-glucono-1,5-lactone, also known as N-Acetylglucosamino-1,5-lactone, is a carbohydrate derivative with the molecular formula C₈H₁₃NO₆[1]. Its significance in biological research stems from its ability to act as a potent inhibitor of enzymes that process N-acetylglucosamine (GlcNAc) residues[1][2]. The key to its inhibitory power lies in its structure. The lactone ring mimics the flattened, oxocarbenium ion-like transition state that the substrate (a GlcNAc-containing oligosaccharide) adopts during enzymatic hydrolysis by glycoside hydrolases[3]. By binding tightly to the enzyme's active site in this mimicked state, the lactone and its derivatives act as powerful competitive inhibitors, preventing the natural substrate from being processed.

Mechanism of Competitive Inhibition

Glycoside hydrolases, such as OGA and HexB, function by cleaving glycosidic bonds. Competitive inhibitors, like the gluconolactone derivatives, possess a high affinity for the enzyme's active site, directly competing with the endogenous substrate. The inhibitor's binding is reversible, but its strong affinity effectively sequesters the enzyme, reducing the overall rate of the natural reaction. The potency of this inhibition is quantified by the inhibition constant (Kᵢ), with lower values indicating a tighter binding affinity and a more potent inhibitor.

Fig 2: The O-GlcNAc signaling cycle and the point of intervention for lactone inhibitors.

Lysosomal Hexosaminidases (HexA/HexB): The Selectivity Challenge

Human lysosomal β-hexosaminidases (belonging to the GH20 family) are mechanistically related to OGA and are also inhibited by gluconolactone derivatives. [4][5]These enzymes are responsible for the degradation of gangliosides in the lysosome. While OGA inhibition is often the desired therapeutic outcome, off-target inhibition of HexA/HexB can be problematic. Therefore, a critical goal in drug development is to design derivatives that exhibit high selectivity for OGA over the hexosaminidases. [4][5]

Structure-Activity Relationship (SAR) of Gluconolactone Derivatives

The core 2-acetamido-2-deoxy-D-glucono-1,5-lactone scaffold serves as a template for chemical modification to enhance potency and selectivity. Research has shown that derivatization, particularly at the C1 position, can yield inhibitors with nanomolar efficacy.

A prominent class of derivatives are the sulfonylhydrazones and semicarbazones . Studies have demonstrated that these compounds are potent competitive inhibitors of both hOGA and hHexB. [3][5][6]The addition of various aryl groups to the sulfonylhydrazone or semicarbazone moiety allows for the exploration of different binding interactions within the enzyme's active site.

Quantitative Data on Inhibitor Potency

The following table summarizes the inhibitory constants (Kᵢ) for a series of synthesized sulfonylhydrazone derivatives against hOGA and hHexB, demonstrating their potent, low-nanomolar activity.

Compound ID	Derivative Structure (Aryl Group)	hOGA Kᵢ (nM)	hHexB Kᵢ (nM)	Selectivity (HexB/OGA)
5a	p-Toluenesulfonylhydrazone	104	26	0.25
5d	p-Chlorobenzenesulfonylhydrazone	64	20	0.31
5f	1-Naphthalenesulfonylhydrazone	27	6.8	0.25

Data synthesized from Kiss et al., 2022.[4][6]

Field Insights: The data clearly indicate that while these derivatives are highly potent, they lack significant selectivity for OGA over HexB. The 1-naphthalenesulfonylhydrazone (5f) emerged as the most potent inhibitor for both enzymes in this series, with a Kᵢ of 27 nM for hOGA and 6.8 nM for hHexB. [4][5][6]This highlights the ongoing challenge in the field: achieving selectivity. Computational modeling suggests these sulfonylhydrazones bind preferentially in an s-cis conformation within the active site of hOGA. [4][6]

Experimental Protocols: From Synthesis to Kinetic Analysis

A hallmark of robust research is a well-defined and reproducible methodology. Here, we provide validated protocols for the synthesis and enzymatic evaluation of these inhibitors.

Synthesis of 2-Acetamido-2-deoxy-D-glucono-1,5-lactone Sulfonylhydrazones

This protocol is based on the successful synthesis reported by Kiss et al. (2022). [4][5][6]The process involves a three-step sequence starting from D-glucosamine.

Fig 3: Workflow for the synthesis of lactone sulfonylhydrazone inhibitors.

Step-by-Step Methodology:

• Preparation of Starting Material: 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-D-glucopyranose (1) is prepared from D-glucosamine hydrochloride following established two-step procedures. [6]2. Condensation: Compound 1 is dissolved in a suitable solvent (e.g., chloroform) and refluxed with 1.5 equivalents of the desired arenesulfonylhydrazine and a catalytic amount of p-toluenesulfonic acid monohydrate. The reaction progress is monitored by Thin Layer Chromatography (TLC).

• Oxidation: The resulting glucopyranose sulfonylhydrazone intermediate is dissolved in anhydrous dichloromethane. Activated manganese dioxide (MnO₂) is added in excess, and the mixture is stirred. This crucial step oxidizes the pyranose to the target glucono-1,5-lactone. [4][5][6]The crude product is purified via column chromatography.

• Deprotection: The O-acetyl protecting groups are removed by treating the purified product with a solution of ammonia in methanol (NH₃/MeOH) at room temperature. [4][5][6]After evaporation and purification, the final test compounds are obtained.

Enzyme Inhibition Assay Protocol

This protocol describes how to determine the Kᵢ values for the synthesized inhibitors against hOGA and hHexB.

Materials:

• Recombinant human OGA (hOGA) and HexB (hHexB) enzymes.

• Fluorescent substrate: 4-methylumbelliferyl N-acetyl-β-D-glucosaminide (4-MU-GlcNAc).

• Assay Buffer (e.g., citrate-phosphate buffer, pH adjusted for optimal enzyme activity).

• Synthesized inhibitor stock solutions (in DMSO).

• 96-well microplate reader (fluorescence).

Methodology:

• Enzyme and Substrate Preparation: Prepare serial dilutions of the substrate (4-MU-GlcNAc) and the inhibitor compounds in the assay buffer. The final concentration of DMSO in the assay should be kept low (<1%) to avoid affecting enzyme activity.

• Assay Setup: In a 96-well plate, add the assay buffer, a fixed concentration of the enzyme (hOGA or hHexB), and varying concentrations of the inhibitor.

• Initiation and Incubation: Initiate the reaction by adding varying concentrations of the substrate (4-MU-GlcNAc) to the wells. Incubate the plate at 37°C for a predetermined time, ensuring the reaction remains in the linear range.

• Termination and Measurement: Stop the reaction by adding a high-pH stop solution (e.g., glycine-NaOH buffer). This deprotonates the liberated 4-methylumbelliferone, maximizing its fluorescence.

• Data Acquisition: Measure the fluorescence intensity using a microplate reader (Excitation ~365 nm, Emission ~445 nm).

• Data Analysis:

  • Plot the reaction velocity (rate of fluorescence increase) against the substrate concentration at different inhibitor concentrations.

  • To determine the mode of inhibition and the Kᵢ value, analyze the data using Dixon plots ([S]/v vs. [I]) or Cornish-Bowden plots. [3]For competitive inhibition, the lines on a Cornish-Bowden plot will be parallel. [3] * The Kᵢ is determined by linear regression analysis of the data, fitting it to the competitive inhibition model. [6]

Conclusion and Future Directions

2-acetamido-2-deoxy-D-glucono-1,5-lactone and its derivatives represent a powerful and versatile class of glycosidase inhibitors. Their ability to act as transition-state mimics makes them highly potent, with derivatives exhibiting nanomolar efficacy against critical therapeutic targets like hOGA. The research clearly demonstrates their potential in addressing diseases characterized by aberrant O-GlcNAcylation, including Alzheimer's disease.

The primary challenge and the most promising future direction lie in the rational design of selective inhibitors . While current sulfonylhydrazone and semicarbazone derivatives are potent, they often lack the desired selectivity for OGA over lysosomal hexosaminidases. Future research must leverage computational modeling, high-throughput screening, and novel synthetic strategies to develop derivatives that can precisely target OGA. Success in this endeavor will be a significant step toward translating the vast potential of OGA modulation into safe and effective clinical therapies.

References

• Kiss, M., Timári, I., Barna, T., Mészáros, Z., Slámová, K., Bojarová, P., Křen, V., Hayes, J. M., & Somsák, L. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. International Journal of Molecular Sciences, 23(3), 1037. [Link]

• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. PubMed, National Center for Biotechnology Information. [Link]

• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. ResearchGate. [Link]

• Leaback, D. H. (1968). On the inhibition of beta-N-acetyl-D-glucosaminidase by 2-acetamido-2-deoxy-D-glucono-(1-5)-lactone. Biochemical and Biophysical Research Communications, 32(6), 1025-1030. [Link]

• Hayes, J. M., et al. (2021). Nanomolar inhibition of human OGA by 2-acetamido-2-deoxy-D-glucono-1,5-lactone semicarbazone derivatives. Lancashire Online Knowledge. [Link]

• Hayes, J. M., et al. (2021). Nanomolar inhibition of human OGA by 2-acetamido-2-deoxy-D-glucono-1,5-lactone semicarbazone derivatives. Bioorganic Chemistry, 114, 105073. (Note: Link provided is to an institutional repository, specific journal link may vary).

• Wikipedia contributors. (2023, April 29). N-acetyl-β-d-glucosaminidase. In Wikipedia, The Free Encyclopedia. [Link]

• Kim, J. H., et al. (2013). O-linked β-N-acetylglucosaminidase inhibitor attenuates β-amyloid plaque and rescues memory impairment. Neurobiology of Aging, 34(1), 275-285. [Link]

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• 3. knowledge.lancashire.ac.uk [knowledge.lancashire.ac.uk]
• 4. 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

A Technical Guide to 2-Acetamido-2-deoxy-D-glucono-1,5-lactone Analogs as Hexosaminidase Inhibitors

This guide provides a comprehensive technical overview of 2-acetamido-2-deoxy-D-glucono-1,5-lactone analogs, a promising class of compounds targeting key enzymes in cellular glycan metabolism. It is intended for researchers, scientists, and drug development professionals engaged in the discovery of novel therapeutics for a range of diseases, including neurodegenerative disorders, cancer, and diabetes.

Introduction: The Significance of Targeting Hexosaminidases

The intricate landscape of cellular signaling is profoundly influenced by post-translational modifications, among which O-linked β-N-acetylglucosaminylation (O-GlcNAcylation) has emerged as a critical regulatory mechanism. This dynamic process, the addition and removal of a single N-acetylglucosamine (GlcNAc) moiety to serine and threonine residues of nuclear and cytoplasmic proteins, is governed by two key enzymes: O-GlcNAc transferase (OGT) and O-GlcNAcase (OGA). Dysregulation of O-GlcNAc cycling is implicated in the pathophysiology of numerous diseases.[1][2]

In parallel, lysosomal β-hexosaminidases (Hex A and Hex B) play a crucial role in the degradation of glycoconjugates.[3] Deficiencies in these enzymes lead to lysosomal storage disorders such as Tay-Sachs and Sandhoff diseases.[3] Given the structural and mechanistic similarities between OGA and lysosomal hexosaminidases, the development of selective inhibitors is a key challenge in medicinal chemistry.

2-Acetamido-2-deoxy-D-glucono-1,5-lactone, a carbohydrate derivative, serves as a foundational scaffold for the design of potent inhibitors of these hexosaminidases. This guide will delve into the synthesis, structure-activity relationships (SAR), and therapeutic potential of its analogs.

The Core Scaffold: 2-Acetamido-2-deoxy-D-glucono-1,5-lactone

The core structure, 2-acetamido-2-deoxy-D-glucono-1,5-lactone, mimics the natural substrate (N-acetylglucosamine) of hexosaminidases. The lactone ring is a stable mimic of the proposed oxazolinium ion transition state formed during enzymatic hydrolysis, making it an excellent starting point for inhibitor design.[3]

Figure 1: Structure of the core scaffold.

Synthetic Strategies for Analog Development

The majority of reported analogs focus on modifications at the C-1 position of the lactone ring, introducing diverse functionalities to explore the active site of the target enzymes. The primary synthetic precursor for these analogs is D-glucosamine hydrochloride.[1]

Synthesis of Sulfonylhydrazone and Semicarbazone Analogs

A prevalent strategy involves the synthesis of sulfonylhydrazone and semicarbazone derivatives. These modifications have proven to yield potent inhibitors of both OGA and lysosomal hexosaminidases.[1][4]

• Step 1: Acetylation of D-glucosamine hydrochloride. D-glucosamine hydrochloride is first converted to 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-D-glucopyranose. This well-established two-step procedure typically involves N-acetylation followed by O-acetylation.[1]

• Step 2: Condensation with Arenesulfonylhydrazines. The resulting per-acetylated glucosamine derivative is then condensed with a variety of arenesulfonylhydrazines in the presence of a catalytic amount of p-toluenesulfonic acid in a suitable solvent like chloroform. This reaction yields the corresponding N-glycosyl arenesulfonyl hydrazides.[1]

• Step 3: Oxidation to the Lactone. The crucial oxidation of the pyranose ring to the glucono-1,5-lactone is achieved using an oxidizing agent such as activated manganese dioxide (MnO₂) in a solvent like dichloromethane at reflux.[1]

• Step 4: Deprotection. Finally, the O-acetyl protecting groups are removed, typically by treatment with ammonia in methanol, to yield the final 2-acetamido-2-deoxy-D-glucono-1,5-lactone arenesulfonylhydrazone analogs.[1]

Figure 2: Synthetic workflow for arenesulfonylhydrazone analogs.

Structure-Activity Relationship (SAR) and Biological Evaluation

The inhibitory potency of these analogs is typically evaluated against recombinant human OGA (hOGA) and human lysosomal hexosaminidase B (hHexB). Enzyme kinetics are commonly studied using fluorogenic or chromogenic substrates.

Inhibitory Activity of Sulfonylhydrazone and Semicarbazone Analogs

Kinetic studies have revealed that many sulfonylhydrazone and semicarbazone analogs are potent, competitive inhibitors of both hOGA and hHexB, with Ki values often in the nanomolar range.[1][4]

Analog Type	R Group	Target Enzyme	Ki (nM)	Reference
Sulfonylhydrazone	1-Naphthyl	hOGA	27	[1]
1-Naphthyl	hHexB	6.8	[1]
p-Tolyl	hOGA	Not specified	[1]
p-Tolyl	hHexB	Not specified	[1]
Semicarbazone	2-Naphthyl	hOGA	36	[4]
Phenyl	hOGA	~250	[4]

Table 1: Inhibitory constants (Ki) of selected analogs.

Key SAR Insights:

• Aromatic Substituents: The nature and position of substituents on the aromatic ring of the sulfonylhydrazone or semicarbazone moiety significantly influence inhibitory potency. Larger, more hydrophobic groups, such as naphthyl rings, generally lead to stronger inhibition compared to smaller phenyl groups.[1][4] This suggests the presence of a hydrophobic pocket in the active site of the enzymes.

• Linker Modification: The linker connecting the lactone core to the aromatic moiety is a critical determinant of activity and selectivity. The sulfonylhydrazone and semicarbazone linkers have proven to be effective.[1][4]

• Selectivity: A major challenge in this field is achieving selectivity between OGA and the lysosomal hexosaminidases. While many potent inhibitors have been developed, they often exhibit only moderate selectivity.[3] Non-specific inhibition of lysosomal hexosaminidases can lead to the accumulation of gangliosides, mimicking the biochemical phenotype of lysosomal storage diseases.[2]

Molecular Modeling and Docking

Computational studies, including molecular docking and quantum mechanics/molecular mechanics (QM/MM) optimizations, provide valuable insights into the binding modes of these inhibitors.[1] These studies have shown that the N-acetyl-glucosamine moiety of the inhibitors generally forms conserved hydrogen bond interactions with key residues in the active site of hOGA. The aromatic portion of the inhibitor typically occupies a more variable region, allowing for the exploration of structure-activity relationships.[1]

Figure 3: Simplified inhibitor-enzyme binding model.

Therapeutic Potential and Future Directions

The ability of 2-acetamido-2-deoxy-D-glucono-1,5-lactone analogs to inhibit OGA and, to some extent, lysosomal hexosaminidases, positions them as promising candidates for therapeutic intervention in several diseases.

• Neurodegenerative Diseases: In conditions like Alzheimer's disease, increased O-GlcNAcylation of the tau protein through OGA inhibition has been shown to reduce tau hyperphosphorylation and aggregation, a key pathological hallmark.[2]

• Cancer: Altered glycosylation patterns are a common feature of cancer cells. OGA inhibitors can modulate these patterns and have shown potential in preclinical cancer models.[1]

• Diabetes: O-GlcNAcylation is intricately linked to glucose metabolism, and OGA inhibitors are being explored as potential therapeutics for type 2 diabetes.[1]

Future research should focus on:

• Improving Selectivity: The development of analogs with greater selectivity for OGA over lysosomal hexosaminidases is paramount to minimize off-target effects.

• Exploring a Wider Chemical Space: Synthesis and evaluation of analogs with modifications at other positions of the lactone ring (C-3, C-4, C-6) and on the N-acetyl group could lead to novel inhibitors with improved properties.

• In Vivo Studies: More extensive preclinical studies in relevant animal models are needed to validate the therapeutic efficacy and safety of these compounds.

Conclusion

2-Acetamido-2-deoxy-D-glucono-1,5-lactone analogs represent a versatile and potent class of hexosaminidase inhibitors. Continued exploration of their structure-activity relationships and in vivo efficacy holds significant promise for the development of novel therapeutics for a range of challenging diseases. The synthetic accessibility and modular nature of this scaffold provide a strong foundation for future drug discovery efforts in this exciting field.

References

• Kiss, M., Timári, I., Barna, T., Mészáros, Z., Slámová, K., Bojarová, P., Křen, V., Hayes, J. M., & Somsák, L. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. International Journal of Molecular Sciences, 23(3), 1037. [Link]

• Leaback, D. H. (1970). The inhibition of N-acetyl-beta-D-glucosaminase by the (1-4)-and (1-5)-lactones of N-acetylglucosaminic acid. Biochemical Journal, 119(2), 303–306. [Link]

• Kiss, M., Timári, I., Barna, T., Mészáros, Z., Slámová, K., Bojarová, P., Křen, V., Hayes, J. M., & Somsák, L. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. International Journal of Molecular Sciences, 23(3), 1037. [Link]

• László, S., et al. (2021). Nanomolar inhibition of human OGA by 2-acetamido-2-deoxy-D-glucono-1,5-lactone semicarbazone derivatives. European Journal of Medicinal Chemistry, 222, 113580. [Link]

• László, S., et al. (2021). Nanomolar inhibition of human OGA by 2-acetamido-2-deoxy-D-glucono-1,5-lactone semicarbazone derivatives. European Journal of Medicinal Chemistry, 222, 113580. [Link]

• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. International Journal of Molecular Sciences, 23(3), 1037. [Link]

• Leaback, D. H. (1968). On the inhibition of beta-N-acetyl-D-glucosaminidase by 2-acetamido-2-deoxy-D-glucono-(1-5)-lactone. Biochemical and Biophysical Research Communications, 32(6), 1025-1030. [Link]

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• 4. alzdiscovery.org [alzdiscovery.org]

A Technical Guide to Evaluating 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone as a Glycosidase Inhibitor

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the potential of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone as a glycosidase inhibitor. We will delve into the scientific rationale behind its design, outline detailed protocols for its evaluation, and discuss the interpretation of potential findings.

Part 1: The Rationale - Targeting Glycosidases in Modern Therapeutics

Glycosidases are a ubiquitous class of enzymes that catalyze the hydrolysis of glycosidic bonds in carbohydrates, playing pivotal roles in digestion, glycoprotein processing, and lysosomal catabolism.[1] Their involvement in a wide array of physiological and pathological processes has made them attractive targets for therapeutic intervention.[1][2] Inhibition of these enzymes can modulate carbohydrate metabolism and interfere with the life cycles of viruses or the growth of cancer cells.[3][4]

Well-known applications include the management of type 2 diabetes, where α-glucosidase inhibitors like acarbose and miglitol delay carbohydrate digestion and reduce postprandial hyperglycemia.[3][5][6] Furthermore, glycosidase inhibitors are being explored for their potential in treating viral infections, such as influenza and HIV, by disrupting the processing of viral envelope glycoproteins.[3][4][7]

The compound of interest, 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone, is a biochemical reagent used in glycobiology research.[8][9][10] Its structure suggests a design aimed at mimicking the natural substrate's transition state during enzymatic hydrolysis.[6][7][11]

• The Gluconohydroximo-1,5-lactone Core: This moiety is an analog of the D-glucono-1,5-lactone. Aldonolactones are known inhibitors of glycosidases, postulating that the (1→5)-lactone form is the primary inhibitory species.[12] It is believed to mimic the charge distribution and flattened-chair conformation of the oxocarbenium-ion-like transition state, binding with high affinity to the enzyme's active site.[7][11]

• 2-Acetamido Group: This functional group corresponds to the N-acetyl group found in N-acetylglucosamine (GlcNAc), a common monosaccharide in biological systems. Its presence may confer specificity for glycosidases that process GlcNAc-containing substrates, such as N-acetyl-β-D-hexosaminidases (HexNAcases).

• 4,6-O-Benzylidene Moiety: This bulky, hydrophobic protecting group restricts the conformational flexibility of the pyranose ring. This rigidity can lock the molecule into a conformation that is favorable for binding to the enzyme's active site and can also enhance interactions with hydrophobic residues within the active site.

Part 2: Pre-clinical Evaluation Workflow

A systematic evaluation is crucial to determine the inhibitory potency, mechanism, and specificity of the compound. The following workflow provides a robust, self-validating system for characterization.

Caption: A streamlined workflow for the evaluation of a potential glycosidase inhibitor.

Synthesis of the Target Compound

While the compound is commercially available for research purposes, understanding its synthesis provides insight into its structure and potential impurities. A plausible synthetic route involves the condensation of N-acetyl-3,4,6-tri-O-acetyl-d-glucosamine with arenesulfonylhydrazines, followed by oxidation and deprotection steps to yield the final lactone structure.[13] Rigorous quality control using techniques like NMR and mass spectrometry is essential to confirm the identity and purity of the compound before biological evaluation.

Primary Screening: IC50 Determination

The initial step is to determine the half-maximal inhibitory concentration (IC50), which quantifies the concentration of the inhibitor required to reduce enzyme activity by 50%. A common and robust method utilizes a chromogenic substrate, such as p-nitrophenyl-α-D-glucopyranoside (pNPG).[14][15]

Principle: The glycosidase (e.g., α-glucosidase) cleaves pNPG into α-D-glucose and p-nitrophenol. The resulting p-nitrophenol is a yellow chromophore that can be quantified spectrophotometrically at 405 nm.[14][15] The presence of an inhibitor will reduce the rate of this color change.

Step-by-Step Protocol for α-Glucosidase IC50 Determination:

• Reagent Preparation:

  • Phosphate Buffer: 0.1 M sodium phosphate buffer, pH 6.8.[14][15]

  • Enzyme Solution: α-glucosidase from Saccharomyces cerevisiae (e.g., 0.5 U/mL) dissolved in the phosphate buffer. Prepare fresh.[14][15]

  • Substrate Solution: 5 mM p-nitrophenyl-α-D-glucopyranoside (pNPG) in phosphate buffer.[14][15]

  • Inhibitor Stock Solution: Prepare a 10 mM stock solution of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone in DMSO.

  • Positive Control: Prepare a 10 mM stock solution of Acarbose in DMSO.[14]

  • Stop Solution: 0.1 M sodium carbonate (Na₂CO₃).[15]

• Assay Setup (96-well plate):

  • Add 50 µL of phosphate buffer to each well.

  • Add 20 µL of various dilutions of the test compound to the sample wells.

  • Add 20 µL of various dilutions of Acarbose to the positive control wells.

  • Add 20 µL of DMSO (or buffer if the stock is not in DMSO) to the 100% enzyme activity control wells.

  • Add 20 µL of the α-glucosidase solution to all wells except the substrate blank.

  • Pre-incubate the plate at 37°C for 15 minutes.[14]

• Reaction & Measurement:

  • Initiate the reaction by adding 20 µL of the 5 mM pNPG substrate solution to all wells.[14]

  • Incubate at 37°C for 20 minutes.[14][16]

  • Terminate the reaction by adding 50 µL of 0.1 M Na₂CO₃ solution.[14][16]

  • Measure the absorbance at 405 nm using a microplate reader.[14][15]

• Calculation:

  • Calculate the percentage of inhibition using the formula: % Inhibition = [ (A_control - A_sample) / A_control ] * 100[14]

  • Plot the % inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

Mechanistic Elucidation: Enzyme Kinetic Studies

Once inhibitory activity is confirmed, the next crucial step is to determine the mechanism of inhibition (e.g., competitive, non-competitive, mixed). This is achieved by measuring the enzyme's reaction rate at various substrate and inhibitor concentrations.[17]

Principle: The mode of inhibition is revealed by analyzing how the inhibitor affects the enzyme's Michaelis-Menten parameters, Vmax (maximum reaction velocity) and Km (substrate concentration at half-Vmax). This is commonly visualized using a Lineweaver-Burk plot (a double reciprocal plot of 1/velocity vs. 1/[Substrate]).[18]

Step-by-Step Protocol for Kinetic Analysis:

• Assay Setup: Prepare reaction mixtures as described in the IC50 protocol. However, this time, systematically vary the concentrations of both the substrate (pNPG) and the inhibitor. Use a fixed concentration of the inhibitor (e.g., near its IC50 value) and several concentrations of the substrate, and repeat for multiple fixed inhibitor concentrations.[17]

• Data Collection: Measure the initial reaction rates (velocity) for each combination of substrate and inhibitor concentration.

• Data Analysis:

  • Construct a Lineweaver-Burk plot by plotting 1/velocity against 1/[Substrate] for each inhibitor concentration.

  • Competitive Inhibition: The lines will intersect on the y-axis (Vmax is unchanged, Km increases).

  • Non-competitive Inhibition: The lines will intersect on the x-axis (Km is unchanged, Vmax decreases).[19]

  • Mixed Inhibition: The lines will intersect in the second quadrant (both Km and Vmax are affected).[20]

  • From these plots, the inhibition constant (Ki) can be calculated, which represents the dissociation constant of the enzyme-inhibitor complex and is a more precise measure of inhibitor potency than the IC50.

Caption: Logic diagram for determining the mode of enzyme inhibition.

Selectivity Profiling

A therapeutically viable inhibitor should ideally be selective for its target enzyme to minimize off-target effects.[21] Therefore, it is essential to screen the compound against a panel of different glycosidases.

Protocol:

• Repeat the IC50 determination protocol (Section 2.2) for a range of other relevant glycosidases, such as:

  • Mammalian α-amylase (to assess impact on starch digestion).

  • β-glucosidase.

  • α-mannosidase.

  • Human lysosomal hexosaminidases (HexA/HexB), given the 2-acetamido group on the inhibitor.[21]

• Compare the IC50 values obtained for each enzyme. A significantly higher IC50 value for other enzymes compared to the primary target indicates good selectivity.

Data Presentation:

All quantitative data from these experiments should be summarized in clear, concise tables for easy comparison and interpretation.

Table 1: Inhibitory Activity (IC50) and Selectivity Profile

Enzyme	IC50 (µM) of Test Compound	IC50 (µM) of Acarbose (Control)
α-Glucosidase (S. cerevisiae)	[Insert Value]	[Insert Value]
Pancreatic α-Amylase	[Insert Value]	[Insert Value]
β-Glucosidase	[Insert Value]	[Insert Value]

| Human Hexosaminidase B | [Insert Value] | [Insert Value] |

Table 2: Summary of Kinetic Parameters for α-Glucosidase Inhibition

Parameter	Value
Inhibition Mode	[e.g., Competitive]
Ki (µM)	[Insert Value]
Vmax (with inhibitor)	[Insert Value]

| Km (with inhibitor) | [Insert Value] |

Part 3: Discussion and Future Directions

The results from this comprehensive evaluation will provide a clear picture of the compound's potential. If 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone demonstrates potent and selective inhibition, particularly through a competitive mechanism, it would strongly support the hypothesis that it acts as a transition-state mimic.

Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs with modifications to the benzylidene and acetamido groups to optimize potency and selectivity.

• Cell-based Assays: Evaluating the compound's efficacy and cytotoxicity in relevant cell models (e.g., intestinal Caco-2 cells for diabetes applications).

• In Vivo Studies: Assessing the compound's pharmacokinetic properties and efficacy in animal models of relevant diseases.

• Crystallography: Co-crystallizing the inhibitor with its target enzyme to visualize the binding interactions at an atomic level, confirming its mechanism of action.

This structured, evidence-based approach ensures that the potential of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone as a glycosidase inhibitor is thoroughly and rigorously investigated, paving the way for potential therapeutic development.

References

• Asano, N. (2003). Therapeutic applications of sugar-mimicking glycosidase inhibitors. PubMed. Available at: [Link]

• Patsnap Synapse. (2024). What are Glycosidase inhibitors and how do they work? Patsnap Synapse. Available at: [Link]

• Dineshkumar, B., et al. (2018). In vitro α-glucosidase inhibitory assay. Protocols.io. Available at: [Link]

• Butters, T. D. (2002). Glycosidase inhibitors: update and perspectives on practical use. Glycobiology. Available at: [Link]

• de Fátima, Â., et al. (2021). Kinetics and molecular modeling studies on the inhibition mechanism of GH13 α-glycosidases by small molecule ligands. PubMed. Available at: [Link]

• Kim, Y., et al. (2023). Glycosidase-targeting small molecules for biological and therapeutic applications. Chemical Society Reviews. Available at: [Link]

• Alpha-Glucosidase Inhibition Assay: A Comprehensive Guide. (n.d.). Medium. Available at: [Link]

• Bio-protocol. (n.d.). 3.5. Alpha-Glucosidase Inhibition Assay. Bio-protocol. Available at: [Link]

• Chen, X., et al. (2023). Alpha-Glucosidase Inhibitors in Aging and Aging-Related Diseases: Clinical Applications and Relevant Mechanisms. Molecules. Available at: [Link]

• Gholivand, M. B., et al. (2015). Kinetics of α-glucosidase inhibition by different fractions of three species of Labiatae extracts: a new diabetes treatment model. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• Gloster, T. M., & Vocadlo, D. J. (2010). Glycosidase inhibition: assessing mimicry of the transition state. Organic & Biomolecular Chemistry. Available at: [Link]

• Erfa Sa. (n.d.). 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. Erfa Sa. Available at: [Link]

• Gloster, T. M., & Davies, G. J. (2010). Glycosidase inhibition: assessing mimicry of the transition state. PubMed. Available at: [Link]

• Oikonomakos, N. G., et al. (1991). The binding of D-gluconohydroximo-1,5-lactone to glycogen phosphorylase. Kinetic, ultracentrifugation and crystallographic studies. PubMed. Available at: [Link]

• ResearchGate. (n.d.). Enzyme kinetics of α-glucosidase. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Kinetic curves of α-glucosidase inhibition by different inhibitors. ResearchGate. Available at: [Link]

• MDPI. (2023). From Painkillers to Antidiabetics: Structural Modification of NSAID Scaffolds for Drug Repurposing. MDPI. Available at: [Link]

• ResearchGate. (n.d.). Chapter 7. Enzymatic Cleavage of Glycosides: Mechanism, Inhibition and Synthetic Applications. ResearchGate. Available at: [Link]

• Wang, L., et al. (2022). Inhibitory Effect of Fisetin on α-Glucosidase Activity: Kinetic and Molecular Docking Studies. Foods. Available at: [Link]

• ResearchGate. (2010). (PDF) Glycosidase inhibition: Assessing mimicry of the transition state. ResearchGate. Available at: [Link]

• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. Molecules. Available at: [Link]

• ResearchGate. (n.d.). The inhibitory effect of d-glucono-1,5-lactone on β-glucosidases. ResearchGate. Available at: [Link]

• MedChemExpress. (n.d.). 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. MedChemExpress. Available at: [Link]

• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. MDPI. Available at: [Link]

• Levvy, G. A., & Snaith, S. M. (1972). Inhibition of glycosidases by aldonolactones of corresponding configuration: Preparation of (1→5)-lactones by catalytic oxidation of pyranoses and study of their inhibitory properties. Biochemical Journal. Available at: [Link]

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Protocols & Analytical Methods

Synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone: An Application Note and Detailed Protocol

This guide provides a comprehensive, technically detailed protocol for the synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone, a valuable biochemical reagent in glycobiology research.[1][2][3] The protocol is designed for researchers, scientists, and drug development professionals, offering not just a series of steps, but also the scientific rationale behind the chosen methodologies. This multi-step synthesis involves the strategic protection of functional groups, a selective oxidation, and the final oximation to yield the target compound.

Introduction and Significance

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is a derivative of N-acetyl-D-glucosamine, a fundamental monosaccharide unit found in numerous biopolymers such as chitin and peptidoglycan. The presence of the benzylidene acetal provides a rigidifying and protecting element, while the hydroximo-1,5-lactone functionality introduces unique chemical properties, making it a subject of interest in the study of carbohydrate-based enzyme inhibitors and as a building block in the synthesis of more complex glycoconjugates. The synthesis presented herein is a logical and efficient pathway to access this specialized molecule.

Overall Synthetic Scheme

The synthesis of the target compound is a three-step process commencing from the readily available N-acetyl-D-glucosamine. The overall transformation can be visualized as follows:

Caption: Overall synthetic workflow from N-acetyl-D-glucosamine.

Materials and Reagents

Reagent	Grade	Supplier	Notes
N-Acetyl-D-glucosamine	≥98%	Standard chemical supplier
Benzaldehyde dimethyl acetal	98%	Standard chemical supplier	Moisture sensitive.[4]
p-Toluenesulfonic acid monohydrate	≥98.5%	Standard chemical supplier
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Standard chemical supplier
Pyridinium chlorochromate (PCC)	98%	Standard chemical supplier	Oxidizing agent, handle with care.
Dichloromethane (CH2Cl2)	Anhydrous, ≥99.8%	Standard chemical supplier
Celite®	Standard chemical supplier	For filtration.
Hydroxylamine hydrochloride	≥99%	Standard chemical supplier	Corrosive, toxic if swallowed.[5][6]
Pyridine	Anhydrous, ≥99.8%	Standard chemical supplier
Ethanol	200 proof	Standard chemical supplier
Ethyl acetate	HPLC grade	Standard chemical supplier	For chromatography.
Hexanes	HPLC grade	Standard chemical supplier	For chromatography.

Experimental Protocols

PART 1: Synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose (Intermediate 1)

Rationale: The initial step involves the protection of the 4- and 6-hydroxyl groups of N-acetyl-D-glucosamine as a benzylidene acetal. This is a common strategy in carbohydrate chemistry to prevent these hydroxyls from participating in subsequent reactions and to impart crystallinity, which often aids in purification. Benzaldehyde dimethyl acetal is used as the reagent in the presence of an acid catalyst, p-toluenesulfonic acid.

Protocol:

• To a solution of N-acetyl-D-glucosamine (10.0 g, 45.2 mmol) in anhydrous N,N-dimethylformamide (DMF, 100 mL), add benzaldehyde dimethyl acetal (10.3 g, 67.8 mmol) and a catalytic amount of p-toluenesulfonic acid monohydrate (0.43 g, 2.26 mmol).

• Stir the reaction mixture at 60 °C under a nitrogen atmosphere for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 10% methanol in dichloromethane.

• Upon completion, cool the reaction mixture to room temperature and quench by the addition of triethylamine (5 mL).

• Concentrate the mixture under reduced pressure to remove the DMF.

• Resuspend the resulting residue in a saturated aqueous solution of sodium bicarbonate and stir for 30 minutes.

• Collect the white precipitate by filtration, wash thoroughly with water and then with cold diethyl ether.

• Dry the solid under vacuum to yield 2-acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose. The product can be used in the next step without further purification if TLC shows a single major spot.

PART 2: Synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucono-1,5-lactone (Intermediate 2)

Rationale: This step involves the oxidation of the anomeric hydroxyl group of the protected glucosamine derivative to a lactone. Pyridinium chlorochromate (PCC) is a relatively mild oxidizing agent suitable for this transformation, minimizing over-oxidation. The reaction is performed in an anhydrous solvent to prevent the hydrolysis of the lactone product. A similar oxidation of a related sugar derivative using manganese dioxide has been reported and provides a basis for this transformation.[7][8]

Protocol:

• Suspend 2-acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose (5.0 g, 16.2 mmol) in anhydrous dichloromethane (150 mL).

• To this suspension, add pyridinium chlorochromate (PCC) (5.2 g, 24.3 mmol) in one portion.

• Stir the reaction mixture vigorously at room temperature for 12-16 hours. Monitor the reaction by TLC (10% methanol in dichloromethane).

• Upon completion, dilute the reaction mixture with dichloromethane (100 mL) and filter through a pad of Celite® to remove the chromium salts.

• Wash the Celite® pad with additional dichloromethane (3 x 50 mL).

• Combine the filtrates and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 30% to 70%) to afford the pure lactone.

PART 3: Synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone (Final Product)

Rationale: The final step is the conversion of the lactone to the corresponding hydroximo-1,5-lactone (an oxime). This is achieved by reacting the lactone with hydroxylamine. The reaction is typically carried out in a protic solvent like ethanol with a base such as pyridine to neutralize the HCl from hydroxylamine hydrochloride and to facilitate the reaction.

Protocol:

• Dissolve 2-acetamido-4,6-O-benzylidene-2-deoxy-D-glucono-1,5-lactone (2.0 g, 6.5 mmol) in ethanol (50 mL).

• Add hydroxylamine hydrochloride (0.68 g, 9.8 mmol) and pyridine (1.0 mL, 12.4 mmol) to the solution.

• Stir the reaction mixture at room temperature for 24 hours. Monitor the disappearance of the starting material by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Add water (50 mL) to the residue, and a white precipitate should form.

• Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent system such as ethanol/water to obtain the pure 2-acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone.

Reaction Mechanism: Oximation of the Lactone

The formation of the hydroximo-1,5-lactone proceeds through the nucleophilic attack of hydroxylamine on the electrophilic carbonyl carbon of the lactone.

Caption: Mechanism of hydroximo-1,5-lactone formation.

Data Analysis and Expected Results

The final product, 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone, should be a white solid.

Property	Expected Value	Reference
Molecular Formula	C15H18N2O6	[9]
Molecular Weight	322.31 g/mol	Calculated
Melting Point	229-231 °C	[9]
Solubility	DMSO, Methanol	[9]

Spectroscopic Data:

• ¹H NMR (in DMSO-d₆):

  • Aromatic protons: Signals in the range of 7.2-7.5 ppm corresponding to the phenyl group of the benzylidene acetal.

  • Benzylidene methine proton: A singlet around 5.5-5.8 ppm.

  • Sugar ring protons: A series of multiplets in the range of 3.5-4.5 ppm.

  • Acetamido methyl protons: A singlet around 1.8-2.0 ppm.

  • Amide NH proton: A doublet around 8.0-8.5 ppm.

  • Oxime OH proton: A broad singlet, chemical shift can be variable and may exchange with D₂O.

• ¹³C NMR (in DMSO-d₆):

  • Carbonyl carbon (lactone): A signal in the range of 168-172 ppm.

  • Aromatic carbons: Signals between 125-140 ppm.

  • Benzylidene acetal carbon: A signal around 100-102 ppm.

  • Sugar ring carbons: Signals in the range of 60-80 ppm.

  • Acetamido methyl carbon: A signal around 22-24 ppm.

• Mass Spectrometry (ESI+):

  • Expected [M+H]⁺ = 323.12

  • Expected [M+Na]⁺ = 345.10

Safety Precautions

• General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and appropriate gloves, must be worn at all times.

• Benzaldehyde dimethyl acetal: Combustible liquid. Avoid contact with skin and eyes. Moisture sensitive.[4][10]

• Pyridinium chlorochromate (PCC): Strong oxidizer. May cause fire or explosion. May cause an allergic skin reaction and is suspected of causing cancer. Handle with extreme care and avoid inhalation of dust.[11][12]

• Hydroxylamine hydrochloride: Toxic if swallowed and harmful in contact with skin. Causes skin and serious eye irritation. May cause an allergic skin reaction and is suspected of causing cancer.[5][6]

• Solvents: DMF, dichloromethane, and pyridine are hazardous. Consult the respective Safety Data Sheets (SDS) for detailed handling and disposal information.

References

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• Fisher Scientific. (2010).
• TCI EUROPE N.V. (2025).
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• International Chemical Safety Cards. (n.d.). ICSC 0709 - HYDROXYLAMINE HYDROCHLORIDE.
• ChemicalBook. (2025).
• USBiological. (n.d.). 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone CAS 132063-03-7.
• Erfa Sa. (n.d.). 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone.
• Loba Chemie. (n.d.). HYDROXYLAMINE HYDROCHLORIDE AR/ACS.
• T3DB. (n.d.).
• BioCat GmbH. (n.d.). 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone.
• CDH Fine Chemical. (n.d.).
• University of Georgia Office of Research. (n.d.).
• BioCat GmbH. (n.d.). 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone.
• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. International Journal of Molecular Sciences, 23(3), 1037.
• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. MDPI.
• USBiological. (n.d.). 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone CAS 132063-03-7.
• ChemicalBook. (n.d.). 2-ACETAMIDO-4,6-O-BENZYLIDENE-2-DEOXY-D-GLUCONHYDROXIMO-1,5-LACTONE.
• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes.

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The Versatile Role of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone in Modern Carbohydrate Chemistry

For the researcher, synthetic chemist, and drug development professional navigating the complex landscape of glycobiology, the strategic selection of building blocks is paramount to success. Among the arsenal of specialized reagents, 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone emerges as a molecule of significant interest.[1][2][3] This guide provides an in-depth exploration of its applications, underpinned by detailed protocols and the mechanistic rationale that governs its reactivity.

Introduction: A Molecule of Unique Potential

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is a derivative of N-acetylglucosamine (GlcNAc), a fundamental constituent of numerous biologically significant oligosaccharides and glycoconjugates. Its structure is characterized by three key features that dictate its chemical behavior:

• A Rigid Benzylidene Acetal: The 4,6-O-benzylidene group imparts conformational rigidity to the pyranose ring, influencing the stereochemical outcome of glycosylation reactions.

• The C2-Acetamido Group: This neighboring group can exert a profound influence on glycosylation outcomes, often leading to the formation of a transient oxazoline intermediate, which can complicate stereocontrol.

• A Hydroximo-1,5-lactone Functionality: This feature distinguishes it from more common glycosyl donors and offers unique avenues for activation, while also suggesting potential as an enzyme inhibitor due to its resemblance to the transition state of glycosidase-catalyzed hydrolysis.

These structural attributes position this molecule as a valuable tool for the synthesis of complex glycans and as a potential lead in the development of therapeutic agents.

Application I: A Strategic Glycosyl Donor for Oligosaccharide Synthesis

The primary application of this compound in carbohydrate chemistry is as a glycosyl donor for the stereoselective formation of β-glycosidic linkages. The synthesis of oligosaccharides is a cornerstone of glycobiology, enabling the study of carbohydrate-protein interactions, the development of carbohydrate-based vaccines, and the synthesis of glycoconjugate drugs.

The Challenge of N-Acetylglucosamine Glycosylation

Direct glycosylation with N-acetylglucosamine donors is notoriously challenging. The presence of the N-acetyl group at the C2 position can lead to the formation of a stable 1,2-oxazoline intermediate, which can be difficult to activate or can lead to a mixture of anomeric products. Overcoming this challenge requires carefully chosen activation conditions that favor the desired glycosylation pathway over oxazoline formation.

Proposed Glycosylation Workflow

The following workflow outlines a plausible strategy for the use of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone as a glycosyl donor. This protocol is based on established principles of glycosylation chemistry and activation methods for related systems, given the limited specific literature for this exact donor.

Caption: Proposed workflow for glycosylation.

Detailed Protocol for Glycosylation

Objective: To synthesize a β-linked disaccharide using 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone as the glycosyl donor.

Materials:

• 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone (Glycosyl Donor)

• Glycosyl Acceptor (e.g., a suitably protected monosaccharide with a free hydroxyl group)

• Anhydrous Dichloromethane (DCM)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

• Activated 4 Å Molecular Sieves

• Pyridine or Triethylamine (for quenching)

• Standard solvents for workup and chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• Preparation:

  • In a flame-dried, round-bottom flask under an inert atmosphere (Argon or Nitrogen), dissolve the glycosyl acceptor (1.0 equivalent) and the glycosyl donor (1.2 equivalents) in anhydrous DCM.

  • Add activated 4 Å molecular sieves to the solution and stir for 30 minutes at room temperature. This step is crucial to remove any residual water that can hydrolyze the activated donor.

• Activation and Glycosylation:

  • Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

  • Slowly add TMSOTf (0.1-0.2 equivalents) dropwise to the stirred solution. The use of a catalytic amount of a strong Lewis acid like TMSOTf is a common strategy to activate glycosyl donors.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction may be allowed to slowly warm to room temperature over several hours.

• Quenching and Workup:

  • Once the reaction is complete (as indicated by TLC), quench the reaction by adding a few drops of pyridine or triethylamine to neutralize the TMSOTf.

  • Filter the mixture through a pad of Celite to remove the molecular sieves, washing with DCM.

  • Combine the filtrates and wash sequentially with a saturated aqueous solution of sodium bicarbonate and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of hexanes and ethyl acetate) to isolate the desired disaccharide.

Mechanistic Considerations

The proposed mechanism involves the activation of the hydroximo-1,5-lactone by the Lewis acid (TMSOTf). This activation facilitates the departure of the leaving group and the formation of an oxocarbenium ion intermediate. The glycosyl acceptor then attacks this electrophilic species to form the glycosidic bond. The stereochemical outcome is influenced by the rigid 4,6-O-benzylidene protecting group and the C2-acetamido group.

References

• 1. Construction of interglycosidic N-O linkage via direct glycosylation of sugar oximes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rapid glycoconjugation with glycosyl amines - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. A Direct Method for β-Selective Glycosylation with an N-Acetylglucosamine Donor Armed by a 4-O-TBDMS Protecting Group - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking Novel Glycosidic Linkages: A Guide to Glycosylation with 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

For researchers, medicinal chemists, and drug development professionals at the forefront of glycobiology, the synthesis of complex carbohydrates and glycoconjugates remains a significant challenge. The stereocontrolled formation of glycosidic bonds is paramount to accessing novel therapeutics and biological probes. This technical guide provides an in-depth exploration of the experimental procedures for glycosylation utilizing a unique and promising glycosyl donor: 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone .

This document moves beyond a simple recitation of steps, offering a rationale for experimental design, insights into reaction mechanisms, and detailed protocols to empower scientists in their synthetic endeavors. While this specific donor is a specialized biochemical reagent, the principles and proposed methodologies are grounded in established glycosylation chemistry, particularly involving activated sugar derivatives.

The Donor Molecule: Structure, Significance, and Potential

The glycosyl donor, 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone, possesses a unique combination of structural features that make it an intriguing candidate for glycosylation reactions:

• N-Acetyl-D-glucosamine (GlcNAc) Backbone: GlcNAc is a ubiquitous monosaccharide in biologically important glycans, making this donor relevant for the synthesis of fragments of glycoproteins, glycolipids, and bacterial cell wall components.

• 4,6-O-Benzylidene Acetal: This rigid protecting group serves to lock the pyranose ring in a defined conformation, which can significantly influence the stereochemical outcome of the glycosylation reaction. It also protects the 4- and 6-hydroxyl groups from participating in the reaction.

• Gluconohydroximo-1,5-lactone Moiety: The oxime functionality at the anomeric position is the key to its potential as a glycosyl donor. Activation of the oxime is expected to generate a reactive intermediate capable of undergoing nucleophilic attack by an acceptor alcohol. The lactone structure further influences the reactivity of the anomeric center.

The synthesis of oligosaccharides containing 2-acetamido-2-deoxy sugars is often challenging due to the participation of the N-acetyl group, which can lead to the formation of stable oxazoline intermediates and affect stereoselectivity.[1][2] The use of a gluconohydroximo-1,5-lactone donor offers a potential alternative strategy to navigate these challenges.

Mechanistic Insights: The Activation of a Hydroximo-Lactone Donor

While specific mechanistic studies on this particular lactone are not extensively reported, we can infer a plausible reaction pathway based on the well-established principles of glycosylation chemistry. The core of the strategy lies in the activation of the anomeric oxime to generate a reactive electrophilic species that can be trapped by a nucleophilic glycosyl acceptor.

Proposed Activation and Glycosylation Pathway:

Sources

• 1. digitalcommons.morris.umn.edu [digitalcommons.morris.umn.edu]
• 2. mdpi.com [mdpi.com]

Purification Protocols for 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone: An Application Guide

Introduction

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is a vital carbohydrate derivative employed in glycobiology research, serving as a key intermediate in the synthesis of complex glycans and carbohydrate-based therapeutics.[1][2] The purity of this compound is paramount for the success of subsequent synthetic steps and for obtaining reliable biological data. This application note provides a comprehensive guide to the purification of this protected monosaccharide, detailing robust protocols for column chromatography and recrystallization. The methodologies described herein are designed to furnish the target compound in high purity, suitable for the most demanding research and development applications.

The strategic placement of the benzylidene acetal protecting the 4- and 6-hydroxyl groups, along with the acetamido group at the 2-position, renders the molecule significantly less polar than its unprotected parent sugar. This modification is crucial as it allows for purification using normal-phase chromatography on silica gel.[3] Furthermore, the crystalline nature of many protected carbohydrates, including the target compound, makes recrystallization a powerful final polishing step to achieve exceptional purity.

Core Purification Strategy: A Two-Fold Approach

The purification of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone from a crude synthetic mixture typically involves a two-step process. First, flash column chromatography is employed to separate the desired product from reaction byproducts and unreacted starting materials. This is followed by recrystallization to remove any remaining minor impurities and to obtain the final product as a crystalline solid. The entire workflow is monitored by Thin-Layer Chromatography (TLC) to guide the separation and assess purity.

Caption: Overall purification workflow for the target compound.

I. Preliminary Analysis: Thin-Layer Chromatography (TLC)

Prior to any large-scale purification, it is essential to establish an appropriate solvent system for chromatography using TLC. This analytical technique provides a rapid assessment of the number of components in the crude mixture and helps in determining the optimal eluent for separation.

Protocol 1: TLC Analysis

• Plate Preparation: Use silica gel 60 F254 TLC plates.

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent such as dichloromethane or ethyl acetate.

• Spotting: Apply a small spot of the dissolved sample onto the baseline of the TLC plate using a capillary tube.

• Eluent Systems: Prepare a series of developing solvents with varying polarities. A good starting point for protected carbohydrates is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate.[4]

  • Recommended Starting Ratios (Hexane:Ethyl Acetate): 3:1, 2:1, 1:1, and 1:2 (v/v).

• Development: Place the spotted TLC plate in a developing chamber saturated with the chosen eluent. Allow the solvent front to ascend to near the top of the plate.

• Visualization:

  • UV Light: As the benzylidene group contains an aromatic ring, the compound should be visible under short-wave UV light (254 nm) as a dark spot on the fluorescent background of the plate.[4]

  • Staining: If UV visualization is weak, or for detection of non-UV active impurities, use a carbohydrate-specific stain. A common and effective stain is a p-anisaldehyde solution followed by gentle heating. Carbohydrates typically appear as colored spots.

• Rf Value Determination: The ideal solvent system will provide a good separation of the target compound from impurities, with the Rf value of the product being in the range of 0.3-0.4 for optimal separation on a column.

II. Primary Purification: Flash Column Chromatography

Flash column chromatography is a rapid and efficient method for the preparative separation of organic compounds. For protected carbohydrates, silica gel is the most common stationary phase.[3]

Protocol 2: Flash Column Chromatography

• Column Packing:

  • Select an appropriately sized glass column with a sintered glass frit and stopcock.

  • Prepare a slurry of silica gel in the chosen non-polar solvent (e.g., hexane).

  • Carefully pour the slurry into the column, allowing the silica to settle into a uniform packed bed. Avoid air bubbles.

  • Once packed, drain the excess solvent until the solvent level is just above the silica bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent (e.g., dichloromethane).

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution:

  • Begin elution with the solvent system determined by TLC analysis. A gradient elution, starting with a less polar mixture and gradually increasing the polarity (e.g., increasing the proportion of ethyl acetate in hexane), often provides the best separation.

  • Maintain a constant flow rate by applying positive pressure (e.g., with a bellows or compressed air).

• Fraction Collection: Collect the eluate in a series of test tubes or flasks. The size of the fractions should be proportional to the size of the column.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Pooling and Solvent Removal: Combine the pure fractions in a round-bottom flask and remove the solvent under reduced pressure using a rotary evaporator.

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard choice for normal-phase chromatography of moderately polar compounds.
Mobile Phase	Hexane/Ethyl Acetate Gradient	Offers good selectivity for protected carbohydrates and allows for fine-tuning of polarity.
Detection	TLC with UV and/or p-anisaldehyde stain	The benzylidene group is UV-active, and the carbohydrate moiety can be visualized with a specific stain.

III. Final Purification: Recrystallization

Recrystallization is a powerful technique for purifying solid organic compounds to a high degree of purity. The principle relies on the differential solubility of the compound and its impurities in a chosen solvent or solvent system at different temperatures.

Protocol 3: Recrystallization

• Solvent Selection:

  • The ideal recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at low temperatures.

  • Based on known solubility data, methanol is a good starting point.[1] Mixtures of solvents, such as chloroform-ether or ethyl acetate-hexane, can also be effective.[5]

  • To test solvents, place a small amount of the purified solid from chromatography in a test tube and add a few drops of the solvent. Observe the solubility at room temperature and upon heating.

• Dissolution: Place the solid from the pooled chromatographic fractions in an Erlenmeyer flask. Add the minimum amount of the hot recrystallization solvent required to fully dissolve the solid.

• Decolorization (Optional): If the solution is colored due to impurities, a small amount of activated charcoal can be added to the hot solution to adsorb the colored impurities. The charcoal is then removed by hot filtration.

• Crystallization:

  • Allow the hot, saturated solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once at room temperature, the flask can be placed in an ice bath to maximize the yield of crystals.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

  • Dry the crystals under vacuum to remove all traces of solvent. The melting point of the purified compound is reported to be 229-231°C, which can be used as an indicator of purity.

IV. Advanced Purification Techniques: High-Performance Liquid Chromatography (HPLC)

For achieving exceptionally high purity (≥99.5%), especially for analytical standards or late-stage drug development, reversed-phase high-performance liquid chromatography (RP-HPLC) can be employed.[6][7]

Considerations for HPLC Purification

• Stationary Phase: While traditional C18 columns can be used, studies have shown that pentafluorophenyl (PFP) stationary phases are particularly effective for the purification of protected monosaccharides.[8] The π-π interactions between the PFP phase and the aromatic benzylidene group can enhance separation.

• Mobile Phase: A gradient of water and an organic modifier like acetonitrile or methanol is typically used. Methanol is often preferred with phenyl-based columns to enhance π-π interactions.[8]

• Detection: A UV detector set to a wavelength where the benzylidene group absorbs (e.g., ~254 nm) is suitable.

Sources

• 1. biocat.com [biocat.com]
• 2. lcms.cz [lcms.cz]
• 3. teledyneisco.com [teledyneisco.com]
• 4. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Protocol for the purification of protected carbohydrates: toward coupling automated synthesis to alternate-pump recycling high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Recent Liquid Chromatographic Approaches and Developments for the Separation and Purification of Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Large-Scale Synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

Introduction

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is a significant carbohydrate derivative utilized in glycobiology research.[1][2] Its structure, featuring a protected gluconolactone core with a hydroximo group, makes it a valuable building block for the synthesis of more complex glycoconjugates and a potential inhibitor for glycosidases. This guide provides a comprehensive overview and detailed protocols for the large-scale synthesis of this compound, addressing the practical challenges and safety considerations inherent in scaling up carbohydrate chemistry.

The synthesis of glycoside and oligosaccharide derivatives is a complex task in organic chemistry due to the structural intricacy of glycans.[3] This complexity necessitates a strategic approach to protecting group manipulation and bond formation to achieve the desired stereochemistry and regioselectivity. The protocols outlined herein are designed to be robust and scalable, providing researchers and drug development professionals with a reliable method for obtaining multi-gram quantities of the target compound.

Synthetic Strategy: A Mechanistic Overview

The large-scale synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone proceeds through a three-step sequence starting from D-glucosamine hydrochloride. The overall strategy involves:

• N-Acetylation: The initial step is the protection of the amino group of D-glucosamine as an acetamide. This is a crucial transformation that prevents unwanted side reactions in subsequent steps.

• Concurrent Benzylidene Acetal Protection and Oxidation: The N-acetyl-D-glucosamine is then subjected to a reaction that achieves two key transformations in a single pot: the selective protection of the 4- and 6-hydroxyl groups as a benzylidene acetal and the oxidation of the anomeric carbon to a lactone. This is the most critical step in the synthesis, and its efficiency dictates the overall yield.

• Oximation: The final step involves the reaction of the intermediate lactone with hydroxylamine to form the desired gluconohydroximo-1,5-lactone. The reactivity of lactones with hydroxylamine is well-established, proceeding via nucleophilic attack of the hydroxylamine nitrogen on the electrophilic carbonyl carbon of the lactone.[4]

This synthetic route is designed for efficiency and scalability, minimizing the number of purification steps and utilizing readily available reagents.

Visualizing the Synthetic Pathway

Sources

• 1. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone | Erfa Sa [erfa-sa.com]
• 2. biocat.com [biocat.com]
• 3. Advances in glycoside and oligosaccharide synthesis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS00321C [pubs.rsc.org]
• 4. Reactivity of 6-phosphogluconolactone with hydroxylamine: the possible involvement of glucose-6-phosphate dehydrogenase in endogenous glycation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Investigating Glycosidase Function with 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Derivatives

Audience: Researchers, scientists, and drug development professionals.

Abstract: The dynamic post-translational modification of proteins by O-linked β-N-acetylglucosamine (O-GlcNAc) is a critical regulatory mechanism, analogous to phosphorylation, that governs a vast array of cellular processes. The removal of this sugar moiety is catalyzed by a single enzyme, O-GlcNAcase (OGA). Aberrant O-GlcNAcylation is implicated in the pathophysiology of major human diseases, including neurodegenerative disorders, diabetes, and cancer.[1][2] Consequently, OGA has emerged as a significant therapeutic target. This guide provides an in-depth exploration of 2-acetamido-2-deoxy-d-glucono-1,5-lactone and its derivatives, which act as potent OGA inhibitors. We will delve into the underlying biology, the mechanism of enzyme inhibition, therapeutic applications, and provide detailed, field-tested protocols for assessing OGA activity and inhibitor potency.

The O-GlcNAc Cycle: A Central Hub for Cellular Regulation

The O-GlcNAc modification is a reversible and widespread post-translational modification found on thousands of nuclear, cytoplasmic, and mitochondrial proteins.[3] This dynamic process, known as O-GlcNAc cycling, is governed by the concerted action of two highly conserved enzymes:

• O-GlcNAc Transferase (OGT): Catalyzes the addition of a single N-acetylglucosamine (GlcNAc) moiety from the donor substrate UDP-GlcNAc onto serine or threonine residues of target proteins.[4]

• O-GlcNAcase (OGA): A glycoside hydrolase that catalyzes the removal of O-GlcNAc from proteins.[3][4]

Unlike the complex families of kinases and phosphatases, the simplicity of having a single pair of enzymes for O-GlcNAc cycling positions it as a master regulator that integrates various cellular signals.[4] The hexosamine biosynthetic pathway (HBP), which produces UDP-GlcNAc, utilizes glucose, amino acids, fatty acids, and nucleotides, making O-GlcNAcylation a key sensor of cellular nutrient status.[1][3] This modification influences protein stability, localization, protein-protein interactions, and transcription, and engages in extensive crosstalk with other modifications like phosphorylation, often competing for the same or adjacent sites on a protein.[1][5]

Figure 1: The O-GlcNAc Cycling Pathway.

Mechanism of OGA Inhibition by Lactone Derivatives

2-acetamido-2-deoxy-d-glucono-1,5-lactone (NAG-lactone) and its derivatives are potent inhibitors of O-GlcNAcase. Their efficacy stems from their ability to act as transition-state analogues. OGA-catalyzed hydrolysis proceeds through a transition state that possesses significant oxocarbenium ion character, featuring a flattened half-chair conformation at the sugar ring. The sp2-hybridized carbonyl carbon of the lactone ring effectively mimics this planar geometry, allowing it to bind to the enzyme's active site with high affinity, thereby acting as a competitive inhibitor.[6]

The development of more complex derivatives, such as sulfonylhydrazones, has led to inhibitors with nanomolar potency.[7][8][9] However, a critical consideration in drug development is selectivity. OGA belongs to the GH84 family of glycoside hydrolases, while the functionally related lysosomal β-hexosaminidases (HexA and HexB) are members of the GH20 family.[7][8][9] Non-specific inhibition of β-hexosaminidases can lead to severe off-target effects, mimicking lysosomal storage disorders like Tay-Sachs disease.[10] Therefore, screening for selectivity against these enzymes is a mandatory step in inhibitor development.

Figure 2: Competitive inhibition of OGA by NAG-lactone.

Inhibitor Potency Data

The following table summarizes the inhibitory constants (Ki) for a series of 2-acetamido-2-deoxy-d-glucono-1,5-lactone sulfonylhydrazone derivatives against human OGA (hOGA) and human lysosomal hexosaminidase B (hHexB), highlighting the challenge of achieving selectivity.

Compound ID	Derivative Structure (R-group on sulfonylhydrazone)	hOGA Ki (nM)	hHexB Ki (nM)	Selectivity (Ki HexB / Ki OGA)
5a	Phenyl	110	44	0.4
5b	4-Methylphenyl (Tosyl)	102	31	0.3
5c	4-Methoxyphenyl	114	33	0.29
5d	4-Chlorophenyl	75	23	0.31
5e	4-Nitrophenyl	46	13	0.28
5f	1-Naphthalenyl	27	6.8	0.25
Data synthesized from Antal et al., Int. J. Mol. Sci. 2022.[7][9][10]

Application: A Therapeutic Strategy for Alzheimer's Disease

Alzheimer's disease and related tauopathies are characterized by the hyperphosphorylation and aggregation of the microtubule-associated protein tau into neurofibrillary tangles (NFTs).[11][12] Intriguingly, O-GlcNAcylation and phosphorylation often occur on the same or nearby residues of tau. A reciprocal relationship exists where high levels of O-GlcNAcylation can prevent hyperphosphorylation.[13]

This observation forms the basis of a compelling therapeutic hypothesis: inhibiting OGA will increase global O-GlcNAcylation, including on tau, thereby reducing its pathological hyperphosphorylation and subsequent aggregation.[11][12][14] Preclinical studies using potent and selective OGA inhibitors have validated this approach, showing reduced tau pathology and improved outcomes in animal models of the disease.[11][15] This has prompted the advancement of several OGA inhibitors into clinical trials for neurodegenerative diseases.[11][16]

Figure 3: Therapeutic hypothesis for OGA inhibition in Alzheimer's.

Experimental Protocols

Protocol 4.1: In Vitro OGA Activity and Inhibition Assay

This protocol describes a robust method for measuring OGA activity and screening for inhibitors using the chromogenic substrate p-nitrophenyl-N-acetyl-β-D-glucosaminide (pNP-GlcNAc). OGA cleaves this substrate to release p-nitrophenol, which becomes intensely yellow upon deprotonation in a basic solution and can be quantified by absorbance at 400-405 nm.[17][18]

Materials:

• Recombinant human OGA (hOGA)

• Assay Buffer: 50 mM Sodium Cacodylate, pH 6.5, 0.3% BSA

• Substrate: p-nitrophenyl-N-acetyl-β-D-glucosaminide (pNP-GlcNAc)

• Test Inhibitor (e.g., a NAG-lactone derivative) dissolved in a suitable solvent (e.g., DMSO)

• Stop Solution: 0.5 M Sodium Carbonate (Na₂CO₃)

• 96-well clear, flat-bottom microplate

• Spectrophotometer (plate reader)

Experimental Workflow:

Figure 4: Workflow for the in vitro OGA inhibition assay.

Step-by-Step Methodology:

• Preparation: Prepare stock solutions of all reagents. Create serial dilutions of your test inhibitor in the chosen solvent (e.g., DMSO). The final solvent concentration in the assay should be kept low (e.g., 1%) and consistent across all wells.

• Plate Layout: Design your plate to include all necessary controls in triplicate.

  • 100% Activity Control: Contains enzyme and substrate, but only DMSO (no inhibitor).

  • Test Wells: Contain enzyme, substrate, and varying concentrations of the inhibitor.

  • No Enzyme Control: Contains substrate and DMSO, but no enzyme (to measure background substrate hydrolysis).

  • No Substrate Control: Contains enzyme and DMSO, but no substrate (to measure background absorbance).

• Assay Procedure: a. To each well of a 96-well plate, add 50 µL of Assay Buffer. b. Add 1 µL of the appropriate inhibitor dilution or DMSO vehicle control. c. Add 25 µL of diluted hOGA enzyme to all wells except the "No Enzyme" controls. d. Causality Check: Pre-incubate the plate for 10 minutes at 37°C. This step allows the inhibitor to bind to the enzyme before the substrate is introduced, which is crucial for accurately determining the potency of competitive and time-dependent inhibitors. e. Initiate the reaction by adding 25 µL of the pNP-GlcNAc substrate solution to all wells. The final reaction volume will be ~100 µL. f. Incubate the plate at 37°C for 30 minutes. The reaction time should be optimized to ensure the reaction is in the linear range (typically <20% substrate conversion for the 100% activity control). g. Causality Check: Stop the reaction by adding 900 µL of 0.5 M Sodium Carbonate solution. This large volume of a strong base immediately raises the pH, which simultaneously denatures the enzyme to halt the reaction and deprotonates the p-nitrophenol product, causing the essential color change for detection.[17] h. Read the absorbance of the plate at 400-405 nm using a microplate reader.

Protocol 4.2: Data Analysis for Inhibitor Potency (IC₅₀ and Kᵢ)

1. Data Normalization: a. Subtract the average absorbance of the "No Enzyme" control from all other wells to correct for background. b. Normalize the data by setting the corrected average absorbance of the "100% Activity Control" to 100% and the "No Substrate Control" to 0%. Calculate the percent inhibition for each inhibitor concentration.

% Inhibition = 100 * (1 - (Abs_inhibitor / Abs_100%_activity))

2. IC₅₀ Determination: a. Plot the percent inhibition versus the logarithm of the inhibitor concentration. b. Fit the data to a four-parameter logistic (sigmoidal dose-response) curve using graphing software (e.g., GraphPad Prism, Origin). c. The IC₅₀ is the concentration of inhibitor that produces 50% inhibition.

3. Kᵢ Determination (for competitive inhibitors): a. To determine the inhibition constant (Kᵢ) and the mode of inhibition, the assay must be repeated with multiple concentrations of both the substrate and the inhibitor. b. Trustworthiness Check: A Dixon plot is a powerful tool for this analysis. You plot the inverse of the reaction velocity (1/V) against the inhibitor concentration ([I]) at several fixed substrate concentrations. For a competitive inhibitor, the lines will intersect at a point where the y-value equals 1/Vₘₐₓ and the x-value equals -Kᵢ. This graphical method provides a self-validating system to confirm the mode of inhibition and derive the true binding affinity.

Conclusion and Future Perspectives

2-acetamido-2-deoxy-d-glucono-1,5-lactone derivatives are invaluable tools for dissecting the complex biology of O-GlcNAc signaling. Their function as potent, transition-state analogue inhibitors of OGA has not only illuminated the enzyme's catalytic mechanism but has also paved the way for a promising new class of therapeutics. The application of these compounds in models of neurodegeneration has provided strong preclinical evidence for targeting OGA in diseases like Alzheimer's.[15] Future research will focus on developing next-generation inhibitors with enhanced potency and, crucially, greater selectivity over related glycosidases to minimize off-target effects and improve their clinical safety profiles. The protocols detailed herein provide a foundational framework for researchers to reliably characterize such novel compounds and further explore the therapeutic potential of modulating the O-GlcNAc cycle.

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• O-GlcNAcylation: A major nutrient/stress sensor that regulates cellular physiology. National Center for Biotechnology Information. [Link]

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• What are OGA inhibitors and how do they work? Patsnap Synapse. [Link]

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• 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. PubMed. [Link]

• 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. ResearchGate. [Link]

• 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. National Center for Biotechnology Information. [Link]

• On the inhibition of beta-N-acetyl-D-glucosaminidase by 2-acetamido-2-deoxy-D-glucono-(1-5)-lactone. PubMed. [Link]

• BMR O-GlcNAcase (OGA) Assay Kit. Biomedical Research Service Center. [Link]

• 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. MDPI. [Link]

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• Mechanism, Structure, and Inhibition of O-GlcNAc Processing Enzymes. National Center for Biotechnology Information. [Link]

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Application Notes and Protocols for the Synthesis of Glycan Structures Using 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

Introduction: A Novel Glycosyl Donor for N-O-Linked Glycans

In the intricate field of glycobiology, the chemical synthesis of oligosaccharides remains a formidable challenge, demanding precise control over stereochemistry and protecting group manipulations. The pursuit of novel glycosyl donors with unique reactivity and selectivity profiles is therefore a continuous endeavor. This document introduces 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone as a promising, albeit less conventional, glycosyl donor for the construction of N-O-linked glycan structures. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the proposed synthesis, activation, and application of this donor in glycosylation reactions, underpinned by established principles of carbohydrate chemistry.

The core of this donor lies in the gluconohydroximo-1,5-lactone moiety, a functional group that, upon activation, is hypothesized to form a reactive intermediate capable of coupling with glycosyl acceptors. The presence of the 2-acetamido group makes it a valuable building block for synthesizing analogs of biologically important N-acetylglucosamine (GlcNAc) containing glycans. Furthermore, the 4,6-O-benzylidene acetal serves as a crucial protecting group that not only masks the C4 and C6 hydroxyls but also imparts conformational rigidity to the pyranose ring, which can influence the stereochemical outcome of the glycosylation reaction.[1]

These application notes will provide a scientifically grounded, step-by-step guide, from the synthesis of the donor to its application in glycosylation and subsequent deprotection steps. While direct literature on this specific donor is scarce, the protocols herein are built upon analogous and well-documented reactions in carbohydrate chemistry.[2][3][4]

Part 1: Synthesis of the Glycosyl Donor

The synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone can be envisioned as a multi-step process starting from commercially available D-glucosamine hydrochloride. The proposed synthetic pathway is designed to be robust and scalable, providing a reliable source of the donor for glycosylation studies.

Caption: Proposed synthetic workflow for the target glycosyl donor.

Protocol 1.1: Synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucono-1,5-lactone

Materials:

Reagent	Supplier	Grade
D-Glucosamine hydrochloride	Sigma-Aldrich	≥99%
Acetic anhydride	Acros Organics	ACS reagent
Sodium bicarbonate	Fisher Chemical	Certified ACS
Benzaldehyde dimethyl acetal	TCI	>98.0%
p-Toluenesulfonic acid monohydrate (p-TsOH)	Alfa Aesar	98%
N,N-Dimethylformamide (DMF), anhydrous	Acros Organics	DriSolv
Bromine	Sigma-Aldrich	≥99.5%
Hydroxylamine hydrochloride	Acros Organics	99%
Pyridine, anhydrous	Acros Organics	DriSolv
Dichloromethane (DCM), anhydrous	Acros Organics	DriSolv
Methanol (MeOH)	Fisher Chemical	HPLC Grade
Ethyl acetate (EtOAc)	Fisher Chemical	HPLC Grade
Hexanes	Fisher Chemical	HPLC Grade

Step-by-Step Methodology:

• N-Acetylation of D-Glucosamine:

  • Dissolve D-glucosamine hydrochloride (1.0 eq) in water.

  • Add sodium bicarbonate (3.0 eq) in portions with stirring.

  • Cool the solution to 0 °C in an ice bath.

  • Add acetic anhydride (1.2 eq) dropwise, maintaining the temperature below 5 °C.

  • Stir at 0 °C for 1 hour and then at room temperature for 3 hours.

  • Neutralize the solution with Dowex 50W-X8 (H+ form) resin, filter, and concentrate the filtrate under reduced pressure.

  • Recrystallize the crude product from methanol/ethanol to yield N-acetyl-D-glucosamine.

• Benzylidene Acetal Protection:

  • Suspend N-acetyl-D-glucosamine (1.0 eq) in anhydrous DMF.

  • Add benzaldehyde dimethyl acetal (1.5 eq) and a catalytic amount of p-TsOH (0.1 eq).

  • Heat the mixture at 60 °C under reduced pressure to remove the formed methanol.

  • Monitor the reaction by TLC (e.g., EtOAc:MeOH, 9:1).

  • Once the starting material is consumed, cool the reaction to room temperature and quench with triethylamine.

  • Concentrate the mixture under high vacuum and purify the residue by silica gel chromatography (e.g., hexanes:EtOAc gradient) to obtain 2-acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose.

• Oxidation to the Glucono-1,5-lactone:

  • Dissolve the protected GlcNAc derivative (1.0 eq) in a mixture of water and a suitable organic co-solvent (e.g., dioxane).

  • Add a slight excess of bromine (1.1 eq) at room temperature with vigorous stirring.

  • Monitor the reaction by TLC until the starting material disappears.

  • Quench the excess bromine with a solution of sodium thiosulfate.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude 2-acetamido-4,6-O-benzylidene-2-deoxy-D-glucono-1,5-lactone. This can be purified by crystallization or chromatography if necessary.

• Formation of the Hydroximo-1,5-lactone:

  • Dissolve the glucono-1,5-lactone derivative (1.0 eq) in anhydrous pyridine.

  • Add hydroxylamine hydrochloride (1.5 eq) and stir the mixture at room temperature.

  • Monitor the reaction by TLC. Upon completion, pour the reaction mixture into ice-water and extract with dichloromethane.

  • Wash the organic layer with cold 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the residue by silica gel chromatography to afford the target donor, 2-acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone.

Part 2: Glycosylation with the Novel Donor

The activation of the gluconohydroximo-1,5-lactone for glycosylation is a critical step. Based on the established reactivity of other glycosyl donors, particularly thioglycosides, a combination of N-iodosuccinimide (NIS) and a catalytic amount of triflic acid (TfOH) is proposed as a potent activator system.[2][3] The proposed mechanism involves the electrophilic activation of the oxime by an iodonium species, followed by the formation of a highly reactive glycosyl triflate or a related intermediate, which is then attacked by the glycosyl acceptor.

Caption: Proposed activation and glycosylation pathway.

Protocol 2.1: General Procedure for Glycosylation

Materials:

Reagent	Supplier	Grade
2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone	Synthesized	Purified
Glycosyl Acceptor (with a free hydroxyl group)	Various	High Purity
N-Iodosuccinimide (NIS)	Acros Organics	98%
Trifluoromethanesulfonic acid (TfOH)	Sigma-Aldrich	99%
Dichloromethane (DCM), anhydrous	Acros Organics	DriSolv
4 Å Molecular Sieves	Acros Organics	Activated, powdered
Triethylamine	Sigma-Aldrich	≥99.5%

Step-by-Step Methodology:

• Reaction Setup:

  • To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the glycosyl donor (1.0 eq), the glycosyl acceptor (1.2-1.5 eq), and freshly activated 4 Å molecular sieves.

  • Add anhydrous DCM via syringe.

  • Stir the suspension at room temperature for 30 minutes.

• Activation and Glycosylation:

  • Cool the reaction mixture to the desired temperature (start with -40 °C and optimize as needed).

  • In a separate flask, prepare a solution of NIS (1.2 eq) in anhydrous DCM.

  • Add the NIS solution to the reaction mixture, followed by the dropwise addition of a solution of TfOH (0.1-0.2 eq) in anhydrous DCM.

  • Monitor the reaction progress closely by TLC. The reaction is typically complete within 1-2 hours.

• Work-up and Purification:

  • Quench the reaction by adding triethylamine.

  • Dilute the mixture with DCM and filter through a pad of Celite to remove the molecular sieves.

  • Wash the filtrate with a saturated aqueous solution of sodium thiosulfate, followed by saturated aqueous sodium bicarbonate, and finally brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., hexanes:EtOAc gradient) to isolate the N-O-linked disaccharide.

Expected Outcomes and Considerations:

Parameter	Expected Outcome/Consideration
Yield	Moderate to good yields are anticipated, depending on the reactivity of the glycosyl acceptor.
Stereoselectivity	The stereochemical outcome at the newly formed glycosidic linkage is influenced by several factors, including the reaction temperature, the solvent, and the nature of the acceptor. The rigid 4,6-O-benzylidene group is known to influence stereoselectivity, and its effect in this system warrants investigation.[1]
Side Reactions	Potential side reactions include the decomposition of the donor or acceptor under the acidic conditions, and the formation of orthoesters. Careful control of the reaction temperature and stoichiometry of the activators is crucial.

Part 3: Deprotection of the Glycan Structure

Following the successful glycosylation, the benzylidene acetal needs to be removed to unveil the final glycan structure. A variety of methods are available for the cleavage of benzylidene acetals, with the choice depending on the other functional groups present in the molecule.[5][6][7] Catalytic transfer hydrogenation is a mild and efficient method that is compatible with many other protecting groups.[5]

Protocol 3.1: Deprotection of the Benzylidene Acetal

Materials:

Reagent	Supplier	Grade
Protected Disaccharide	Synthesized	Purified
Palladium on Carbon (Pd/C)	Sigma-Aldrich	10 wt. %
Triethylsilane (Et3SiH)	Acros Organics	99%
Methanol (MeOH)	Fisher Chemical	ACS Grade

Step-by-Step Methodology:

• Reaction Setup:

  • Dissolve the protected disaccharide (1.0 eq) in methanol.

  • Add 10% Pd/C (10-20% by weight of the substrate).

• Deprotection:

  • Add triethylsilane (3.0-5.0 eq) dropwise to the stirred suspension at room temperature.

  • Monitor the reaction by TLC. The reaction is typically complete within 1-4 hours.

• Work-up and Purification:

  • Filter the reaction mixture through a pad of Celite to remove the catalyst, and wash the pad with methanol.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by silica gel chromatography or size-exclusion chromatography to obtain the deprotected N-O-linked disaccharide.

Expertise & Experience: Causality Behind Experimental Choices

• Choice of Donor: The gluconohydroximo-1,5-lactone structure is unique. The lactone functionality introduces a degree of conformational constraint and electronic effects that may differ from traditional pyranose-based donors. The oxime provides a handle for activation via electrophilic attack, a strategy that has proven successful in other glycosylation methodologies.[8]

• Activation System: The NIS/TfOH system is a powerful combination for activating thioglycosides and other sulfur-containing donors. The rationale for its application here is the nucleophilic character of the oxime nitrogen, which can be targeted by the electrophilic iodine species generated in situ. The catalytic amount of TfOH protonates the intermediate, facilitating the departure of the leaving group and the formation of a reactive species.[3]

• Protecting Group Strategy: The 4,6-O-benzylidene acetal is a classic choice for protecting the C4 and C6 hydroxyls of glucosamine derivatives. Its rigidifying effect on the pyranose ring can lead to higher stereoselectivity in glycosylation reactions.[1] Furthermore, its removal under neutral conditions via catalytic hydrogenation makes it compatible with a wide range of other protecting groups that might be present on the glycosyl acceptor.[5][6]

Trustworthiness: A Self-Validating System

The protocols described are designed to be self-validating through rigorous in-process monitoring and characterization of intermediates and the final product.

• Reaction Monitoring: Thin-layer chromatography (TLC) is an indispensable tool for monitoring the progress of each synthetic step. The disappearance of the starting material and the appearance of the product spot provide a real-time assessment of the reaction's progress.

• Purification: Silica gel chromatography is a robust method for purifying the intermediates and the final products, ensuring the removal of unreacted starting materials, reagents, and byproducts.

• Structural Verification: The structure and purity of all synthesized compounds must be unambiguously confirmed by a combination of spectroscopic techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the chemical structure, including the stereochemistry of the newly formed glycosidic linkage.

  • High-Resolution Mass Spectrometry (HRMS): Confirms the elemental composition of the synthesized molecules.

Conclusion

The use of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone as a glycosyl donor represents an innovative approach to the synthesis of N-O-linked glycans. While the protocols presented in this application note are based on established chemical principles rather than direct literature precedent, they provide a strong and scientifically sound starting point for researchers to explore the potential of this novel building block. The successful implementation of these methods will not only expand the toolbox of synthetic carbohydrate chemists but also open new avenues for the creation of complex glycan structures for applications in drug discovery and chemical biology.

References

• Mandal, P. K., & Misra, A. K. (2013). Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C. Beilstein Journal of Organic Chemistry, 9, 74–78. [Link]

• Heuckendorff, M., & Jensen, H. H. (2018). DIDMH in combination with triflic acid - A new promoter system for thioglycoside glycosyl donors. Carbohydrate Research, 455, 86–91. [Link]

• Mandal, P. K., & Misra, A. K. (2013). Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C. Beilstein Journal of Organic Chemistry, 9, 74–78. [Link]

• Trinderup, H. H., Sandgaard, T. L. P., Juul-Madsen, L., & Jensen, H. H. (2022). Anomeric Thioglycosides Give Different Anomeric Product Distributions under NIS/TfOH Activation. The Journal of Organic Chemistry, 87(6), 4483–4490. [Link]

• Demchenko, A. V., & Pornsuriyasak, P. (2004). A conventional glycosidation of thioglycosides in the presence of NIS/TfOH. Organic Letters, 6(13), 2133–2136. [Link]

• Procopio, A., Dalpozzo, R., De Nino, A., Maiuolo, L., Nardi, M., & Romeo, G. (2005). Er(OTf)3 is an efficient Lewis acid catalyst in a mild deprotection of benzylidene derivatives. Organic & Biomolecular Chemistry, 3(22), 4129–4133. [Link]

• Silva, J., Spiess, R., Marchesi, A., Aretz, J., Rademacher, C., & Webb, S. J. (2022). Enzymatic elaboration of oxime-linked glycoconjugates in solution and on liposomes. RSC Chemical Biology, 3(8), 1011-1020. [Link]

• Crabtree, E. V., & Gildersleeve, J. C. (2016). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Bioconjugate Chemistry, 27(6), 1373–1390. [Link]

• Sato, T., Takashiba, M., Hayashi, R., Zhu, X., & Yamagata, T. (2008). Glycosylation of dodecyl 2-acetamido-2-deoxy-beta-D-glucopyranoside and dodecyl beta-D-galactopyranosyl-(1-->4)-2-acetamido-2-deoxy-beta-D-glucopyranoside as saccharide primers in cells. Carbohydrate Research, 343(5), 831–838. [Link]

• Dirksen, A., & Hackeng, T. M. (2006). A concise synthesis of a library of well-defined glycopolymer mimetics. Journal of the American Chemical Society, 128(49), 15782–15783. [Link]

• van der Vorm, S., Hansen, T., van Hengst, J. A., Overkleeft, H. S., & van der Marel, G. A. (2018). Novel protecting group strategies in the synthesis of oligosaccharides. Leiden University Scholarly Publications. [Link]

• Zhu, X., & Schmidt, R. R. (2009). Glycosylation: The Direct Synthesis of 2‐Acetamido‐2‐Deoxy‐Sugar Glycosides. Angewandte Chemie International Edition, 48(11), 1900-1934. [Link]

• Mesmar, F., & Crich, D. (2013). Activation of oxime hydroxy group in self‐propagative (a) and Vilsmeier–Haack reagent promoted (b) Beckmann rearrangements. The Journal of Organic Chemistry, 78(1), 214-225. [Link]

• Kiss, M., Timári, I., Barna, T., Mészáros, Z., Slámová, K., Bojarová, P., Křen, V., Hayes, J. M., & Somsák, L. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. International Journal of Molecular Sciences, 23(3), 1037. [Link]

• Crich, D., & Li, W. (2007). 4,6-O-Benzylidene-Directed β-Mannopyranosylation and α-Glucopyranosylation: the 2-Deoxy-2-fluoro- and 3-Deoxy-3-fluoro- Series of Donors and the Importance of the O2-C2-C3-O3 Interaction. The Journal of organic chemistry, 72(11), 4049–4057. [Link]

• Zhang, Z., Ollmann, I. R., Ye, X. S., Wischnat, R., Baasov, T., & Wong, C. H. (1999). Programmable one-pot oligosaccharide synthesis. Journal of the American Chemical Society, 121(4), 734–753. [Link]

• Auberger, M., & Schmidt, R. R. (2022). Synthesis of 2‐Acetamido‐1,3,4‐Tri‐O‐Acetyl‐2‐Deoxy‐D‐Mannopyranose. Current Protocols, 2(8), e528. [Link]

• Gadi, V. K., & Demchenko, A. V. (2012). Rapid glycoconjugation with glycosyl amines. Chemical Science, 3(10), 2974-2979. [Link]

• Kiss, M., Timári, I., Barna, T., Mészáros, Z., Slámová, K., Bojarová, P., Křen, V., Hayes, J. M., & Somsák, L. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. International Journal of Molecular Sciences, 23(3), 1037. [Link]

• Spišák, E., Poláková, M., Gašparová, R., & Sláviková, K. (2022). Chemo-Enzymatic Production of 4-Nitrophenyl-2-acetamido-2-deoxy-α-D-galactopyranoside Using Immobilized β-N-Acetylhexosaminidase. Molecules, 27(9), 2699. [Link]

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• 2. DIDMH in combination with triflic acid - A new promoter system for thioglycoside glycosyl donors - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes &amp; Protocols: Synthesis of N-Acetylmannosamine (ManNAc) Derivatives from Glucosamine Precursors

Audience: Researchers, scientists, and drug development professionals in glycobiology, chemical biology, and biopharmaceuticals.

Abstract: N-acetyl-D-mannosamine (ManNAc) is a critical monosaccharide, serving as the committed biological precursor to the entire family of sialic acids.[1][2] Sialic acids, as terminal residues on glycoprotein and glycolipid chains, mediate a vast array of biological phenomena, including cell-cell recognition, immune modulation, and pathogen interaction.[1] Their incorporation into therapeutic glycoproteins is known to enhance serum half-life, solubility, and efficacy.[2] However, the high cost and limited availability of ManNAc present a significant bottleneck for research and development. This guide provides a detailed technical overview and validated protocols for the synthesis of ManNAc and its derivatives from N-acetyl-D-glucosamine (GlcNAc), a significantly more abundant and cost-effective starting material. We will explore both classical chemical epimerization and modern, highly efficient enzymatic strategies, explaining the mechanistic rationale behind each approach to empower researchers to select and optimize the method best suited for their objectives.

Foundational Principle: The GlcNAc to ManNAc Epimerization

The synthetic challenge in converting GlcNAc to ManNAc lies in inverting the stereochemistry at the second carbon (C-2). GlcNAc and ManNAc are C-2 epimers, meaning they differ only in the spatial arrangement of the hydroxyl and acetamido groups at this position. The conversion, therefore, requires a chemical or enzymatic process that can break and reform the C-H bond at C-2, allowing for stereochemical inversion.

Two primary strategies have been established to achieve this transformation:

• Chemical Epimerization: Utilizes a base to abstract the C-2 proton, forming a planar enolate intermediate which can be reprotonated from either face to yield a mixture of the two epimers.

• Enzymatic Epimerization: Employs a specific enzyme, N-acetylglucosamine 2-epimerase (AGE), to catalyze the reversible interconversion with high specificity and under mild, aqueous conditions.[3][4]

Method 1: Chemical Synthesis via Base-Catalyzed Epimerization

This classical approach leverages fundamental organic chemistry principles to achieve the C-2 epimerization. While robust, its primary limitation is the unfavorable thermodynamic equilibrium, which necessitates an efficient method to separate the desired ManNAc product from the large excess of starting GlcNAc.

2.1. Mechanistic Rationale & Causality

The use of a base (e.g., NaOH, Ca(OH)₂, Triethylamine) is critical for abstracting the acidic proton at the C-2 position of GlcNAc.[5][6] This deprotonation forms a transient 1,2-enediolate intermediate. The planar nature of this intermediate eliminates the stereocenter at C-2. Subsequent reprotonation of the enolate by a proton source (like water) can occur from either the top or bottom face. Protonation from one side regenerates the starting material, GlcNAc, while protonation from the opposite side yields the desired epimer, ManNAc.

The reaction eventually reaches an equilibrium. Under alkaline conditions, this equilibrium heavily favors the more stable GlcNAc, with the ManNAc:GlcNAc ratio typically reported around 1:4, resulting in a conversion of approximately 20-22%.[6][7] Therefore, the key to a successful preparation is not driving the reaction to completion, but rather efficiently isolating the product from the starting material.

2.2. Workflow for Chemical Epimerization

Caption: Workflow for chemical synthesis of ManNAc from GlcNAc.

2.3. Detailed Protocol: Base-Catalyzed Epimerization of GlcNAc

This protocol is adapted from procedures described in the literature.[5][6]

• Materials & Reagents:

  • N-Acetyl-D-glucosamine (GlcNAc)

  • Triethylamine (TEA) or Calcium Hydroxide

  • Deionized Water

  • Dowex 50W-X2 Cation-Exchange Resin

  • Boric Acid

  • Sodium Hydroxide (for buffer preparation)

  • Hydrochloric Acid (for neutralization)

  • Rotary Evaporator, Lyophilizer, HPLC system

• Step-by-Step Procedure:

  • Reaction Setup: In a round-bottom flask, prepare a solution of GlcNAc in deionized water (e.g., 50 g in 80 mL).[6]

  • Epimerization: Warm the solution to 50-60°C with stirring. Add triethylamine (e.g., 0.75 mL) to raise the pH and initiate the reaction.[6]

  • Monitoring: Allow the reaction to proceed for several hours (e.g., 3-7 hours). Monitor the formation of ManNAc using HPLC. The reaction is complete when the ratio of ManNAc to GlcNAc stabilizes (typically around 20-22%).[6]

  • Neutralization: Cool the reaction mixture to room temperature and carefully neutralize to pH ~7.0 using dilute hydrochloric acid.

  • Purification via Borate Complex Chromatography: The separation of ManNAc from GlcNAc is the most critical step. It relies on the principle that the cis-diol configuration at C-3 and C-4 in ManNAc forms a more stable anionic complex with borate ions than the trans-diol of GlcNAc.

    • Prepare a borate buffer (e.g., 0.1 M, pH 7.8).

    • Pack a column with Dowex 50W-X2 resin and equilibrate thoroughly with the borate buffer.

    • Load the neutralized reaction mixture onto the column.

    • Elute with the borate buffer. The ManNAc-borate complex, being anionic, is repelled by the resin's fixed negative charges (ion exclusion) and elutes near the void volume. The uncomplexed GlcNAc interacts more with the resin matrix and is retarded.[5]

  • Product Isolation: Collect the fractions containing ManNAc, as identified by HPLC or TLC. Pool the pure fractions.

  • Desalting and Lyophilization: Remove the borate buffer salts through a suitable desalting method (e.g., size-exclusion chromatography or repeated co-evaporation with methanol). Lyophilize the desalted solution to obtain pure ManNAc as a white, crystalline solid.

  • Characterization: Confirm the identity and purity of the product using ¹H-NMR, ¹³C-NMR, and mass spectrometry.

2.4. Data Summary: Chemical Epimerization

Parameter	Typical Value/Condition	Rationale / Reference
Base Catalyst	Triethylamine, Ca(OH)₂, NaOH	Provides the alkaline environment for C-2 proton abstraction.[5][6]
Temperature	50 - 80°C	Accelerates the rate at which equilibrium is reached.[6]
Reaction Time	2 - 7 hours	Time required to reach thermodynamic equilibrium.[6]
Equilibrium Ratio	~20:80 (ManNAc:GlcNAc)	Thermodynamic stability favors the GlcNAc epimer.[7]
Purification Yield	Variable (depends heavily on chromatography efficiency)	The primary source of product loss is during the separation step.

Method 2: Enzymatic Synthesis (One-Pot Chemoenzymatic Approach)

Enzymatic synthesis offers a highly elegant and efficient alternative to chemical methods. By operating under mild, physiological conditions, it avoids the formation of side products and simplifies purification. The most powerful application of this method is in a coupled, one-pot system that drives the unfavorable epimerization equilibrium towards near-quantitative conversion.

3.1. Mechanistic Rationale & Causality

This strategy employs two distinct enzymes in a single reaction vessel:

• N-acetylglucosamine 2-epimerase (AGE): This enzyme specifically and reversibly catalyzes the interconversion of GlcNAc and ManNAc.[3] Its mechanism involves a deprotonation/reprotonation sequence at C-2, mediated by key amino acid residues in the active site.[4]

• N-acetylneuraminic acid lyase (NAL) / aldolase (NanA): This enzyme catalyzes the reversible aldol condensation of ManNAc with pyruvate to form N-acetylneuraminic acid (Neu5Ac), the most common sialic acid.[8]

The synergy of this system is an excellent example of Le Châtelier's principle. While the AGE-catalyzed reaction has an unfavorable equilibrium, the NAL enzyme immediately consumes any ManNAc that is formed, condensing it with pyruvate. This constant removal of the ManNAc product pulls the epimerization reaction forward, ultimately leading to a high overall conversion of the initial GlcNAc into the final Neu5Ac product.[8]

3.2. Pathway for Coupled Enzymatic Synthesis

Caption: One-pot, two-enzyme synthesis of Neu5Ac from GlcNAc.

3.3. Detailed Protocol: One-Pot Synthesis of Neu5Ac from GlcNAc

This protocol describes the synthesis of Neu5Ac, a direct and highly valuable derivative of ManNAc. The intermediate ManNAc is generated and consumed in situ.

• Materials & Reagents:

  • N-Acetyl-D-glucosamine (GlcNAc)

  • Sodium Pyruvate

  • N-acetylglucosamine 2-epimerase (AGE) (recombinant, from sources like Pedobacter heparinus or human renin binding protein)[4][8]

  • N-acetylneuraminic acid lyase (NAL) (recombinant, from E. coli)[8]

  • Tris-HCl or Phosphate Buffer (e.g., 50 mM, pH 7.5)

  • ATP and MgCl₂ (may be required depending on the specific epimerase used)

  • Ion-Exchange Resins for purification

• Step-by-Step Procedure:

  • Reaction Setup: In a temperature-controlled reaction vessel, dissolve GlcNAc (e.g., 100 mM) and a molar excess of sodium pyruvate (e.g., 300-500 mM) in the reaction buffer. The excess pyruvate helps drive the NAL reaction forward.

  • Enzyme Addition: Add catalytic amounts of both AGE and NAL enzymes to the solution. The optimal enzyme concentration should be determined empirically but can be initiated based on supplier datasheets or literature values.

  • Incubation: Incubate the reaction at the optimal temperature for both enzymes (typically 30-37°C) with gentle agitation.

  • Monitoring: Track the progress of the reaction by monitoring the consumption of GlcNAc and the formation of Neu5Ac using HPLC or an appropriate enzymatic assay. The reaction can run for 24-48 hours to achieve high conversion.

  • Reaction Termination & Workup: Terminate the reaction by heat inactivation (e.g., 80°C for 15 minutes) or by adding an organic solvent, which will precipitate and denature the enzymes. Centrifuge to remove the precipitated protein.

  • Purification: The primary product, Neu5Ac, is an acid and carries a negative charge at neutral pH. It can be effectively purified from the neutral, unreacted sugars and pyruvate using anion-exchange chromatography.

  • Isolation and Characterization: Elute the bound Neu5Ac, desalt the relevant fractions, and lyophilize to yield a pure white powder. Confirm identity and purity via NMR and mass spectrometry.

3.4. Data Summary: Coupled Enzymatic Synthesis

Parameter	Typical Value/Condition	Rationale / Reference
Enzymes	AGE and NAL/NanA	Provides the specific catalytic activities for epimerization and aldol condensation.[8]
pH	7.0 - 8.0	Optimal pH range for the activity of most AGE and NAL enzymes.
Temperature	30 - 37°C	Balances enzyme stability and catalytic activity.
Pyruvate:GlcNAc Ratio	3:1 to 10:1	A large excess of pyruvate drives the NAL-catalyzed condensation forward.[8]
Conversion Yield	>80%	The coupled system effectively pulls the unfavorable epimerization equilibrium.[8]

Synthesis of Cell-Permeable ManNAc Derivatives

For applications in metabolic glycoengineering, researchers often require ManNAc derivatives with enhanced cell permeability. A standard approach is to acetylate the free hydroxyl groups, creating a more lipophilic prodrug that can cross the cell membrane. Once inside the cell, endogenous esterases cleave the acetyl groups, releasing the active ManNAc analog.[9]

4.1. Protocol: Per-O-acetylation of ManNAc

This protocol creates tetra-O-acetyl-N-acetylmannosamine (Ac₄ManNAc).

• Materials & Reagents:

  • N-Acetyl-D-mannosamine (ManNAc) (synthesized via Method 1)

  • Pyridine (anhydrous)

  • Acetic Anhydride

  • Dichloromethane (DCM)

  • Saturated Sodium Bicarbonate Solution

  • Anhydrous Magnesium Sulfate or Sodium Sulfate

  • Silica Gel for column chromatography

• Step-by-Step Procedure:

  • Reaction Setup: Suspend or dissolve ManNAc in anhydrous pyridine in a flask under an inert atmosphere (e.g., nitrogen or argon). Cool the mixture to 0°C in an ice bath.

  • Acetylation: Slowly add acetic anhydride (typically 5-10 equivalents) to the stirring mixture. Allow the reaction to warm to room temperature and stir overnight.

  • Quenching and Extraction: Cool the reaction again to 0°C and cautiously quench by adding ice or cold water. Dilute the mixture with DCM and transfer to a separatory funnel.

  • Washing: Wash the organic layer sequentially with dilute HCl (to remove pyridine), saturated sodium bicarbonate solution, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the resulting crude oil or solid by silica gel column chromatography using a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) to obtain pure Ac₄ManNAc.

Concluding Remarks and Outlook

The conversion of abundant GlcNAc into the high-value sialic acid precursor ManNAc is a cornerstone of modern glycobiology and biopharmaceutical development. While chemical epimerization provides a straightforward, albeit low-equilibrium, route, the advent of one-pot, multi-enzyme systems represents a paradigm shift in efficiency and scalability.[3][8] The ability to generate ManNAc and its derivatives, such as Neu5Ac and cell-permeable analogs, enables a broad range of applications. These include the fundamental study of sialic acid biology, the development of therapies for congenital disorders of glycosylation like GNE myopathy, and the glycoengineering of therapeutic proteins to enhance their clinical performance.[1][10] Future advancements will likely focus on the development of more robust and immobilized enzyme systems for continuous flow synthesis, further reducing costs and increasing accessibility for this vital class of molecules.

References

• M-CSA. UDP-N-acetylglucosamine 2-epimerase. Mechanism and Catalytic Site Atlas. Available from: [Link]

• Wikipedia. Sialic acid. Available from: [Link]

• Varki, A., et al. Essentials of Glycobiology, 2nd edition. Cold Spring Harbor (NY): Cold Spring Harbor Laboratory Press; 2009. Chapter 14, Sialic Acids. Available from: [Link]

• ResearchGate. Production of N-acetylmannosamine and N-acetylneuraminic acid using single-bead systems. Available from: [Link]

• Chen, X., et al. (2010). Advances in the Biology and Chemistry of Sialic Acids. ACS Chemical Biology. Available from: [Link]

• ResearchGate. Metabolic incorporation of ManNAc and nonnatural ManNAc and Sia derivatives into the cellular glycome. Available from: [Link]

• Leiros, I., et al. (2019). The crystal structure of the N-acetylglucosamine 2-epimerase from Nostoc sp. KVJ10 reveals the true dimer. Acta Crystallographica Section D: Structural Biology. Available from: [Link]

• ResearchGate. Epimerisation of N-acetylglucosamine (GlcNAc) into N-acetylmannosamine (NANA) catalysed by a renin-binding protein. Available from: [Link]

• Wratil, P. R., et al. (2016). Artificial and Natural Sialic Acid Precursors Influence the Angiogenic Capacity of Human Umbilical Vein Endothelial Cells. Molecules. Available from: [Link]

• García-García, M. J., et al. (2016). N-acetylglucosamine 2-Epimerase from Pedobacter heparinus: First Experimental Evidence of a Deprotonation/Reprotonation Mechanism. International Journal of Molecular Sciences. Available from: [Link]

• ResearchGate. Request PDF: Simple and Large-Scale Production of N-Acetylneuraminic Acid and N-Acetyl-D-Mannosamine. Available from: [Link]

• Samp, K. R., et al. (2009). Synthesis of non-natural ManNAc analogs for the expression of thiols on cell-surface sialic acids. Nature Protocols. Available from: [Link]

• Gu, J., et al. (2012). Metabolic Monosaccharides Altered Cell Responses to Anticancer Drugs. Journal of Cancer Therapy. Available from: [Link]

• Güther, M. L., et al. (2005). Mannosamine can replace glucosamine in glycosylphosphatidylinositols of Plasmodium falciparum in vitro. Molecular and Biochemical Parasitology. Available from: [Link]

• Chen, J. K., et al. (2010). N-Acetylglucosamine: Production and Applications. Marine Drugs. Available from: [Link]

• Google Patents. Process for the preparation of n-acetyl-d-mannosamine monohydrate. US20090131654A1.

• ResearchGate. Production of N-acetylneuraminic acid from N-acetylglucosamine and pyruvate using recombinant human renin binding protein and sialic acid aldolase in one pot. Available from: [Link]

• Patsnap Synapse. What is N-acetyl-D-mannosamine used for?. Available from: [Link]

• Google Patents. N-substituted mannosamine derivatives, process for their preparation and their use. WO2012140576A1.

• Wikipedia. N-Acetylmannosamine. Available from: [Link]

• ResearchGate. Reaction sequence starting from GlcNAc with ManNAc as an intermediate. Available from: [Link]

• JoVE. Metabolic Glycoengineering Of Sialic Acid Using N-Acyl-Modified Mannosamines. Available from: [Link]

• CordenPharma. Sourcing High-Purity N-Acetyl-D-mannosamine: A Guide for R&D. Available from: [Link]

• Taylor & Francis Online. Synthesis of N-acetyl Glucosamine Analogs as Inhibitors for Hyaluronan Biosynthesis. Available from: [Link]

• Son, G., et al. (2021). Population Pharmacokinetic Model of N-acetylmannosamine (ManNAc) and N-acetylneuraminic acid (Neu5Ac) in Subjects with GNE Myopathy. Clinical Pharmacokinetics. Available from: [Link]

Sources

• 1. What is N-acetyl-D-mannosamine used for? [synapse.patsnap.com]
• 2. N-Acetylmannosamine - Wikipedia [en.wikipedia.org]
• 3. The crystal structure of the N-acetylglucosamine 2-epimerase from Nostoc sp. KVJ10 reveals the true dimer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. US20090131654A1 - Process for the preparation of n-acetyl-d-mannosamine monohydrate - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Metabolic Monosaccharides Altered Cell Responses to Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Population Pharmacokinetic Model of N-acetylmannosamine (ManNAc) and N-acetylneuraminic acid (Neu5Ac) in Subjects with GNE Myopathy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

Welcome to the technical support center for the synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions to optimize your synthetic outcomes. Our approach is rooted in mechanistic principles and field-proven insights to ensure you can confidently navigate the challenges of this multi-step synthesis.

Introduction: A Strategic Overview of the Synthesis

The synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is a nuanced process that requires careful control over each synthetic transformation. The overall strategy involves a three-stage process starting from the readily available N-acetyl-D-glucosamine:

• Protection: Selective protection of the 4- and 6-hydroxyl groups using a benzylidene acetal. This step is crucial for directing the regioselectivity of subsequent reactions.

• Oxidation: Conversion of the anomeric carbon of the protected glucosamine derivative to a lactone. This transformation establishes the core glucono-1,5-lactone scaffold.

• Oximation: Formation of the hydroximo group at the C1 position of the lactone. This final step introduces the desired oxime functionality.

This guide will dissect each of these stages, providing a troubleshooting framework to address common experimental hurdles and a comprehensive FAQ section for broader inquiries.

Visualizing the Pathway: Synthetic Workflow

To provide a clear visual representation of the synthetic strategy, the following workflow diagram outlines the key transformations.

Caption: Synthetic pathway for 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone.

Troubleshooting Guide: Navigating Common Experimental Challenges

This section is formatted in a question-and-answer style to directly address specific issues you may encounter during your experiments.

Step 1: Benzylidene Acetal Protection

Issue 1: Low yield of the 4,6-O-benzylidene protected product.

• Question: My reaction to form the benzylidene acetal is resulting in a low yield of the desired product, with a significant amount of starting material remaining. How can I improve the conversion?

• Answer: The formation of the 4,6-O-benzylidene acetal on N-acetyl-D-glucosamine is an equilibrium-driven process. To drive the reaction towards the product, it is essential to effectively remove the water generated during the reaction. Here are several strategies to consider:

  • Azeotropic Removal of Water: If you are using a solvent like toluene or benzene, ensure your Dean-Stark apparatus is functioning correctly to continuously remove water.

  • Use of a Dehydrating Agent: When using a polar aprotic solvent like DMF, the use of a dehydrating agent is critical. Benzaldehyde dimethyl acetal is often preferred as it acts as both the reagent and a water scavenger (by producing methanol, which is less detrimental than water).

  • Catalyst Choice and Loading: A catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TsOH) or camphorsulfonic acid (CSA), is typically required. Ensure the catalyst is fresh and used in the appropriate molar ratio. An excess of catalyst can sometimes lead to side reactions.

  • Reaction Time and Temperature: These reactions can be slow. Monitor the reaction progress by TLC. If the reaction stalls, a modest increase in temperature might be beneficial, but be cautious of potential degradation of the carbohydrate.

Issue 2: Formation of multiple products observed by TLC.

• Question: My TLC plate shows multiple spots in addition to the desired product and starting material. What are these byproducts and how can I minimize them?

• Answer: The formation of multiple products often indicates a lack of selectivity or the occurrence of side reactions. Potential byproducts in this step include:

  • Formation of other acetals: While the 4,6-O-benzylidene acetal is thermodynamically favored due to the formation of a stable six-membered ring, other acetal formations are possible under kinetic control. Ensure the reaction is allowed to reach thermodynamic equilibrium.

  • Anomerization: The acidic conditions can lead to anomerization at the C1 position. While this may not be a major issue if the anomeric center is oxidized in the next step, it can complicate purification and characterization of the intermediate.

  • Degradation: Carbohydrates are sensitive to strong acidic conditions and high temperatures. If you observe charring or the formation of baseline material on your TLC, consider using a milder catalyst or lowering the reaction temperature.

Step 2: Oxidation to the Glucono-1,5-lactone

Issue 3: Incomplete oxidation of the hemiacetal to the lactone.

• Question: I am struggling to achieve complete conversion of the protected glucopyranose to the desired glucono-1,5-lactone. What are the key factors for a successful oxidation?

• Answer: The oxidation of a hemiacetal to a lactone requires a suitable oxidizing agent and carefully controlled reaction conditions. Several methods can be employed, each with its own set of challenges:

  • Manganese Dioxide (MnO₂): Activated MnO₂ is a common and effective reagent for this type of oxidation.[1][2] The activity of MnO₂ can vary significantly between batches. Ensure you are using freshly activated and finely powdered MnO₂. A large excess of the reagent is often necessary. The reaction is typically performed at reflux in an inert solvent like dichloromethane or chloroform.[1][2]

  • Swern Oxidation (DCC/DMSO): This is another effective method, but it requires careful temperature control to avoid side reactions. The reaction is typically run at low temperatures (e.g., -78 °C to room temperature).

  • Solvent Purity: Ensure you are using anhydrous solvents, as the presence of water can interfere with the oxidation process.

Issue 4: Difficulty in purifying the lactone product.

• Question: After the oxidation reaction, I am having trouble isolating a pure sample of the lactone. What purification strategies are recommended?

• Answer: Purifying carbohydrate derivatives can be challenging due to their polarity and potential for multiple stereoisomers.

  • Filtration: If you are using a solid-supported reagent like MnO₂, ensure it is thoroughly removed by filtration through a pad of Celite®. Washing the filter cake with a polar solvent like methanol or ethyl acetate can help recover any adsorbed product.

  • Column Chromatography: Silica gel column chromatography is the most common method for purification. A gradient elution system, for example, starting with a non-polar solvent system (like hexane/ethyl acetate) and gradually increasing the polarity, can effectively separate the lactone from unreacted starting material and non-polar byproducts.

  • Recrystallization: If the lactone is a crystalline solid, recrystallization can be a highly effective purification technique.

Step 3: Oximation of the Lactone

Issue 5: Low yield of the final oxime product.

• Question: The final oximation step is giving me a low yield of the desired 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. How can I optimize this reaction?

• Answer: The formation of an oxime from a carbonyl group (in this case, the lactone) is a condensation reaction that is sensitive to pH and reaction conditions.

  • pH Control: The optimal pH for oxime formation is typically mildly acidic to neutral.[3] Using a base like pyridine or sodium acetate helps to neutralize the HCl released from hydroxylamine hydrochloride, maintaining a favorable pH.[3]

  • Reagent Stoichiometry: Use a slight excess of hydroxylamine hydrochloride to drive the reaction to completion.

  • Solvent: The reaction is often carried out in a protic solvent like ethanol or methanol, which can help to solvate the reagents.

  • Temperature and Reaction Time: The reaction may require gentle heating to proceed at a reasonable rate. Monitor the reaction by TLC to determine the optimal reaction time.

Issue 6: Product instability during workup and purification.

• Question: I suspect my oxime product is degrading during the workup or purification process. Are there any precautions I should take?

• Answer: Oximes can be sensitive to strongly acidic or basic conditions.

  • Mild Workup: During the aqueous workup, avoid using strong acids or bases. A gentle wash with a saturated solution of sodium bicarbonate can be used to neutralize any remaining acid.

  • Purification: For purification by column chromatography, it is advisable to use a neutral solvent system. If the product is sensitive to silica gel, consider using a different stationary phase like neutral alumina.

  • Storage: The final product should be stored at a low temperature, typically -20°C, to prevent degradation over time.[4]

Frequently Asked Questions (FAQs)

• Q1: What is the best starting material for this synthesis?

  • A1: Commercially available N-acetyl-D-glucosamine is the most common and cost-effective starting material.[5]

• Q2: How can I confirm the identity and purity of my intermediates and final product?

  • A2: A combination of analytical techniques should be used.

    • Thin-Layer Chromatography (TLC): For monitoring reaction progress and assessing purity.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the compounds.

    • Mass Spectrometry (MS): To determine the molecular weight of the products.

    • Melting Point: A sharp melting point is a good indicator of purity for crystalline solids.[4]

• Q3: Are there any alternative protecting groups to the benzylidene acetal?

  • A3: Yes, other acetals like p-methoxybenzylidene (PMB) can be used.[6] The choice of protecting group may depend on the desired stability and the conditions required for its removal.

• Q4: Can the order of the oxidation and oximation steps be reversed?

  • A4: While the presented pathway involves oxidation followed by oximation, it is mechanistically plausible to first form the oxime of the unprotected sugar and then proceed with protection and lactonization. However, the reactivity and stability of the intermediates in an alternative pathway would need to be carefully considered and optimized. One report on a related synthesis involved oxidation of a pre-formed oxime.[7]

Experimental Protocols: A Starting Point for Your Synthesis

The following are generalized protocols based on literature precedents for similar transformations. These should be adapted and optimized for your specific experimental setup.

Protocol 1: Synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose

• To a solution of N-acetyl-D-glucosamine in anhydrous DMF, add benzaldehyde dimethyl acetal and a catalytic amount of camphorsulfonic acid (CSA).

• Stir the reaction mixture at room temperature under an inert atmosphere.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, quench with a few drops of triethylamine.

• Remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Protocol 2: Synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucono-1,5-lactone

• To a solution of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucopyranose in anhydrous dichloromethane, add a large excess of activated manganese dioxide.[1][2]

• Reflux the mixture with vigorous stirring.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature and filter through a pad of Celite®.

• Wash the Celite® pad with dichloromethane and methanol.

• Combine the filtrates and evaporate the solvent.

• Purify the residue by column chromatography.

Protocol 3: Synthesis of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

• Dissolve 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-glucono-1,5-lactone in pyridine or a mixture of ethanol and pyridine.

• Add hydroxylamine hydrochloride and stir the mixture at room temperature or with gentle heating.

• Monitor the reaction by TLC.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Quantitative Data Summary

Step	Reagents & Conditions	Typical Yield	Reference
Protection	Benzaldehyde dimethyl acetal, CSA, DMF, RT	Good to Excellent	[6]
Oxidation	Activated MnO₂, CH₂Cl₂, Reflux	Moderate to Good	[1][2]
Oximation	NH₂OH·HCl, Pyridine, RT to 50°C	Moderate to Good	[3]

References

• 1. mdpi.com [mdpi.com]
• 2. 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. BJOC - Synthesis of multiply fluorinated N-acetyl-D-glucosamine and D-galactosamine analogs via the corresponding deoxyfluorinated glucosazide and galactosazide phenyl thioglycosides [beilstein-journals.org]
• 4. cdn.usbio.net [cdn.usbio.net]
• 5. N-Acetylglucosamine: Production and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

common side reactions in the synthesis of 2-acetamido-2-deoxy-d-glucono-1,5-lactone

Technical Support Center: Synthesis of 2-Acetamido-2-deoxy-D-glucono-1,5-lactone

Welcome to the technical support guide for the synthesis of 2-acetamido-2-deoxy-D-glucono-1,5-lactone. This molecule is a potent inhibitor of β-N-acetyl-D-glucosaminidase and a crucial building block in glycobiology and drug development.[1] Its synthesis, while conceptually straightforward, is often plagued by competing side reactions that can complicate purification and significantly reduce yields.

This guide is designed for researchers, chemists, and drug development professionals. It moves beyond simple protocols to explain the causality behind common synthetic challenges, offering field-proven troubleshooting strategies and detailed methodologies to ensure your success.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthesis and stability of the target lactone.

Q1: What is the most common and reliable method for synthesizing 2-acetamido-2-deoxy-D-glucono-1,5-lactone?

The most prevalent laboratory-scale synthesis involves the selective oxidation of the anomeric (C1) hydroxyl group of a suitable N-acetyl-D-glucosamine (GlcNAc) precursor.[2][3][4] A common method employs activated manganese dioxide (MnO₂) in an anhydrous aprotic solvent, such as dichloromethane (DCM), to oxidize a protected GlcNAc derivative.[2] Enzymatic oxidation using glucose oxidase is another established route, which converts the pyranose to the lactone.[5]

Q2: Why is the product, 2-acetamido-2-deoxy-D-glucono-1,5-lactone, so sensitive to water?

The target molecule is a lactone, which is a cyclic ester. The ester linkage is susceptible to nucleophilic attack by water, leading to hydrolysis (ring-opening) to form the corresponding carboxylic acid, 2-acetamido-2-deoxy-D-gluconic acid.[6][7] This reaction is accelerated by heat and high pH. Even at neutral pH, an equilibrium exists between the lactone and the open-chain acid form in aqueous solutions.[6] This inherent instability is the primary challenge during aqueous workup and purification.

Q3: What are the most critical parameters to control during the oxidation reaction?

Three parameters are paramount:

• Anhydrous Conditions: Water must be rigorously excluded from the reaction mixture to prevent hydrolysis of the product lactone.

• Oxidant Activity: When using solid-supported oxidants like MnO₂, its activity is crucial. Commercially available MnO₂ often requires activation (e.g., by heating under vacuum) before use to ensure efficient and complete oxidation.

• Reaction Monitoring: Oxidation of carbohydrates can be slow. It is essential to monitor the reaction's progress via Thin Layer Chromatography (TLC) to determine the point of maximum product formation and avoid unnecessary degradation from prolonged reaction times.[2]

Q4: How should I properly store the purified lactone?

To prevent hydrolysis, the purified 2-acetamido-2-deoxy-D-glucono-1,5-lactone should be stored as a dry, solid material in a desiccator at low temperatures, typically -20°C. Storing under an inert atmosphere (e.g., argon or nitrogen) is also recommended to minimize exposure to atmospheric moisture.

Section 2: Troubleshooting Guide: Common Side Reactions & Solutions

This section provides a question-and-answer formatted guide to troubleshoot specific experimental issues rooted in common side reactions.

Issue 1: Low Yield & Recovery of Starting Material

• Question: My reaction yield is consistently low, and my post-reaction analysis (TLC, NMR) shows a significant amount of unreacted N-acetyl-D-glucosamine starting material. What is causing this?

• Expert Analysis & Solution: This is a classic case of incomplete oxidation . The oxidation of the anomeric hydroxyl group can be sluggish if the oxidant is not sufficiently active or if reaction conditions are suboptimal.

  • Causality: Manganese dioxide (MnO₂) is a surface-based oxidant. Its efficiency is directly proportional to its surface area and the number of active sites, which can be diminished by adsorbed water or impurities. Insufficient reaction time or a low reaction temperature can also lead to incomplete conversion.

  • Troubleshooting Steps:

    • Activate the Oxidant: Ensure your MnO₂ is highly active. If using a commercial source, consider activating it immediately before use by heating it to 100-120°C under a high vacuum for several hours to drive off water.

    • Increase Reagent Stoichiometry: Use a larger excess of the activated MnO₂ (e.g., 10-20 mass equivalents relative to the starting sugar).

    • Extend Reaction Time: Continue to reflux the reaction, monitoring every few hours by TLC until the starting material spot has completely disappeared. These reactions can sometimes take up to 24-48 hours.[2]

    • Ensure Proper Agitation: Vigorous stirring is necessary to ensure good contact between the insoluble MnO₂ and the dissolved substrate.

Issue 2: A New, Highly Polar Byproduct Appears During Workup

• Question: I confirmed product formation via TLC. However, after my aqueous workup or during column chromatography, I observe a new, very polar spot (low Rf) that becomes the major component, and my final yield is poor. What is this byproduct?

• Expert Analysis & Solution: You are observing the product of the most common side reaction: lactone hydrolysis . The new polar spot is 2-acetamido-2-deoxy-D-gluconic acid, the ring-opened carboxylic acid.

  • Causality: The lactone's ester bond is readily cleaved by water, a process catalyzed by trace acid or base.[8] Standard aqueous workups or the use of protic solvents (like methanol) in chromatography can introduce enough water to cause significant hydrolysis. The rate of hydrolysis is pH-dependent, increasing at both high and low pH.[9]

  • Troubleshooting Steps:

    • Use Anhydrous Workup: After filtering off the MnO₂, wash the filter cake with anhydrous DCM or chloroform. Combine the filtrates and evaporate the solvent directly under reduced pressure without any aqueous washing steps.

    • Optimize Chromatography:

      • Use aprotic, anhydrous solvents for your column chromatography mobile phase (e.g., hexane/acetone or DCM/ethyl acetate systems).[2]

      • Ensure your silica gel is dry by co-evaporating it with toluene or drying it in a vacuum oven before preparing the column.

      • Run the column as quickly as possible to minimize the product's contact time on the acidic silica surface.

    • Immediate Use or Storage: Once isolated, either use the lactone immediately in the next step or store it under strictly anhydrous conditions at -20°C.

Issue 3: Mass Spectrometry Shows a Product with Mass Loss of 42 Da

• Question: My ESI-MS analysis shows a peak that is 42 units (C₂H₂O) lighter than my expected product mass. What side reaction could cause this?

• Expert Analysis & Solution: This mass loss corresponds to the cleavage of the N-acetyl group (CH₃CO), a side reaction known as de-N-acetylation .

  • Causality: The amide linkage of the N-acetyl group can be hydrolyzed under harsh acidic or basic conditions, although it is generally more stable than the lactone's ester bond.[10][11] This can occur if the reaction is run with acidic/basic contaminants or if a harsh workup procedure is employed.

  • Troubleshooting Steps:

    • Control pH: Ensure all reagents and solvents are neutral. If protecting groups are used, select ones that are removed under neutral conditions (e.g., hydrogenolysis for a benzyl group) rather than strongly acidic or basic conditions.

    • Purify Starting Materials: Use starting materials free of acidic or basic residues. For example, if starting from glucosamine hydrochloride, ensure it is fully neutralized and purified before N-acetylation.

    • Use Mild Workup Conditions: Avoid strong acid or base washes during the workup. If a wash is necessary, use a buffered or very dilute solution (e.g., saturated NaHCO₃) and minimize contact time.

Section 3: Protocols and Data

Protocol 1: Synthesis via MnO₂ Oxidation of a Protected GlcNAc Derivative

This protocol is adapted for the synthesis of the lactone from a generic O-protected N-acetylglucosamine precursor.

• Reagent Preparation:

  • Activate commercial manganese dioxide (~15 mass equivalents) by heating at 110°C under high vacuum for 4 hours. Allow it to cool to room temperature under an inert atmosphere (argon or N₂).

  • Ensure the starting N-acetylglucosamine derivative (1 equivalent) is fully dried and dissolved in anhydrous dichloromethane (DCM) in an oven-dried flask under an inert atmosphere.

• Reaction Setup:

  • To the solution of the starting material in anhydrous DCM (approx. 0.05 M), add the activated MnO₂.

  • Equip the flask with a reflux condenser under an inert atmosphere and heat the suspension to reflux (approx. 40°C) with vigorous stirring.

• Monitoring and Workup:

  • Monitor the reaction progress by TLC (e.g., using a 1:1 hexane:acetone mobile phase). The product lactone should have a higher Rf value than the starting pyranose alcohol.

  • Once the starting material is consumed (typically 18-24 hours), cool the reaction mixture to room temperature.

  • Filter the mixture through a pad of Celite® to remove the MnO₂, washing the Celite pad thoroughly with anhydrous DCM.

  • Combine the filtrates and concentrate under reduced pressure to yield the crude product.

• Purification:

  • Purify the crude residue immediately by flash column chromatography on dry silica gel using an anhydrous eluent system (e.g., a gradient of hexane/ethyl acetate or hexane/acetone).[2][12]

  • Combine fractions containing the pure product (as determined by TLC) and evaporate the solvent to yield the 2-acetamido-2-deoxy-D-glucono-1,5-lactone derivative as a solid or foam.

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous Dichloromethane (DCM)	Aprotic, prevents hydrolysis, good solubility for protected sugars.
Oxidant	Activated Manganese Dioxide (MnO₂)	Selective for allylic/benzylic/anomeric alcohols.
Stoichiometry	10-20 mass equivalents of MnO₂	Ensures complete reaction by providing a large surface area.
Temperature	Reflux (~40°C in DCM)	Provides sufficient energy for oxidation without causing degradation.
Atmosphere	Inert (Argon or Nitrogen)	Excludes atmospheric moisture to prevent hydrolysis.
Monitoring	Thin Layer Chromatography (TLC)	Tracks consumption of starting material and formation of product.

Section 4: Visual Guides & Workflows

Diagram 1: General Synthetic Pathway

This diagram illustrates the key transformation from the N-acetylglucosamine precursor to the desired lactone product.

Caption: Oxidation of the anomeric hydroxyl to form the lactone.

Diagram 2: Mechanism of Lactone Hydrolysis Side Reaction

This diagram shows how water attacks the lactone ring, leading to the undesired carboxylic acid byproduct.

Caption: The mechanism of hydrolytic ring-opening of the lactone.

Diagram 3: Troubleshooting Workflow for Low Product Yield

A logical workflow to diagnose and solve the problem of low reaction yields.

Sources

• 1. On the inhibition of beta-N-acetyl-D-glucosaminidase by 2-acetamido-2-deoxy-D-glucono-(1-5)-lactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Glucono-δ-lactone - Wikipedia [en.wikipedia.org]
• 7. delta-Gluconolactone | C6H10O6 | CID 7027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Mechanisms of lactone hydrolysis in acidic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Novel Pathway for Alcoholic Fermentation of δ-Gluconolactone in the Yeast Saccharomyces bulderi - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. homework.study.com [homework.study.com]
• 12. teledynelabs.com [teledynelabs.com]

troubleshooting purification of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

Technical Support Center: 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

Welcome to the technical support guide for the purification of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important biochemical reagent used in glycobiology research.[1][2] This guide provides in-depth troubleshooting advice and frequently asked questions to ensure the successful isolation of a highly purified product.[3]

I. Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone?

A1: The main difficulties arise from the compound's polarity, the presence of structurally similar byproducts from the synthesis, and its potential for hydrolysis. The benzylidene acetal can be sensitive to acidic conditions, and the lactone ring can be opened by hydrolysis.[4][5][6] Therefore, purification methods must be carefully chosen to maintain the integrity of the molecule.

Q2: What are the recommended storage conditions for the purified compound?

A2: For long-term stability, the purified compound should be stored at -20°C.[3] For short-term use, it may be stored at room temperature, but prolonged exposure to ambient conditions, especially moisture, should be avoided to prevent hydrolysis.[3][4][5] Before use, it is recommended to centrifuge the vial to ensure maximum product recovery.[3]

Q3: What analytical techniques are best for assessing the purity of the final product?

A3: A combination of techniques is recommended. Thin-Layer Chromatography (TLC) is excellent for monitoring the progress of the purification. For final purity assessment, High-Performance Liquid Chromatography (HPLC) is highly effective.[7] Structural confirmation should be performed using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[8]

Q4: Can this compound be purified by recrystallization?

A4: Recrystallization can be a viable method if a suitable solvent system is identified. Common solvents for protected sugar derivatives include methanol, ethanol, and ethyl acetate, often in combination with a less polar solvent like hexanes to induce crystallization.[9] However, due to the potential for multiple polymorphs or co-crystallization with impurities, this method may require significant optimization.

II. Troubleshooting Purification Guide

This section provides a systematic approach to resolving common issues encountered during the purification of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone, primarily focusing on column chromatography.

Systematic Troubleshooting Flowchart

Caption: A flowchart for troubleshooting purification issues.

Detailed Troubleshooting Scenarios

Scenario 1: The product appears as a streak rather than a distinct spot on the TLC plate.

• Probable Cause: The compound may be interacting too strongly with the silica gel, or the chosen solvent system is not optimal. Highly polar compounds can streak on silica. Another possibility is compound degradation on the acidic silica surface.

• Solution:

  • Modify the Mobile Phase: Add a small amount of a more polar solvent like methanol or a few drops of acetic acid to the eluent to improve the spot shape.

  • Use a Different Stationary Phase: Consider using neutral or basic alumina for chromatography to avoid degradation. Alternatively, reversed-phase chromatography (C18) can be an effective option for protected carbohydrates.[10]

  • Check for Overloading: Ensure you are not spotting too much material on the TLC plate.

Scenario 2: Column chromatography results in co-elution of the product with impurities.

• Probable Cause: The polarity difference between your product and the impurities is insufficient for separation with the current chromatography conditions.

• Solution:

  • Optimize the Solvent System: A shallower gradient during column chromatography can enhance separation. Spend time developing an optimal solvent system using TLC, aiming for an Rf value of 0.2-0.3 for your product.

  • Alternative Chromatography Techniques: High-performance liquid chromatography (HPLC) with a suitable column (e.g., C18, or specialized phases like pentafluorophenyl) can offer superior resolution.[7]

  • Consider Derivatization: If impurities are difficult to remove, sometimes protecting a free hydroxyl group or other functional group can alter the polarity enough to achieve separation.

Scenario 3: Low yield of the purified product after column chromatography.

• Probable Cause: The product may have poor solubility in the elution solvent and could be precipitating on the column. Alternatively, the compound might be irreversibly binding to the stationary phase or degrading during the purification process.

• Solution:

  • Solubility Test: Before running the column, test the solubility of your crude product in the planned elution solvent.

  • Increase Eluent Polarity: Gradually increase the polarity of your eluent at the end of the column run to ensure all the product is eluted.

  • Column Loading: Do not overload the column. A general rule is to use a 1:30 to 1:50 ratio of crude product to silica gel by weight.

  • Column-Free Purification: For some protected sugar derivatives, purification protocols that avoid column chromatography have been developed and might be adaptable.[11]

III. Experimental Protocols

Protocol 1: Purification by Silica Gel Flash Column Chromatography

This protocol outlines a standard procedure for purifying the title compound.

• Preparation of the Column:

  • Choose an appropriately sized column based on the amount of crude material.

  • Prepare a slurry of silica gel in the initial, least polar solvent of your gradient (e.g., hexane/ethyl acetate mixture).

  • Carefully pack the column, ensuring there are no air bubbles or cracks.

• Sample Loading:

  • Dissolve the crude 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone in a minimal amount of a suitable solvent (e.g., dichloromethane or the elution solvent).

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution:

  • Begin elution with the least polar solvent mixture determined from your TLC analysis.

  • Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate in hexane).

  • Collect fractions and monitor them by TLC.

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Dry the purified product under high vacuum to remove any residual solvent.

Data Presentation: Typical TLC and Column Chromatography Parameters

Parameter	Recommended Conditions	Purpose
Stationary Phase	Silica Gel 60 (230-400 mesh)	Standard for normal-phase chromatography of moderately polar compounds.[10]
Mobile Phase (TLC)	Ethyl Acetate / Hexane (e.g., 1:1 to 2:1 v/v)	To determine the optimal solvent system for separation.
Mobile Phase (Column)	Gradient elution from Hexane/Ethyl Acetate (e.g., 2:1) to pure Ethyl Acetate	To first elute non-polar impurities and then the desired product.
Visualization	UV light (if the compound is UV active) and/or a potassium permanganate stain	To visualize the spots on the TLC plate.

IV. Mechanistic Insights

Chemical Structure and Potential Byproducts

Caption: Relationship between the target compound and potential impurities.

The benzylidene acetal is formed by reacting a diol (the 4- and 6-hydroxyl groups of the glucose derivative) with benzaldehyde or a benzaldehyde equivalent, typically under acidic catalysis.[12][13] Incomplete reaction can leave starting material, while side reactions could potentially lead to other acetal formations if other diol pairs are available and unprotected. The primary concern during purification and handling is the stability of the lactone and the benzylidene group. The lactone is an ester and is susceptible to hydrolysis, especially under basic or strongly acidic conditions, which would open the ring to form the corresponding gluconic acid derivative.[4][5] The benzylidene acetal is generally stable but can be cleaved under strong acidic conditions.

V. References

• BioCat GmbH. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. --INVALID-LINK--

• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. Molecules, 27(3), 893. --INVALID-LINK--

• Demchenko, A. V., et al. (2016). Protocol for the purification of protected carbohydrates: toward coupling automated synthesis to alternate-pump recycling high-performance liquid chromatography. Organic & Biomolecular Chemistry, 14(42), 9996-10005. --INVALID-LINK--

• Teledyne ISCO. Strategies to Purify Carbohydrate Based Compounds. --INVALID-LINK--

• USBiological. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone CAS 132063-03-7. --INVALID-LINK--

• Birch, G. G., & Shallenberger, R. S. (1997). Tastes, structure and solution properties of D-glucono-1,5-lactone. Chemical Senses, 22(1), 53-65. --INVALID-LINK--

• Li, J., et al. (2021). Scale-up preparation, column chromatography-free purification of protected carbonyl-containing biomass molecules and their derivatizations. Green Chemistry, 23(15), 5486-5497. --INVALID-LINK--

• Wiley Periodicals LLC. (2022). Synthesis of 2‐Acetamido‐1,3,4‐Tri‐O‐Acetyl‐2‐Deoxy‐D‐Mannopyranose. Current Protocols. --INVALID-LINK--

• Chemicalbook. 2-ACETAMIDO-4,6-O-BENZYLIDENE-2-DEOXY-D-GLUCONHYDROXIMO-1,5-LACTONE. --INVALID-LINK--

• MCE. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. --INVALID-LINK--

• Chen, A., et al. (2018). Synthesis and self-assembling properties of 4,6-O-benzylidene acetal protected D-glucose and D-glucosamine β-1,2,3-triazole derivatives. Carbohydrate Research, 463, 25-33. --INVALID-LINK--

• Hossain, M. A., et al. (2019). Novel Methyl 4,6-O-Benzylidene-α-D-Glucopyranoside Derivatives: Synthesis, Structural Characterization. Journal of the Turkish Chemical Society, Section A: Chemistry, 6(3), 395-406. --INVALID-LINK--

• Boons, G.-J., & Hale, K. J. (2021). Benzylidene protection of diol. In Glycoscience Protocols. National Center for Biotechnology Information. --INVALID-LINK--

• Santa Cruz Biotechnology. 2-O-(2-Acetamido-2-deoxy-β-D-glucopyranosyl)-3-O-benzyl-4,6-O-benzylidene-D-mannose. --INVALID-LINK--

• Wikipedia. Glucono-δ-lactone. --INVALID-LINK--

• Chen, A., et al. (2018). Synthesis and self-assembling properties of 4,6-O-benzylidene acetal protected D-glucose and D-glucosamine β-1,2,3-triazole derivatives. ResearchGate. --INVALID-LINK--

• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. ResearchGate. --INVALID-LINK--

• Google Patents. CN103588825A - Method for protecting D-glucosamine derivative by using benzaldehyde dimethyl acetal. --INVALID-LINK--

• KNAUER. HPLC Columns for Sugars, Organic Acids & Alcohols. --INVALID-LINK--

• De Meo, C., et al. (2018). Synthesis of protected glucose derivatives from levoglucosan by development of common carbohydrate protecting group reactions under continuous flow conditions. Beilstein Journal of Organic Chemistry, 14, 1928–1937. --INVALID-LINK--

• Shodex. SUGAR columns with Ligand Exchange Chromatography. --INVALID-LINK--

• Bietsch, J., et al. (2022). Para-Methoxybenzylidene Acetal-Protected D-Glucosamine Derivatives as Stimuli-Responsive Gelators. ODU Digital Commons. --INVALID-LINK--

• MedchemExpress. D-(+)-Glucono-1,5-lactone. --INVALID-LINK--

• Biosynth. D-Glucono-1,5-lactone. --INVALID-LINK--

• PubChem. L-Glucono-1,5-lactone. --INVALID-LINK--

• Imperio, D., et al. (2023). Alternative Routes to 4,6‐O‐Benzylidene β‐Thioglycosides. Helvetica Chimica Acta. --INVALID-LINK--

• Sigma-Aldrich. Troubleshooting Purification Methods. --INVALID-LINK--

• Crich, D., & Dudkin, V. (2001). Why are the hydroxy groups of partially protected N-acetylglucosamine derivatives such poor glycosyl acceptors, and what can be done about it? A comparative study of the reactivity of N-acetyl-, N-phthalimido-, and 2-azido-2-deoxy-glucosamine derivatives in glycosylation. 2-Picolinyl ethers as reactivity-enhancing replacements for benzyl ethers. Journal of the American Chemical Society, 123(28), 6819-6825. --INVALID-LINK--

• Chernyak, A. Y., et al. (1987). Synthesis of 2-acetamido-2-deoxy-4-O-(2-O-methyl-beta-D-galactopyranosyl)-D-glucopyranose (N-acetyl-2'-O-methyllactosamine). Carbohydrate Research, 164, 389-401. --INVALID-LINK--

• MedChemExpress. Benzyl 2-acetamido-2-deoxy-4,6-O-isopropylidene-β-D-glucopyranoside. --INVALID-LINK--

References

• 1. biocat.com [biocat.com]
• 2. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone | 糖生物学 | MCE [medchemexpress.cn]
• 3. cdn.usbio.net [cdn.usbio.net]
• 4. Tastes, structure and solution properties of D-glucono-1,5-lactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Glucono-δ-lactone - Wikipedia [en.wikipedia.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Protocol for the purification of protected carbohydrates: toward coupling automated synthesis to alternate-pump recycling high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. teledyneisco.com [teledyneisco.com]
• 11. Scale-up preparation, column chromatography-free purification of protected carbonyl-containing biomass molecules and their derivatizations - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Benzylidene protection of diol - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. CN103588825A - Method for protecting D-glucosamine derivative by using benzaldehyde dimethyl acetal - Google Patents [patents.google.com]

Technical Support Center: Optimizing Benzylidene Protection of Glucosamine

Welcome to the technical support center for the optimization of reaction conditions for the benzylidene protection of glucosamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for this crucial step in carbohydrate synthesis. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible methodology.

Section 1: Understanding the Reaction: The "Why" Behind Benzylidene Acetal Formation

The benzylidene acetal is a widely used protecting group for 1,2- and 1,3-diols in carbohydrate chemistry, prized for its stability in a range of reaction conditions and its susceptibility to various deprotection strategies.[1] In the context of glucosamine, it selectively protects the 4- and 6-hydroxyl groups, forming a six-membered ring.[2] This regioselectivity is thermodynamically favored in sugars like D-gluco, D-manno, and D-galacto types.[3]

The formation of a benzylidene acetal is an acid-catalyzed process.[4] The mechanism involves the nucleophilic attack of the diol's hydroxyl groups on a protonated benzaldehyde derivative, proceeding through a hemiacetal intermediate before eliminating water to form the cyclic acetal.[1]

Reaction Mechanism: Acid-Catalyzed Benzylidene Acetal Formation

Caption: Mechanism of acid-catalyzed benzylidene acetal formation on a diol.

Section 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the benzylidene protection of glucosamine in a question-and-answer format.

Q1: My reaction is slow or incomplete, resulting in a low yield of the desired product. What are the potential causes and solutions?

A1: Several factors can contribute to a sluggish or incomplete reaction. Here's a systematic approach to troubleshooting:

• Catalyst Choice and Amount: The choice and concentration of the acid catalyst are critical.

  • Traditional Catalysts: Camphorsulfonic acid (CSA) and p-toluenesulfonic acid (TsOH) are commonly used, but reactions can take several hours.[5]

  • More Efficient Catalysts: Copper(II) triflate (Cu(OTf)₂) is a highly efficient catalyst that can drive the reaction to completion within an hour at room temperature.[5]

  • Troubleshooting: If using CSA or TsOH, consider increasing the reaction time or switching to a more active catalyst like Cu(OTf)₂. Ensure the catalyst is not degraded; use a fresh batch if in doubt.

• Water Scavenging: The reaction produces water, which can shift the equilibrium back towards the starting materials.[6]

  • Benzaldehyde Dimethyl Acetal: Using benzaldehyde dimethyl acetal instead of benzaldehyde is a common strategy. The methanol byproduct is less likely to interfere with the forward reaction.[7]

  • Azeotropic Removal: In some setups, continuous removal of the alcohol byproduct can drive the reaction forward.[7]

  • Molecular Sieves: While not always necessary with benzaldehyde dimethyl acetal, adding activated molecular sieves can help in removing trace amounts of water from the solvent and reagents.

• Solvent and Solubility: The solubility of the glucosamine starting material can be a limiting factor.

  • Common Solvents: N,N-Dimethylformamide (DMF) and acetonitrile are frequently used solvents.[5]

  • Troubleshooting: If the starting material is not fully dissolved, sonication can be beneficial.[5] Ensure the solvent is anhydrous, as water will inhibit the reaction.

Q2: I am observing the formation of significant side products. How can I improve the selectivity of the reaction?

A2: Side product formation often arises from the protection of other hydroxyl groups or the formation of acyclic acetals.

• Regioselectivity: The 4,6-O-benzylidene acetal is the thermodynamically favored product for glucose derivatives.[3] However, kinetic products, such as the 2,3-O-benzylidene acetal, can sometimes form, especially with certain catalysts. For instance, with mannoside, CSA and TsOH can lead to a mixture of 2,3- and 4,6-protected products, while Cu(OTf)₂ favors the formation of the 4,6-O-benzylidene acetal exclusively.[5]

• Acyclic Acetals: The formation of unstable acyclic acetals can be an issue. These are often hydrolyzed during workup.[8] Using the correct stoichiometry of benzaldehyde dimethyl acetal (typically 1.2-2.2 equivalents) is important to minimize this.[5][7]

• Purification: If side products are unavoidable, careful purification by silica gel column chromatography is necessary.[9]

Q3: My product has precipitated out of the reaction mixture. Is this normal, and how should I proceed with workup and purification?

A3: Precipitation of the 4,6-O-benzylidene protected product can occur, especially in solvents like acetonitrile. This is often an indication of successful product formation.

• Workup: If the product precipitates, it can be isolated by filtration and washed with an appropriate solvent and water.[5] This can simplify the purification process significantly.

• Standard Workup: If the product remains in solution, the reaction is typically quenched with a mild base like triethylamine (Et₃N) to neutralize the acid catalyst.[5] The mixture is then concentrated, and the residue is purified by column chromatography.[5] An aqueous workup can also be performed by diluting the reaction mixture with an organic solvent and washing with water and brine.[9]

Q4: How do I choose the optimal reaction conditions (catalyst, solvent, temperature) for my specific glucosamine derivative?

A4: The optimal conditions depend on the specific substrate and the desired outcome (e.g., speed vs. cost). The following table summarizes common starting points:

Catalyst	Solvent	Temperature (°C)	Typical Reaction Time	Key Advantages & Considerations
CSA or p-TsOH	DMF, Acetonitrile	Room Temp to 65	Several hours	Cost-effective, widely used. Can be slow.[5][7]
Cu(OTf)₂	Acetonitrile	Room Temp	< 1 hour	Highly efficient and fast. May be more expensive.[5]
P₂O₅-Al₂O₃	Solvent-free	Room Temp	-	Environmentally friendly, efficient for one-pot acetylation and benzylidene protection.[10]

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting incomplete reactions.

Section 3: Experimental Protocols

Here we provide detailed, step-by-step methodologies for the benzylidene protection of a generic glucosamine derivative.

Protocol 1: Standard Method using Camphorsulfonic Acid (CSA)

Materials:

• Glucosamine derivative (1.0 eq)

• Benzaldehyde dimethyl acetal (2.0-2.2 eq)[7]

• Camphorsulfonic acid (CSA) (0.02-0.1 eq)[7]

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

Procedure:

• Dissolve the glucosamine derivative and benzaldehyde dimethyl acetal in anhydrous DMF (or acetonitrile) in a round-bottom flask equipped with a magnetic stirrer.

• Add a catalytic amount of CSA to the solution.

• Stir the reaction mixture at room temperature or heat to 60-65 °C.[7]

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Once the reaction is complete (typically after several hours), cool the mixture to room temperature.

• Quench the reaction by adding a few drops of triethylamine.

• Remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

**Protocol 2: Rapid Method using Copper(II) Triflate (Cu(OTf)₂) **[5]

Materials:

• Glucosamine derivative (1.0 eq)

• Benzaldehyde dimethyl acetal (1.2 eq)

• Copper(II) triflate (Cu(OTf)₂) (0.05-0.1 eq)

• Anhydrous Acetonitrile

Procedure:

• To a solution of the glucosamine derivative in anhydrous acetonitrile, add benzaldehyde dimethyl acetal.

• Add Cu(OTf)₂ to the mixture. If the starting material has poor solubility, sonication can be applied.

• Stir the reaction at room temperature.

• Monitor the reaction by TLC. The reaction is typically complete within 1 hour.

• Upon completion, quench the catalyst by adding triethylamine (0.2 eq).

• Concentrate the mixture under reduced pressure.

• Purify the residue by silica gel column chromatography.

Section 4: References

• Benzylidene protection of diol. (2021). In Glycoscience Protocols (GlycoPODv2). National Center for Biotechnology Information. --INVALID-LINK--

• Solvent-controlled regioselective protection of allyl-4,6-benzylidene glucopyranosides. (2009). ResearchGate. --INVALID-LINK--

• Acetal Protecting Groups in the Organic Laboratory: Synthesis of Methyl 4,6-O-Benzylidene-α-D-Glucopyranoside. (2011). Journal of Chemical Education. --INVALID-LINK--

• Reductive opening of benzylidene group. (2021). In Glycoscience Protocols (GlycoPODv2). National Center for Biotechnology Information. --INVALID-LINK--

• Acetals and Ketals. (2022). Chemistry LibreTexts. --INVALID-LINK--

• Para-Methoxybenzylidene Acetal-Protected D-Glucosamine Derivatives as pH-Responsive Gelators and Their Applications for Drug Delivery. (2023). MDPI. --INVALID-LINK--

• Benzylidene Acetals. (n.d.). Organic Chemistry Portal. --INVALID-LINK--

• Acetals Formation and Hydrolysis. (n.d.). Organic Chemistry Tutor. --INVALID-LINK--

• Reductive Openings of Benzylidene Acetals Revisited: A Mechanistic Scheme for Regio- and Stereoselectivity. (2010). The Journal of Organic Chemistry. --INVALID-LINK--

• Synthesis of N-acetyl Glucosamine Analogs as Inhibitors for Hyaluronan Biosynthesis. (2012). National Institutes of Health. --INVALID-LINK--

• A Comparative Guide to Diol Protection Strategies in Organic Synthesis. (n.d.). Benchchem. --INVALID-LINK--

• Acetals and Ketals in sugars. (n.d.). University of Calgary. --INVALID-LINK--

• Studies of Catalyst-Controlled Regioselective Acetalization and Its Application to Single-Pot Synthesis of Differentially Protected Saccharides. (2017). PubMed Central. --INVALID-LINK--

• Acetal Formation. (2019). Chemistry LibreTexts. --INVALID-LINK--

• Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C. (2013). Beilstein Journal of Organic Chemistry. --INVALID-LINK--

• Acetalization Catalysts for Synthesis of Valuable Oxygenated Fuel Additives from Glycerol. (2021). MDPI. --INVALID-LINK--

• Probing the Influence of a 4,6-O-Acetal on the Reactivity of Galactopyranosyl Donors. (2013). National Institutes of Health. --INVALID-LINK--

• Benzylidene Acetal Fragmentation Route to 6-Deoxy Sugars... (2008). The Journal of Organic Chemistry. --INVALID-LINK--

• Carbohydrates. (n.d.). Lejan JU. --INVALID-LINK--

• P2O5-Al2O3 Catalyzed One Pot Acetylation, Benzylidene Acetal Protection and Benzylidene Removal of Sugar Derivatives. (2023). Asian Journal of Chemistry. --INVALID-LINK--

• Benzylidene Acetal Fragmentation Route to 6-Deoxy Sugars... (2008). ACS Publications. --INVALID-LINK--

• Synthesis and self-assembling properties of 4,6-O-benzylidene acetal protected D-glucose and D-glucosamine β-1,2,3-triazole derivatives. (2018). ResearchGate. --INVALID-LINK--

• Studies of Catalyst-Controlled Regioselective Acetalization and Its Application to Single-Pot Synthesis of Differentially Protected Saccharides. (2017). ChemRxiv. --INVALID-LINK--

• Chemical behavior of benzylidene acetal groups bridging the contiguous glucose residues in malto-oligosaccharide derivatives. (1990). PubMed. --INVALID-LINK--

• Optimized Synthesis of an Orthogonally Protected Glucosamine. (2001). ResearchGate. --INVALID-LINK--

• Synthesis of Novel 3-Deoxy-3-thio Derivatives of d-Glucosamine... (2024). MDPI. --INVALID-LINK--

• A Convenient Method for Highly Selective Deprotection of Benzylidene Acetals from Sugars. (1996). Synthetic Communications. --INVALID-LINK--

• Benzylidene Acetal as a Protecting Group for Diols in Organic Synthesis. (n.d.). BenchChem. --INVALID-LINK--

• PROTECTING GROUPS & CARBOHYDRATES NOTES. (2003). Alchemyst. --INVALID-LINK--

• Help with benzylidene protective group mechanism. (2016). Reddit. --INVALID-LINK--

• Novel Methyl 4,6-O-Benzylidene- -D-Glucopyranoside Derivatives: Synthesis, Structural Characterization. (2019). DergiPark. --INVALID-LINK--

• Stereoselectivity of Conformationally Restricted Glucosazide Donors. (2017). National Institutes of Health. --INVALID-LINK--

• Order of Reactivity of OH/NH Groups of Glucosamine Hydrochloride and N-Acetyl Glucosamine Toward Benzylation Using NaH/BnBr in DMF. (2014). ResearchGate. --INVALID-LINK--

• Method for protecting D-glucosamine derivative by using benzaldehyde dimethyl acetal. (2014). Google Patents. --INVALID-LINK--

• Synthesis and self-assembling properties of 4,6-O-benzylidene acetal protected D-glucose and D-glucosamine β-1,2,3-triazole derivatives. (2018). PubMed. --INVALID-LINK--

• Synthesis and Characterization of 4,6-protected Glucosamine Derivative. (2020). ODU Digital Commons. --INVALID-LINK--

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• 5. Benzylidene protection of diol - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 7. CN103588825A - Method for protecting D-glucosamine derivative by using benzaldehyde dimethyl acetal - Google Patents [patents.google.com]
• 8. Chemical behavior of benzylidene acetal groups bridging the contiguous glucose residues in malto-oligosaccharide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. asianpubs.org [asianpubs.org]

Technical Support Center: Navigating the Stability of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone in Solution

Welcome to the technical support center for 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the stability-related challenges encountered during experimentation with this complex molecule. As a potent inhibitor of O-glycoside hydrolases, understanding its stability profile is critical for obtaining reliable and reproducible results.

Introduction to the Molecule and its Stability Challenges

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is a multifaceted molecule featuring three key functional groups that dictate its chemical behavior in solution: a benzylidene acetal , a glucono-1,5-lactone , and an oxime . The inherent reactivity of these groups, particularly their susceptibility to hydrolysis under different conditions, presents a significant challenge in experimental design and execution. This guide will dissect the stability of each component and provide a holistic view of the molecule's behavior in various environments.

Frequently Asked Questions (FAQs)

Q1: My compound seems to be degrading in my aqueous buffer. What is the most likely cause?

The primary cause of degradation in aqueous solutions is hydrolysis. The two most susceptible sites are the glucono-1,5-lactone ring and the benzylidene acetal . The lactone is a cyclic ester and is prone to hydrolysis to the corresponding open-chain carboxylic acid. The benzylidene acetal is stable under neutral and basic conditions but is highly susceptible to acid-catalyzed hydrolysis.

Q2: At what pH should I prepare my stock solutions and experimental buffers?

To maximize stability, it is recommended to prepare and store stock solutions in an anhydrous aprotic solvent such as DMSO or methanol[1]. For aqueous experimental buffers, a pH range of 6.0 to 7.5 is generally recommended as a starting point. Strongly acidic conditions (pH < 4) will rapidly cleave the benzylidene acetal, while basic conditions (pH > 8) can accelerate the hydrolysis of the glucono-1,5-lactone.

Q3: Can I heat my solution to aid in dissolution?

Heating aqueous solutions of this compound is not recommended . Elevated temperatures will significantly increase the rate of hydrolysis of both the lactone and the benzylidene acetal. If dissolution is an issue, consider using a co-solvent (e.g., a small percentage of DMSO or ethanol) in your buffer, provided it is compatible with your experimental system.

Q4: How does the oxime functional group affect the stability of the molecule?

Oximes are generally more stable to hydrolysis than other C=N bonds like imines or hydrazones, particularly in the neutral to slightly acidic pH range[2][3]. The hydrolysis of oximes is typically acid-catalyzed. While the oxime itself is relatively stable, its electron-withdrawing nature may influence the reactivity of the adjacent lactone. However, without specific kinetic data for this molecule, this remains a theoretical consideration.

Q5: What are the expected degradation products?

The primary degradation pathways are expected to be:

• Acid-catalyzed hydrolysis of the benzylidene acetal: This will yield benzaldehyde and the corresponding diol.

• Hydrolysis of the glucono-1,5-lactone: This will result in the formation of the corresponding gluconic acid derivative.

It is possible for both degradation events to occur, leading to a mixture of products.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Loss of biological activity over a short period.	Compound degradation due to inappropriate pH or temperature.	Prepare fresh solutions for each experiment. Store stock solutions at -20°C or below in an anhydrous solvent. Maintain experimental solutions on ice.
Precipitation in aqueous buffer.	The compound has limited aqueous solubility. Degradation products may also have different solubility profiles.	Prepare a more concentrated stock solution in an organic solvent (e.g., DMSO) and dilute it into the aqueous buffer immediately before use. Ensure the final concentration of the organic solvent is compatible with your assay.
Inconsistent results between experiments.	Variable rates of degradation due to slight differences in pH, temperature, or incubation time.	Standardize all experimental parameters meticulously. Use freshly calibrated pH meters and temperature-controlled incubators. Prepare a fresh batch of buffer for each set of experiments.
Appearance of unexpected peaks in analytical chromatography (e.g., HPLC).	Degradation of the compound.	Conduct a forced degradation study to identify potential degradation products and their retention times. This will aid in monitoring the stability of your compound during your experiments.

Experimental Protocols

Protocol 1: Preparation and Storage of Stock Solutions

• Solvent Selection: Use anhydrous dimethyl sulfoxide (DMSO) or methanol for preparing concentrated stock solutions[1].

• Dissolution: Allow the compound to fully dissolve at room temperature. Gentle vortexing can be applied. Do not heat.

• Aliquoting and Storage: Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability. A supplier recommends long-term storage at -20°C[1].

Protocol 2: Forced Degradation Study for Identification of Potential Degradants

A forced degradation study is crucial for understanding the stability of the molecule and for developing a stability-indicating analytical method.

• Acidic Degradation: Incubate the compound in 0.1 M HCl at room temperature for various time points (e.g., 1, 4, 8, 24 hours).

• Basic Degradation: Incubate the compound in 0.1 M NaOH at room temperature for various time points.

• Neutral Hydrolysis: Incubate the compound in purified water at room temperature and at an elevated temperature (e.g., 40°C) for various time points.

• Oxidative Degradation: Treat the compound with a low concentration of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature.

• Photolytic Degradation: Expose a solution of the compound to UV light.

• Analysis: Analyze the stressed samples by a suitable analytical method, such as HPLC with a UV or mass spectrometry detector, to identify and quantify the degradation products.

Protocol 3: Development of a Stability-Indicating HPLC Method

A stability-indicating HPLC method is essential for monitoring the purity and degradation of the compound in solution.

• Column Selection: A reversed-phase C18 column is a good starting point.

• Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous buffer (e.g., ammonium acetate or phosphate buffer, pH 6.0-7.0) and an organic modifier (e.g., acetonitrile or methanol) is recommended.

• Detection: UV detection at a wavelength where the parent compound and potential degradation products (especially those containing the benzaldehyde moiety) have significant absorbance.

• Method Validation: The method should be validated according to ICH guidelines to ensure it is specific, accurate, precise, and linear for the parent compound and its degradation products.

Visualizing Stability and Degradation Pathways

Key Stability Considerations

The following diagram illustrates the key factors influencing the stability of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone.

Caption: Factors influencing the stability of the target molecule.

Proposed Degradation Workflow

This workflow outlines the expected degradation pathways of the molecule under hydrolytic stress.

Caption: Predicted degradation pathways under different pH conditions.

Conclusion

The stability of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone in solution is a critical parameter that must be carefully managed to ensure the integrity of experimental data. By understanding the inherent lability of the benzylidene acetal and glucono-1,5-lactone moieties, researchers can implement appropriate handling and storage procedures to minimize degradation. This guide provides a framework for troubleshooting common stability issues and for developing robust analytical methods to monitor the compound's integrity. For further inquiries, please do not hesitate to contact our technical support team.

References

• Kalia, J., & Raines, R. T. (2008). Hydrolytic stability of hydrazones and oximes.
• Kinetics and equilibrium constants of the gluconic acid-gluconolactone system. (1970). Journal of Pharmaceutical Sciences, 59(2), 242-245.
• The Hydrolysis Kinetics of Glucono-delta-lactone in Solutions without Anion Catalysis and a Systematical Error in Weakly Buffered pH Static Kinetics. (1982). Acta Chemica Scandinavica, 36a, 417-422.
• 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. Erfa Sa.

• Hydrolytic Stability of Hydrazones and Oximes. (n.d.). SciSpace. Retrieved from [Link]

• Hydrolytic Stability of Hydrazones and Oximes. (2008). Angewandte Chemie International Edition, 47(39), 7523-7526. Available from: [Link]

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Technical Support Center: Avoiding Byproduct Formation in Glycosylation Reactions

Welcome to the technical support center for chemical glycosylation. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with byproduct formation in their glycosylation experiments. Chemical glycosylation is a notoriously complex reaction, and its success hinges on a delicate balance of multiple factors.[1][2] Unpredictability and irreproducibility are common frustrations, often stemming from competing reaction pathways that lead to undesired byproducts.[2]

This resource provides in-depth, question-and-answer-based troubleshooting guides to address specific, common issues. The explanations are grounded in mechanistic principles to help you not only solve the immediate problem but also build a deeper, predictive understanding of your chemical system.

Troubleshooting Workflow: A Systematic Approach

When a glycosylation reaction yields unexpected byproducts or poor results, a systematic approach to troubleshooting is essential. The following workflow helps to logically diagnose and resolve the underlying issues.

Caption: A systematic workflow for troubleshooting byproduct formation in glycosylation reactions.

FAQs: Common Glycosylation Side Reactions

Question 1: My reaction is producing the wrong anomer (e.g., I want β but get α). How can I control the anomeric selectivity?

Answer: Controlling anomeric selectivity is one of the most significant challenges in carbohydrate chemistry.[3][4] The outcome is determined by a complex interplay between the glycosyl donor, acceptor, protecting groups, solvent, and temperature.[5][6]

Causality & Mechanism: The stereochemical outcome is often dictated by whether the reaction proceeds through an SN1-like or SN2-like mechanism, and whether a C-2 protecting group can participate in the reaction.[2][5]

• Neighboring Group Participation (NGP): A participating group at the C-2 position (like an acetyl or benzoyl group) can attack the anomeric center upon departure of the leaving group. This forms a stable cyclic acyloxonium ion intermediate. The glycosyl acceptor can then only attack from the opposite face, leading exclusively to the 1,2-trans product (e.g., a β-glycoside for a glucose donor).[7][8][9][10]

• Non-Participating Groups: With a non-participating group at C-2 (like a benzyl or silyl ether), control is more challenging. The reaction may proceed through a more SN1-like pathway involving an oxocarbenium ion intermediate.[5] The acceptor can attack from either the α- or β-face. Often, the thermodynamically favored α-anomer is formed due to the anomeric effect.[5][11]

Troubleshooting Protocol:

• Assess Your C-2 Protecting Group:

  • For 1,2-trans Glycosides (e.g., β-gluco, α-manno): Use a participating group like acetate (Ac) or benzoate (Bz) at the C-2 position.[8][12] This is the most reliable method for achieving 1,2-trans selectivity.

  • For 1,2-cis Glycosides (e.g., α-gluco, β-manno): You must use a non-participating group (e.g., benzyl ether, TBDMS). Control is then achieved by other means.

• Optimize the Solvent: The choice of solvent is critical, especially with non-participating donors.[2][5][6]

  • Ethereal Solvents (e.g., Diethyl Ether, Dioxane): These solvents are known to promote α-selectivity. They can coordinate with the intermediate oxocarbenium ion, favoring attack from the α-face.[5]

  • Nitrile Solvents (e.g., Acetonitrile): Nitrile solvents can form a transient β-nitrilium ion intermediate, which then undergoes SN2-like displacement by the acceptor to yield the α-glycoside. Conversely, some models suggest that for certain donors, acetonitrile can stabilize the glycosyl cation, leading to stereoelectronically controlled attack and β-selectivity.[4]

• Adjust the Temperature: Temperature can significantly influence the stereochemical outcome.[4][13]

  • Lowering the temperature (e.g., from -20 °C to -78 °C) often increases selectivity by favoring the kinetically controlled product.

  • Conversely, in some systems utilizing remote participation, higher temperatures have been shown to improve α-selectivity.[7]

Condition	Typical Outcome for Gluco-type Donor (Non-Participating C-2 Group)	Rationale
C-2 Acetyl Group	High β-selectivity	Neighboring group participation forms a stable intermediate.[8]
C-2 Benzyl Group	Mixture, often α-favored	No participation; outcome depends on other factors.[5]
Solvent: Diethyl Ether	Increased α-selectivity	Solvent participation/coordination favors α-attack.[5]
Solvent: Acetonitrile	Often α-selective	Formation of β-nitrilium intermediate.[4]
Low Temperature (-78 °C)	Generally higher selectivity	Favors kinetic product over thermodynamic product.[13]

Question 2: I am isolating a significant amount of a stable byproduct that seems to have incorporated my acceptor. What is it and how do I prevent it?

Answer: You are likely forming a 1,2-orthoester . This is a very common and often problematic side reaction, particularly when using glycosyl donors with a participating acyl group at C-2 (like acetate or benzoate) and reactive, unhindered primary alcohols as acceptors.[7][14][15]

Causality & Mechanism: Orthoester formation arises from the same acyloxonium ion intermediate that leads to the desired 1,2-trans glycoside. Instead of attacking the anomeric carbon (C-1), the acceptor alcohol attacks the carbonyl carbon of the participating group. This is a kinetically competitive process.[15]

Caption: Competing pathways from the acyloxonium ion intermediate.

Troubleshooting Protocol:

• Use a "Disarming" Protecting Group: While acyl groups at C-2 are participating, they are also electron-withdrawing, which can slow down the desired reaction. If orthoester formation is severe, consider switching the other protecting groups (e.g., at C-3, C-4, C-6) from electron-withdrawing groups (like benzoates) to electron-donating groups (like benzyl ethers). This makes the anomeric carbon more electrophilic and can favor attack at C-1 over the carbonyl carbon.

• Modify the Activator/Promoter:

  • Use a Stronger Lewis Acid: In some cases, a stronger Lewis acid (e.g., AgOTf) can promote the rearrangement of the initially formed orthoester back to the acyloxonium ion, which can then proceed to the desired glycoside.[15][16] This strategy should be used with caution as stronger conditions can lead to other side reactions.

  • Avoid Basic Conditions: Orthoesters are particularly stable under basic or neutral conditions. The presence of a non-nucleophilic base can trap the orthoester.[14] Ensure your reaction does not contain basic additives unless specifically required.

• Change the Temperature: The activation energy for orthoester formation can be different from that of glycoside formation. Experiment with different temperatures. Often, running the reaction at a slightly higher temperature can favor rearrangement of the orthoester to the desired product.

Question 3: My reaction is messy, and I see byproducts corresponding to donor decomposition, such as glycals or hydrolyzed donor. What's going wrong?

Answer: This points to issues with reaction conditions, particularly moisture control and activator strength. Donor hydrolysis and elimination are common decomposition pathways.[1][17]

Causality & Troubleshooting:

• Donor Hydrolysis:

  • Cause: This occurs when the activated glycosyl donor reacts with trace water in the reaction mixture instead of the intended glycosyl acceptor. Water is a small, nucleophilic molecule and can be a very effective competitor.

  • Protocol:

    • Rigorous Anhydrous Conditions: Dry all glassware thoroughly in an oven. Use freshly distilled, anhydrous solvents. Use of molecular sieves (ensure they are properly activated) is crucial.

    • Inert Atmosphere: Run the reaction under an inert atmosphere (Argon or Nitrogen) to prevent atmospheric moisture from entering the system.

    • Acceptor Purity: Ensure your glycosyl acceptor is completely dry (e.g., by co-evaporation with anhydrous toluene).

• Elimination to Form Glycals:

  • Cause: This side reaction involves the elimination of the C-2 substituent and the anomeric leaving group, forming a double bond between C-1 and C-2 (a glycal). It is more common with donors that have a poor C-2 participating group or are sterically hindered. Overly harsh activators or high temperatures can promote this pathway.

  • Protocol:

    • Milder Activation: If you are using a very strong promoter (e.g., TMSOTf at high concentration), try a milder one (e.g., NIS/TfOH, IDCP).[5]

    • Lower Temperature: Perform the reaction at the lowest temperature that still allows for reasonable reaction rates (e.g., start at -78 °C and slowly warm if necessary).[13]

• Aglycone Degradation:

  • Cause: The glycosyl acceptor (aglycone) itself might be unstable under the reaction conditions.[18] This is particularly true for complex, acid-sensitive molecules. The acidic conditions generated by many glycosylation promoters can cause decomposition.[19]

  • Protocol:

    • Add a Proton Sponge: Include a non-nucleophilic, sterically hindered base like 2,6-di-tert-butyl-4-methylpyridine (DTBMP) to scavenge excess protons generated during the reaction without interfering with the promoter.

    • Screen Milder Promoters: Investigate promoters that operate under less acidic conditions.

References

• Madsen, R., & Jensen, H. H. (2015). Common side reactions of the glycosyl donor in chemical glycosylation. Carbohydrate Research, 408, 51–95. [Link]

• Zhu, X., & Schmidt, R. R. (2009). Controlling Anomeric Selectivity, Reactivity, and Regioselectivity in Glycosylations Using Protecting Groups: Strategies and Applications. In Glycoscience (pp. 2095-2144). Springer, Berlin, Heidelberg. [Link]

• Lee, W. L., & Li, X. (2018). Venturing beyond Donor-Controlled Glycosylation: New Perspectives toward Anomeric Selectivity. Accounts of Chemical Research, 51(4), 1030–1041. [Link]

• Madsen, R., & Jensen, H. H. (2015). Common side reactions of the glycosyl donor in chemical glycosylation. Aarhus University. [Link]

• Nielsen, M. M., & Pedersen, C. M. (2021). Anomeric Selectivity of Glycosylations Through a Machine Learning Lens. ChemRxiv. [Link]

• Shaikh, A. C., & Kumar, R. (2021). Controlling the stereoselectivity of glycosylation via solvent effects. RSC Advances, 11(22), 13247–13260. [Link]

• Toshima, K., et al. (2000). Highly α- and β-Selective Radical C-Glycosylation Reactions Using a Controlling Anomeric Effect Based on the Conformational Restriction Strategy. A Study on the Conformation−Anomeric Effect−Stereoselectivity Relationship in Anomeric Radical Reactions. Journal of the American Chemical Society, 122(44), 10867–10875. [Link]

• Mishra, B., & Tiwari, V. K. (2022). Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. Frontiers in Chemistry, 10, 869022. [Link]

• Crich, D., et al. (2010). Interplay of Protecting Groups and Side Chain Conformation in Glycopyranosides. Modulation of the Influence of Remote Substituents on Glycosylation? The Journal of Organic Chemistry, 75(15), 5081–5093. [Link]

• Demchenko, A. V. (Ed.). (2008). Solvent Effect on Glycosylation: Synthetic Methods and Catalysts. In Handbook of Chemical Glycosylation: Advances in Stereoselectivity and Therapeutic Relevance. Wiley-VCH. [Link]

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• Crich, D., & Vinogradov, M. (2007). Mechanistic Studies and Methods To Prevent Aglycon Transfer of Thioglycosides. The Journal of Organic Chemistry, 72(18), 6773–6781. [Link]

• Jensen, H. H. (2010). Silyl-protective groups influencing the reactivity and selectivity in glycosylations. Journal of Carbohydrate Chemistry, 29(1), 1-23. [Link]

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• Crich, D. (2012). Guidelines for O-Glycoside Formation from First Principles. ACS Central Science, 7(8), 1367-1379. [Link]

• Widmalm, G., et al. (2024). On the influence of solvent on the stereoselectivity of glycosylation reactions. Carbohydrate Research, 535, 109010. [Link]

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• Covès, S., et al. (2016). Orthoesters formation leading to mismatched Helferich glycosylations at O-3 of N-trichloroacetylated glucosamine residues. Carbohydrate Research, 429, 43-50. [Link]

• Pfrengle, F., & Seeberger, P. H. (2022). Towards a Systematic Understanding of the Influence of Temperature on Glycosylation Reactions. Angewandte Chemie International Edition, 61(12), e202114251. [Link]

• Li, Y., et al. (2023). Effect of Glycosylation on the Enzymatic Degradation of D-Amino Acid-Containing Peptides. International Journal of Molecular Sciences, 24(13), 10833. [Link]

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• Crich, D. (2021). Guidelines for O-Glycoside Formation from First Principles. ACS Central Science, 7(8), 1367-1379. [Link]

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• Kochetkov, N. K., & Bochkov, A. F. (1976). The orthoester glycosylation method. variations in the anomeric composition of the product with aglycone basicity in the two-ste. Acta Chemica Scandinavica B, 30, 654-658. [Link]

• Kamiya, Y., et al. (2017). Influence of aglycone structures on N-glycan processing reactions in the endoplasmic reticulum. Glycoconjugate Journal, 34(1), 103-112. [Link]

• Zhao, L., et al. (2017). Molecular Mechanisms Underlying the Absorption of Aglycone and Glycosidic Flavonoids in a Caco-2 BBe1 Cell Model. Journal of Agricultural and Food Chemistry, 65(18), 3685-3694. [Link]

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• 16. Orthoesters formation leading to mismatched Helferich glycosylations at O-3 of N-trichloroacetylated glucosamine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pure.au.dk [pure.au.dk]
• 18. Influence of aglycone structures on N-glycan processing reactions in the endoplasmic reticulum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

challenges in scaling up the production of protected gluconolactones

An essential resource for researchers, scientists, and drug development professionals, this Technical Support Center provides in-depth troubleshooting guides and FAQs for scaling up the production of protected gluconolactones. As a Senior Application Scientist, this guide is structured to offer not just solutions, but a foundational understanding of the underlying chemical principles that govern success at scale.

Introduction: The Scale-Up Challenge

Protected gluconolactones are pivotal intermediates in the synthesis of numerous pharmaceuticals and bioactive molecules, including novel glycosylation donors and complex natural products. Transitioning their synthesis from the bench (milligram-to-gram scale) to pilot or manufacturing scale (kilogram scale) is fraught with challenges that are often non-linear and unpredictable.[1][2][3] Issues related to reaction kinetics, mass and heat transfer, purification, and product stability become magnified. This guide provides a systematic approach to identifying and resolving these common scale-up hurdles.

Section 1: Reaction Control and Side-Product Formation

Scaling up a chemical reaction is more than just using a larger flask. The fundamental physical and chemical parameters change, demanding a re-optimization of the process. This section addresses the most common reaction-phase problems.

FAQ 1: My reaction shows incomplete conversion at a larger scale, despite working perfectly on the bench. What's going on?

Root Cause Analysis: This is a classic scale-up problem often rooted in mass and heat transfer limitations.

• Mixing Inefficiency: In a larger reactor, achieving homogenous mixing of reactants, reagents, and catalysts is significantly more difficult. This can create localized "hot spots" or areas of low reagent concentration, leading to stalled reactions or side-product formation.

• Heat Transfer: The surface-area-to-volume ratio decreases dramatically as the reactor size increases. This makes it harder to control the internal reaction temperature. Exothermic reactions can run away, while endothermic reactions may stall due to inadequate heating.

• Reagent Addition Rate: A rate of addition that works for a 100 mL flask will be too fast for a 100 L reactor, causing localized high concentrations that can lead to unwanted side reactions or degradation of the starting material or product.

Troubleshooting Steps:

• Evaluate Mixing Dynamics:

  • Ensure the impeller type and speed are appropriate for the viscosity and geometry of your scaled-up reaction.

  • Consider using multiple impellers or baffles to improve mixing efficiency.

• Implement Strict Temperature Control:

  • Use a reactor with a jacketed cooling/heating system.

  • Monitor the internal temperature with multiple probes if possible.

  • For highly exothermic reactions, control the addition rate of the limiting reagent to manage heat evolution.

• Scale Addition Rates Appropriately:

  • Do not scale the addition time linearly. A common practice is to scale the addition time by the square root or cube root of the volume increase.

  • Dilute highly reactive reagents before addition to better control the reaction.

FAQ 2: I'm observing the formation of new, unidentified impurities in my scaled-up batch. How do I identify and prevent them?

Root Cause Analysis: New impurities at scale often arise from the factors mentioned above (poor mixing, temperature excursions) or from extended reaction times. One common issue with protected gluconolactones is the stability of the protecting groups themselves.

• Protecting Group Instability: Protecting groups that are stable on the bench over a 4-hour reaction may begin to cleave or migrate during a 12-hour scaled-up process, especially if temperature control is poor. Strategies for selecting robust protecting groups are critical for the synthesis of complex molecules.[4][5][6]

• Hydrolysis: The gluconolactone ring is an ester and is susceptible to hydrolysis back to the open-chain gluconic acid, especially in the presence of water and at non-neutral pH.[7][8] In aqueous solutions, gluconolactone exists in equilibrium with gluconic acid.[7]

• Over-reaction: Longer reaction times or localized high temperatures can lead to the formation of degradation products.

Troubleshooting Workflow:

The following diagram outlines a logical workflow for diagnosing and addressing the appearance of new impurities during scale-up.

Caption: Troubleshooting workflow for identifying and mitigating new impurities.

Section 2: Work-up and Purification Challenges

Isolating the protected gluconolactone in high purity is often the most significant scale-up challenge. Techniques that are straightforward in the lab, like chromatography, can become bottlenecks at an industrial scale.

FAQ 3: My product won't crystallize at a large scale, or it oils out. How can I develop a robust crystallization protocol?

Root Cause Analysis: Successful crystallization depends on achieving and maintaining a state of controlled supersaturation. At scale, this is complicated by slower cooling rates, different mixing hydrodynamics, and the larger volume of solvent. The presence of even minor impurities can inhibit crystal nucleation or growth.

Troubleshooting Steps & Protocol:

A systematic approach is required to develop a scalable crystallization process. The goal is to define a "crystallization window" of temperature and concentration that reliably produces the desired solid form.

Experimental Protocol: Crystallization Optimization Study

• Solvent Screening: Use a small amount of purified, amorphous material. Test solubility in a range of potential anti-solvents and crystallizing solvents at room temperature and elevated temperature.

• Determine Supersaturation Point: Prepare a saturated solution of your compound in the chosen solvent at an elevated temperature (e.g., 60 °C).

• Controlled Cooling: Cool the solution at different, controlled rates (e.g., 20 °C/hour, 10 °C/hour, 5 °C/hour). Monitor the temperature at which nucleation begins (the solution becomes cloudy).

• Seeding Strategy: Repeat the controlled cooling experiment, but add a small number of seed crystals (0.1-1.0% by weight) once the solution is slightly supersaturated.[9] This provides a template for crystal growth and can dramatically improve consistency.

• Anti-Solvent Addition: If cooling crystallization is ineffective, investigate anti-solvent crystallization. Slowly add a miscible solvent in which your product is insoluble to a saturated solution of your product. Monitor for precipitation.

• Analysis: Analyze the resulting crystals for purity (by HPLC) and morphology (by microscopy).

Parameter	Lab Scale (1 g)	Pilot Scale (1 kg)	Key Consideration for Scale-Up
Cooling Rate	Rapid (minutes)	Slow (hours)	Must be actively controlled to prevent "shock cooling" and oiling out.[10]
Agitation Speed	Magnetic Stirrer	Overhead Impeller	Impeller speed affects crystal size distribution. Too high can cause breakage.
Seeding	Often spontaneous	Requires deliberate seeding	Seeding point and amount are critical process parameters.[9]
Solvent Volume	10-20 mL	10-20 L	Solvent purity is more critical; minor impurities are now present in larger total amounts.

Table 1: Comparison of Crystallization Parameters at Different Scales.

FAQ 4: Column chromatography is no longer practical for purification. What are my alternatives?

Root Cause Analysis: Silica gel chromatography is expensive and generates significant solvent waste, making it unsuitable for large-scale manufacturing.[3] The primary goal should be to develop a process where the final product can be isolated by crystallization.

Purification Strategy Decision Path:

Caption: Decision path for selecting a scalable purification strategy.

Alternative Strategies:

• Recrystallization: The most desirable industrial method. Requires extensive development as described in FAQ 3.

• Slurry Wash: Suspending the crude solid product in a solvent where it has low solubility can effectively wash away more soluble impurities.

• Liquid-Liquid Extraction: A well-designed aqueous work-up with pH adjustments can remove many process impurities before the final isolation step.

• Preparative Chromatography: If absolutely necessary, consider reverse-phase chromatography, which is more scalable than normal-phase silica gel, though still costly.

Section 3: Product Stability and Analytical QC

Ensuring the final product is stable and meets quality specifications is the final hurdle.

FAQ 5: My final product shows decreasing purity over time in storage. What is causing this instability?

Root Cause Analysis: The primary instability pathway for protected gluconolactones is hydrolysis of the lactone ring. Residual moisture, acidic or basic impurities, or inappropriate storage temperatures can accelerate this degradation.

Troubleshooting and Prevention:

• Drying: Ensure the final product is dried rigorously under vacuum to remove residual solvents and water. The loss on drying should be quantified and specified.

• Impurity Profile: Check for residual acidic or basic catalysts from previous steps. Even trace amounts can catalyze degradation.

• Packaging: Store the material in well-sealed containers with a desiccant, and consider blanketing with an inert gas like nitrogen or argon.

• Stability Study: Perform a formal stability study by storing samples at different temperatures (e.g., refrigerated, room temperature, accelerated at 40 °C) and testing purity at set time points (e.g., 1, 3, 6 months).[11]

FAQ 6: How do I accurately determine the purity of my protected gluconolactone when it can exist in equilibrium with the open-chain acid?

Root Cause Analysis: Standard HPLC methods using aqueous mobile phases can cause the lactone to open on the column, leading to inaccurate purity measurements.

Analytical Method Development:

• Anhydrous Mobile Phase: If possible, develop an HPLC method using non-aqueous mobile phases (e.g., using an alcohol and acetonitrile mixture with a silica column) to prevent on-column hydrolysis.[12]

• Total Acid Method: A common QC method is to intentionally and completely hydrolyze a sample of the lactone to the gluconic acid using a known amount of base (e.g., 0.1 N NaOH). A back-titration can then determine the total amount of lactone and free acid present, providing a measure of total product-related substances.[13]

• Gas Chromatography (GC): For volatile protected lactones (e.g., with silyl protecting groups), GC analysis after derivatization can be a robust, water-free method to determine purity.[12]

References

• Puracy. (2020). Gluconolactone - What It Is and How It's Made. Puracy. [Link]

• World Pharma Today. (n.d.). Overcoming Challenges in Scale-Up Production. World Pharma Today. [Link]

• ACS Publications. (2018). Toward Upscaled Biocatalytic Preparation of Lactone Building Blocks for Polymer Applications. Organic Process Research & Development. [Link]

• Food and Agriculture Organization of the United Nations. (1998). GLUCONO-δ-LACTONE. JECFA. [Link]

• Google Patents. (1934).

• MakingCosmetics. (n.d.). Gluconolactone SB 978. [Link]

• Google Patents. (n.d.). A method for crystallizing gluconolactone.
• Google Patents. (n.d.).
• Google Patents. (n.d.).

• Cosmetic Ingredient Review. (2021). Safety Assessment of Glycolactones as Used in Cosmetics. [Link]

• Cosmetic Ingredients Guide. (2025). Gluconolactone. [Link]

• ResearchGate. (2015). How can I quantify Gluconolactone by HPLC?[Link]

• Cosmetic Ingredient Review. (2021). Safety Assessment of Glycolactones as Used in Cosmetics. [Link]

• Typology. (n.d.). Gluconolactone: Everything you need to know about this active ingredient. [Link]

• Advanstar Communications Inc. (n.d.). Pharmaceutical Scale-Up Challenges and How to Overcome Them. [Link]

• ResearchGate. (n.d.). Isolation of a gluconolactone derivative with a lactone structure. [Link]

• IntechOpen. (n.d.). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. [Link]

• Pharmaceutical Technology. (n.d.). Avoiding pitfalls in scaling up biopharmaceutical production. [Link]

• Google Patents. (n.d.). Production method of glucolactone.
• Google Patents. (n.d.).

• Advanstar Communications Inc. (2025). Overcoming the Challenges in Scaling GLP-1 Injectable Device Production. [Link]

• PubMed. (2016). Recent Advances Toward Robust N-Protecting Groups for Glucosamine as Required for Glycosylation Strategies. [Link]

• SciSpace. (2014). The application of an automated control strategy for an integrated continuous pharmaceutical pilot plant. [Link]

• National Institutes of Health. (n.d.). delta-Gluconolactone. PubChem. [Link]

• Prous Science. (2009). A Methodology for the Selection of a Routine Purity Test for Insoluble beta(1-->3)glucan. [Link]

• PubMed Central. (n.d.). Challenges and solutions for the downstream purification of therapeutic proteins. [Link]

• Universiteit Leiden. (2018). Novel Protecting Group Strategies in the Synthesis of Oligosaccharides. [Link]

• PubMed. (2014). Biocatalytic synthesis of δ-gluconolactone and ε-caprolactone copolymers. [Link]

• Lonza. (n.d.). Diversification of ADC formats and overcoming purification challenges. [Link]

• Wikipedia. (n.d.). Hydrogen peroxide. [Link]

• Leiden University Scholarly Publications. (2018). Novel protecting group strategies in the synthesis of oligosaccharides. [Link]

• Atlantis Press. (2023). Gluconolactone In Cosmetic (Review Article). [Link]

• ResearchGate. (n.d.). Protecting Group Strategies Toward Glycofuranoses: Strategies and Applications in Carbohydrate Chemistry. [Link]

• The Good Scents Company. (n.d.). delta-gluconolactone. [Link]

• Colorcon. (n.d.). Stability. [Link]

• Cosmetic Ingredient Review. (2022). Safety Assessment of Glycolactones as Used in Cosmetics. [Link]

• Google Patents. (n.d.).

• PubMed. (n.d.). The polyhydroxy acid gluconolactone protects against ultraviolet radiation in an in vitro model of cutaneous photoaging. [Link]

• PubMed Central. (2023). Investigation on the Biological Safety and Activity of a Gluconolactone-Based Lotion for Dermocosmetic Application. [Link]

• Minimalist. (n.d.). Vitamin C 10% for Brighter Glowing Skin. [Link]

• ResearchGate. (n.d.). Chemical structure of gluconolactone. [Link]

• ManTech Publications. (2025). Challenges and Opportunities in the Industrial Scale-Up of Nanoparticle-Based Drug Delivery Systems. [Link]

• ResearchGate. (n.d.). Purification and immobilization of engineered glucose dehydrogenase. [Link]

• PubMed. (n.d.). Towards scale-up and regulatory shelf-stability testing of curcumin encapsulated polyester nanoparticles. [Link]

Sources

• 1. Overcoming Challenges in Scale-Up Production [worldpharmatoday.com]
• 2. Pharmaceutical Scale-Up Challenges and How to Overcome Them – Global Center for Pharmaceutical Industry [globalpharmacenter.com]
• 3. pharmtech.com [pharmtech.com]
• 4. jocpr.com [jocpr.com]
• 5. Recent Advances Toward Robust N-Protecting Groups for Glucosamine as Required for Glycosylation Strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel Protecting Group Strategies in the Synthesis of Oligosaccharides - Leiden University [universiteitleiden.nl]
• 7. cir-safety.org [cir-safety.org]
• 8. Gluconolactone | Glucono-delta-lactone | Cosmetic Ingredients Guide [ci.guide]
• 9. CN102367244B - Preparation method of glucolactone - Google Patents [patents.google.com]
• 10. CN119775245A - A method for crystallizing gluconolactone - Google Patents [patents.google.com]
• 11. Towards scale-up and regulatory shelf-stability testing of curcumin encapsulated polyester nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. fao.org [fao.org]

Technical Support Center: NMR Signal Resolution for 2-Acetamido-Sugar Derivatives

From the Desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, chemists, and drug development professionals who encounter the unique challenges of nuclear magnetic resonance (NMR) spectroscopy when applied to 2-acetamido-sugar derivatives. The inherent structural complexity, conformational flexibility, and potential for signal overlap in these molecules can often lead to ambiguous or difficult-to-interpret spectra.

This document moves beyond simple protocols to provide a logical framework for troubleshooting. It is structured as a series of questions and in-depth answers, mirroring the problem-solving process you would undertake in the lab. We will explore the "why" behind each technique, empowering you to make informed decisions to achieve unambiguous structural elucidation.

Part 1: Frequently Asked Questions (FAQs) - First-Line Troubleshooting

This section addresses the most common initial hurdles in analyzing the NMR spectra of 2-acetamido-sugars.

Question 1: My ring proton signals between 3.0-4.5 ppm are a single, unresolved "lump." Where do I even begin?

Answer: This is the most frequent challenge in carbohydrate NMR, arising from the limited chemical shift dispersion of non-anomeric ring protons. Your first and most powerful step is to move from one-dimensional to two-dimensional NMR.

The 2D Total Correlation Spectroscopy (TOCSY) experiment is your primary tool here. It reveals correlations between all protons within a coupled spin system. Since a monosaccharide ring is a single, continuous spin system, you can start at a well-resolved proton—typically the anomeric proton (H1)—and trace its connectivity to every other proton in the ring (H2, H3, H4, etc.). This allows you to "walk" through the entire sugar backbone and assign proton signals even when they are severely overlapped in the 1D spectrum.

• Causality: The TOCSY experiment uses a "spin-lock" pulse sequence that facilitates magnetization transfer between coupled protons. By adjusting the mixing time, you control how far this magnetization spreads. A longer mixing time (e.g., 80-120 ms) is usually sufficient to see correlations across the entire sugar ring.

Question 2: How can I be certain of the anomeric configuration (α vs. β)?

Answer: The anomeric configuration is definitively determined by the magnitude of the three-bond coupling constant between H1 and H2 (³J_H1,H2). This value is highly dependent on the dihedral angle between these two protons, as described by the Karplus relationship.

• For β-anomers (like β-D-GlcNAc): H1 and H2 are typically in a trans-diaxial orientation. This corresponds to a large dihedral angle (~180°) and results in a large coupling constant, typically 7–9 Hz .

• For α-anomers (like α-D-GlcNAc): H1 and H2 are in a gauche (axial-equatorial) orientation. This smaller dihedral angle (~60°) results in a small coupling constant, typically 2–4 Hz .

You can measure this value directly from a high-resolution 1D ¹H spectrum or from the cross-peaks in a 2D COSY spectrum.

Question 3: The amide (NH) proton of the acetamido group is very broad or completely absent. Why is this, and how can I observe it?

Answer: The amide proton is a labile proton, meaning it can exchange with other labile protons in the sample, most commonly residual water or hydroxyl groups in the solvent (like methanol-d₄). This chemical exchange process often occurs at a rate that is intermediate on the NMR timescale, leading to significant signal broadening. If the exchange is fast, the signal can average with the water signal and disappear from its expected region.

Troubleshooting Steps:

• Use a Dry Aprotic Solvent: The best way to observe the NH proton is to use a scrupulously dry aprotic solvent that is also a hydrogen bond acceptor, such as DMSO-d₆ . This slows down the exchange rate dramatically, resulting in a sharp, observable amide proton signal.

• D₂O Exchange: To confirm the identity of the NH proton, add a drop of deuterium oxide (D₂O) to your sample. Labile protons (NH and OH) will exchange with deuterium, and their signals will disappear from the ¹H spectrum. This is a definitive confirmation.

• Low Temperature: In solvents like methanol-d₄ or even water, lowering the temperature can sometimes slow the exchange rate enough to sharpen the NH signal.

Question 4: I see two distinct sets of signals for my compound, including two anomeric protons and two N-acetyl methyl singlets. What is happening?

Answer: You are likely observing a mixture of two species in equilibrium. For reducing sugars, this is almost always a mixture of the α and β anomers . The two anomers are diastereomers and will have unique chemical shifts for every proton and carbon. The integration of the anomeric proton signals will give you the ratio of the two anomers in solution.

Another possibility, though less common for the entire set of signals to be duplicated, is the presence of different conformers (e.g., rotamers around the C5-C6 bond or different ring conformations) that are in slow exchange on the NMR timescale.

Part 2: Advanced Troubleshooting Guides & Workflows

When first-line techniques are insufficient, a more targeted approach is necessary. This section provides logical workflows for resolving deeper ambiguities.

Guide 1: Deconvoluting Severe Signal Overlap in the Pyranose Ring

Even with TOCSY, assignments can be tentative if multiple spin systems (e.g., in an oligosaccharide) overlap. The solution is to add another dimension of resolution by using the much larger chemical shift range of ¹³C.

Caption: Workflow for resolving severe ¹H NMR signal overlap.

• Step 1: 2D ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This is the cornerstone experiment for resolving proton overlap. It creates a 2D map correlating each proton with its directly attached carbon. Since ¹³C chemical shifts are dispersed over a much wider range (60-110 ppm for carbohydrates) than protons, two protons that overlap in the 1D spectrum will almost always be resolved in the HSQC spectrum because their attached carbons have different chemical shifts.

• Step 2: 2D HSQC-TOCSY: This more advanced experiment combines the resolving power of HSQC with the correlation power of TOCSY. A single cross-peak in this spectrum correlates a carbon signal (e.g., C1) with all the protons in its spin system (H1, H2, H3, H4, etc.). This is exceptionally powerful for assigning all the protons of a specific sugar residue in a complex mixture or oligosaccharide.

Guide 2: Resolving Ambiguous Stereochemistry and Linkages

Coupling constants can define the relative stereochemistry of adjacent protons (e.g., H2-H3), but what about non-adjacent protons or the overall 3D structure? For this, you need to probe through-space proximity.

• Technique: 2D NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy): These experiments detect protons that are close in space (< 5 Å), regardless of whether they are connected by bonds. This is crucial for:

  • Confirming Stereochemistry: For example, a strong NOE between H1 and H3, and H1 and H5, is characteristic of an axial H1, confirming a β-anomer in a glucopyranose ⁴C₁ chair conformation.

  • Determining Glycosidic Linkages: In a disaccharide, an NOE between the anomeric proton of one sugar (H1') and a proton on the second sugar (e.g., H4) provides direct evidence of a (1→4) linkage.

  • Defining Conformation: The pattern of NOEs reveals the preferred conformation of the sugar ring and the orientation of substituents like the acetamido group.

Caption: Key diagnostic through-space NOEs for axial protons.

Guide 3: Investigating Conformational Dynamics and Broad Signals

Broad signals can also arise from a molecule existing in multiple conformations that are exchanging at an intermediate rate on the NMR timescale (e.g., ring flipping, side-chain rotation).

• Technique: Variable-Temperature (VT) NMR: Acquiring spectra at different temperatures is the definitive method to study dynamic processes.

  • Slowing Exchange (Low Temperature): As you lower the temperature, the rate of conformational exchange decreases. If you can reach the "slow exchange regime," the single broad peak may resolve into two or more sharp peaks, one for each distinct conformer.

  • Fast Exchange (High Temperature): As you raise the temperature, the exchange rate increases. In the "fast exchange regime," the broad signal will sharpen into a single peak at the population-weighted average chemical shift.

  • Thermodynamic Data: By analyzing the populations of conformers at different temperatures, you can determine the enthalpy (ΔH) and entropy (ΔS) differences between them.

Part 3: Key Experimental Protocols

Protocol 1: Standard 2D TOCSY Acquisition

• Sample Prep: Prepare 5-10 mg of your compound in ~0.6 mL of a suitable deuterated solvent (e.g., D₂O, DMSO-d₆).

• Spectrometer Setup: Tune and shim the spectrometer on your sample. Acquire a standard 1D ¹H spectrum and reference it correctly.

• Load TOCSY Parameters: Load a standard TOCSY pulse sequence parameter set (often called mlevph or dipsi2ph).

• Set Spectral Width: Ensure the spectral width in both dimensions encompasses all proton signals.

• Set Mixing Time (d9 or p13 in Bruker): Start with a mixing time of 80 ms . This is a good general value for seeing correlations throughout a monosaccharide. Acquire additional spectra at shorter (e.g., 20 ms) or longer (e.g., 120 ms) mixing times if needed to resolve specific correlations.

• Acquisition: Set the number of scans and increments (e.g., 256-512 increments in F1) to achieve adequate resolution and signal-to-noise.

• Processing: Process the data with appropriate window functions (e.g., sine-bell) in both dimensions and phase the spectrum.

Protocol 2: D₂O Exchange for Identification of Labile Protons

• Acquire Initial Spectrum: Dissolve your sample in an appropriate solvent (e.g., DMSO-d₆, CD₃OD) and acquire a standard 1D ¹H spectrum.

• Identify Potential Labile Protons: Note the chemical shifts of any broad signals or peaks in the typical regions for OH and NH protons.

• Add D₂O: Add one drop (~20-50 µL) of D₂O to the NMR tube. Gently invert the tube several times to mix.

• Re-acquire Spectrum: Wait a few minutes for the exchange to complete and re-acquire the 1D ¹H spectrum using the same parameters.

• Analyze: Compare the two spectra. The signals corresponding to the NH and any OH protons will have disappeared or significantly decreased in intensity in the second spectrum.

Part 4: Reference Data

Table 1: Typical ¹H and ¹³C Chemical Shift Ranges for 2-Acetamido-Pyranoses

Nucleus	Atom Position	Typical ¹H Chemical Shift (ppm)	Typical ¹³C Chemical Shift (ppm)	Notes
¹H	H1 (Anomeric)	4.5 - 5.5	-	Position is highly diagnostic.
¹H	H2	3.5 - 4.2	-	Shift is influenced by the acetamido group.
¹H	H3, H4, H5	3.2 - 4.0	-	Often a region of significant signal overlap.
¹H	H6, H6'	3.6 - 4.2	-	Often forms a complex multiplet.
¹H	NH (Amide)	7.5 - 8.5 (in DMSO)	-	Only visible in aprotic solvents; exchanges in D₂O.
¹H	CH₃ (Acetyl)	1.9 - 2.1	-	Typically a sharp singlet integrating to 3H.
¹³C	C1 (Anomeric)	-	90 - 105	Highly sensitive to anomeric configuration.
¹³C	C2	-	50 - 60	Characteristic upfield shift due to nitrogen attachment.
¹³C	C3, C4, C5	-	68 - 78	Ring carbons bearing hydroxyl groups.
¹³C	C6	-	60 - 65	Exocyclic hydroxymethyl group.
¹³C	CO (Carbonyl)	-	172 - 176	Acetyl carbonyl carbon.

| ¹³C | CH₃ (Acetyl) | - | ~23 | Acetyl methyl carbon. |

Table 2: Diagnostic ³J(H,H) Coupling Constants and Stereochemistry

Coupling	Orientation	Dihedral Angle (approx.)	³J(H,H) Value (Hz)
³J_H1a,H2a	axial - axial	~180°	7 - 9
³J_H1e,H2a	equatorial - axial	~60°	2 - 4
³J_H2a,H3a	axial - axial	~180°	8 - 10
³J_H3a,H4a	axial - axial	~180°	8 - 10
³J_H4a,H5a	axial - axial	~180°	8 - 10

| ³J_Hae or ³J_Hee | axial - equatorial or equatorial - equatorial | ~60° | 1 - 5 |

proper handling and storage to prevent degradation of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

Technical Support Center: 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

A Guide to Ensuring Compound Integrity and Experimental Success

Welcome to the dedicated technical support guide for 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone (CAS 132063-03-7). As a specialized biochemical reagent used in advanced glycobiology research, maintaining its structural integrity is paramount for reproducible and reliable experimental outcomes[1][2]. This guide is designed to provide you, our fellow scientists and researchers, with in-depth knowledge and practical solutions for the proper handling and storage of this compound. We will delve into the chemical rationale behind our recommendations to empower you to prevent degradation and troubleshoot potential issues effectively.

Compound Stability Profile

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is a complex molecule with several functional groups that are susceptible to degradation if not handled correctly. Understanding these vulnerabilities is the first step toward prevention. The two primary sites of potential degradation are the benzylidene acetal and the gluconohydroximo-1,5-lactone ring .

Caption: Key degradation pathways for the target compound.

The benzylidene acetal group is a widely used protecting group in carbohydrate chemistry but is susceptible to cleavage under acidic conditions[3][4][5]. The 1,5-lactone is a cyclic ester that can undergo hydrolysis to its parent hydroxy acid, a reaction that is significantly accelerated by water, heat, and changes in pH[6][7][8][9]. Therefore, the core principle of handling and storage is the strict exclusion of moisture and acidic contaminants.

Frequently Asked Questions (FAQs)

Storage

Q1: What are the correct storage temperatures for this compound?

A1: The recommended storage conditions depend on the duration and the physical state of the compound.

Compound State	Duration	Temperature	Rationale & Key Considerations
Solid (Lyophilized Powder)	Short-Term (days to weeks)	Room Temperature	Acceptable for transit and brief periods on the benchtop. However, minimize this to prevent gradual moisture adsorption[10].
Solid (Lyophilized Powder)	Long-Term (months to years)	-20°C or below	CRITICAL. Low temperature minimizes the kinetic energy of molecules, slowing any potential degradation reactions. It is essential that the vial is tightly sealed to prevent moisture ingress, which can lead to ice crystal formation and hydrolysis upon thawing[10].
In Solution	Short-Term (1-2 days)	2-8°C	For immediate experimental use. Use a tightly sealed vial to prevent solvent evaporation and contamination.
In Solution	Long-Term (weeks to months)	-80°C	HIGHLY RECOMMENDED. Aliquot into single-use volumes to avoid repeated freeze-thaw cycles. Freeze-thaw cycles can introduce moisture and degrade the compound. Use anhydrous-grade solvents for reconstitution.

Q2: I received the vial at room temperature. Is the compound compromised?

A2: No. The compound is stable for short-term shipping at ambient temperatures[10]. However, upon receipt, it is imperative to transfer it to -20°C for long-term storage immediately. Before opening, allow the vial to equilibrate to room temperature for at least 20-30 minutes in a desiccator. This prevents atmospheric moisture from condensing on the cold powder.

Handling & Reconstitution

Q3: What solvents should I use for reconstitution?

A3: The compound is soluble in Dimethyl Sulfoxide (DMSO) and Methanol[10]. It is absolutely critical to use anhydrous (dry) grade solvents. The presence of water can initiate the hydrolysis of the lactone ring[7][8].

Q4: Can you provide a step-by-step protocol for reconstituting the solid compound?

A4: Certainly. The key is to work quickly and minimize exposure to atmospheric moisture.

Caption: Recommended workflow for compound reconstitution.

Protocol: Reconstitution of Solid Compound

• Equilibration: Remove the vial from -20°C storage and immediately place it in a desiccator at room temperature. Allow it to warm for at least 30 minutes. Causality: This prevents condensation of atmospheric water on the cold solid, a primary source of contamination.

• Collection: Briefly centrifuge the vial to ensure all lyophilized powder is at the bottom[10].

• Solvent Preparation: Using a dry syringe, draw the required volume of anhydrous DMSO or Methanol.

• Reconstitution: Carefully uncap the vial and quickly add the solvent. Reseal immediately.

• Dissolution: Vortex gently until the solid is completely dissolved.

• Aliquoting: For long-term storage, immediately divide the stock solution into smaller, single-use aliquots in appropriate vials (e.g., cryovials with O-ring seals).

• Storage: Store the aliquots at -80°C. For immediate use, store at 2-8°C for no more than 24-48 hours.

Troubleshooting Guide

Problem 1: I see a precipitate or cloudiness in my stock solution after storage.

• Possible Cause 1: Poor Solubility. The concentration may be too high for the solvent, especially at lower temperatures.

• Solution: Gently warm the vial to 37°C and vortex to see if the precipitate redissolves. If it does, consider working with a lower concentration for your stock solution.

• Possible Cause 2: Degradation. Hydrolysis of the lactone or benzylidene acetal can lead to the formation of less soluble byproducts. The resulting gluconic acid derivative from lactone hydrolysis is significantly more polar and may have different solubility characteristics.

• Solution: Do not use the solution. It is best to discard it and prepare a fresh stock from the solid material. To verify, you could run a comparative analysis (e.g., TLC or LC-MS) against a freshly prepared standard if you have the analytical capabilities.

Problem 2: My experimental results are inconsistent or show a loss of compound activity.

• Possible Cause 1: Repeated Freeze-Thaw Cycles. Each freeze-thaw cycle can introduce small amounts of moisture and create micro-environmental changes that promote degradation.

• Solution: Always aliquot your stock solution into single-use volumes. Discard any unused portion of a thawed aliquot; do not refreeze it.

• Possible Cause 2: Buffer Incompatibility. Your experimental buffer may be acidic or basic, which can rapidly degrade the compound. The benzylidene acetal is particularly sensitive to acid[3][4], while the lactone can be hydrolyzed at both low and high pH[8][9].

• Solution: Check the pH of your final assay solution. If possible, add the compound to the buffer immediately before starting the experiment to minimize its exposure time. Perform a stability control experiment by incubating the compound in your assay buffer for the duration of your experiment and then analyzing for degradation.

• Possible Cause 3: General Degradation. The stock solution may have degraded over time due to improper storage (e.g., stored at 4°C for too long, use of non-anhydrous solvent).

• Solution: Prepare a fresh stock solution from the solid powder following the recommended protocol. It is good practice to qualify new stock solutions against a known positive control in your assay.

References

• 1. biocat.com [biocat.com]
• 2. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone | Erfa Sa [erfa-sa.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C [beilstein-journals.org]
• 6. Lactone - Wikipedia [en.wikipedia.org]
• 7. Tastes, structure and solution properties of D-glucono-1,5-lactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. Glucono-δ-lactone - Wikipedia [en.wikipedia.org]
• 10. cdn.usbio.net [cdn.usbio.net]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 2-Acetamido-2-deoxy-D-glucono-1,5-lactone

For researchers, medicinal chemists, and professionals in drug development, the synthesis of carbohydrate-based compounds is a critical aspect of innovation. Among these, 2-acetamido-2-deoxy-D-glucono-1,5-lactone, a potent inhibitor of β-N-acetylglucosaminidases, holds significant therapeutic potential. This guide provides an in-depth comparison of the primary synthetic routes to this valuable compound, offering insights into the underlying chemical principles, experimental considerations, and the current state of available methodologies.

Introduction to 2-Acetamido-2-deoxy-D-glucono-1,5-lactone

2-Acetamido-2-deoxy-D-glucono-1,5-lactone is a transition-state analogue inhibitor of enzymes that process N-acetylglucosamine (GlcNAc) residues. Its biological significance lies in its ability to target O-GlcNAcase (OGA), an enzyme involved in the dynamic post-translational modification of intracellular proteins. The inhibition of OGA has been implicated in therapeutic strategies for a range of diseases, including neurodegenerative disorders, diabetes, and cancer.[1][2] The efficacy of this molecule as an inhibitor necessitates robust and efficient synthetic methods to enable further research and development.

This guide will explore and compare the well-established multi-step chemical synthesis with a potential and more sustainable chemoenzymatic approach.

Method 1: Multi-Step Chemical Synthesis from D-Glucosamine

The most widely reported method for the synthesis of 2-acetamido-2-deoxy-D-glucono-1,5-lactone is a multi-step chemical approach starting from the readily available D-glucosamine hydrochloride. This pathway involves a sequence of protection, oxidation, and deprotection steps, each with its own set of experimental considerations.

Rationale and Experimental Choices

The core of this synthesis is the selective oxidation of the anomeric carbon of N-acetylglucosamine to form the lactone. However, the presence of multiple hydroxyl groups and an amino group necessitates a protection strategy to prevent unwanted side reactions.

• Step 1: N-Acetylation: The synthesis begins with the N-acetylation of D-glucosamine hydrochloride. This is a crucial step to install the acetamido group present in the final product. This reaction is typically carried out using acetic anhydride in a suitable solvent.

• Step 2: Per-O-Acetylation (Protection): To ensure that the subsequent oxidation occurs specifically at the anomeric carbon, the hydroxyl groups are protected as acetyl esters. This is generally achieved by treating the N-acetylglucosamine with an excess of acetic anhydride, often in the presence of a catalyst. The resulting per-O-acetylated derivative, 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-D-glucopyranose, is a key intermediate.[1]

• Step 3: Oxidation to the Lactone: The critical oxidation step is performed on the protected sugar. A common and effective method involves the use of manganese dioxide (MnO₂) in a non-polar solvent like dichloromethane.[1][2] MnO₂ is a relatively mild and selective oxidizing agent for this transformation. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Step 4: Deprotection: The final step is the removal of the acetyl protecting groups to yield the target lactone. This is typically achieved by ammonolysis, using ammonia in methanol, which selectively cleaves the ester linkages without affecting the lactone or the N-acetyl group.[1][2]

Experimental Workflow: Chemical Synthesis

Sources

• 1. 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes [mdpi.com]
• 2. 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Validation of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone by High-Resolution Mass Spectrometry

This guide provides an in-depth comparison of mass spectrometry-based methodologies for the definitive structural validation of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone, a specialized biochemical reagent used in glycobiology research.[1][2] We will move beyond procedural lists to explore the rationale behind instrumental choices, comparing common techniques to establish a robust, self-validating workflow for researchers and drug development professionals.

The Analytical Challenge: A Multifunctional Glycan Derivative

The target molecule, 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone, presents a unique analytical challenge due to its composite structure. It combines a protected sugar backbone with multiple functional groups: an acetamido group, a benzylidene acetal, a lactone ring, and a hydroximo group. Each of these moieties imparts specific chemical properties and dictates the molecule's behavior within the mass spectrometer.

Molecular Profile:

• Chemical Formula: C₁₅H₁₈N₂O₆[3]

• Monoisotopic Mass: 322.1165 Da

• Structural Features:

  • D-Glucono-1,5-lactone Core: A six-membered ring structure derived from glucose.

  • 2-Acetamido Group: An N-acetyl functionality at the C-2 position, common in biologically relevant sugars.

  • 4,6-O-Benzylidene Acetal: A bulky protecting group that locks the conformation of the pyranose ring.

  • Hydroximo Group (Oxime): A C=N-OH functionality at C-1, replacing the typical hemiacetal.

Accurate structural validation is paramount, as isomeric impurities or degradation products could significantly impact its function in complex biological assays. Mass spectrometry offers the requisite sensitivity and structural resolving power for this task, but the choice of methodology is critical.[4][5]

Comparing Ionization Techniques: Getting the Molecule into the Gas Phase

The first step in any mass spectrometric analysis is the ionization of the analyte. For a thermally labile and polar molecule like our target compound, "soft" ionization techniques are essential to prevent premature fragmentation and preserve the intact molecular ion for subsequent analysis.[5]

Ionization Technique	Principle	Suitability for Target Molecule	Rationale & Causality
Electrospray Ionization (ESI)	A solution of the analyte is sprayed through a high-voltage capillary, creating charged droplets that evaporate to yield gas-phase ions.	Excellent	ESI is the premier choice for polar, non-volatile molecules.[5][6] It gently transfers the analyte from solution to the gas phase, minimizing in-source fragmentation and readily forming protonated ([M+H]⁺) or sodiated ([M+Na]⁺) adducts. The acetamido group, in particular, has a high affinity for sodium cations.[7][8]
Matrix-Assisted Laser Desorption/Ionization (MALDI)	The analyte is co-crystallized with a UV-absorbing matrix. A laser pulse desorbs and ionizes the analyte.	Good	MALDI is also a soft ionization technique, often used for direct analysis from solid samples.[4][5] While effective, it can sometimes induce more energetic ions than ESI, potentially leading to some in-source decay. It is less commonly coupled with liquid chromatography for mixture analysis.
Electron Ionization (EI)	High-energy electrons bombard the analyte in the gas phase, causing extensive fragmentation.	Poor	EI is a "hard" ionization technique unsuitable for this molecule. The energy involved would shatter the compound, making it nearly impossible to detect the molecular ion. It is only viable for small, volatile molecules that can be analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).[9]

Experimental Workflow: A Self-Validating Protocol

A robust protocol ensures that the data generated is reliable and reproducible. The following workflow, centered around an ESI-equipped high-resolution mass spectrometer (such as a Q-TOF or Orbitrap), incorporates self-validating steps.

Caption: A self-validating workflow for MS structural elucidation.

Detailed Experimental Protocol

• Sample Preparation:

  • Accurately weigh and dissolve the compound in a suitable solvent (e.g., 50:50 Methanol:Water) to create a 1 mg/mL stock solution.

  • Perform a serial dilution to a final working concentration of 5 µg/mL using the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid). The presence of formic acid aids in protonation ([M+H]⁺).

• Instrumentation (ESI-Q-TOF Example):

  • Infusion: Directly infuse the sample solution at a flow rate of 5-10 µL/min.

  • Ion Source: ESI, positive ion mode.

  • Capillary Voltage: +3.5 to +4.5 kV.

  • Source Temperature: 100-120 °C.

  • Desolvation Gas Flow: 600-800 L/hr (Nitrogen).

• Data Acquisition:

  • MS1 (Full Scan) Mode:

    • Scan range: m/z 100-500.

    • Acquisition time: 1 second.

    • Validation Check: Confirm the presence of the protonated molecule [C₁₅H₁₈N₂O₆+H]⁺ at m/z 323.1241 and/or the sodiated adduct [C₁₅H₁₈N₂O₆+Na]⁺ at m/z 345.1060. The measured mass should be within 5 ppm of the theoretical exact mass.

  • MS2 (Tandem MS/MS) Mode:

    • Set the precursor ion isolation window to the m/z of the protonated molecule (323.1).

    • Apply a collision energy ramp (e.g., 10-40 eV). This allows for the capture of both low-energy (loss of large groups) and high-energy (ring cleavage) fragments.

    • Acquire fragment ion spectra over a range of m/z 50-350.

Structural Interrogation by Tandem MS (MS/MS)

Tandem mass spectrometry is the key to confirming connectivity. By isolating the molecular ion and subjecting it to controlled fragmentation via Collision-Induced Dissociation (CID), we can generate a unique fingerprint that corresponds to the molecule's structure. The energy transferred during CID induces fragmentation at the weakest chemical bonds, providing predictable neutral losses and fragment ions.[10]

Predicted Fragmentation Pathway and Data

The structure of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone suggests several likely fragmentation points. The benzylidene acetal and the acetamido group are prime candidates for neutral losses.

Caption: Predicted major fragmentation pathways for the target molecule.

Comparative Data Summary (Hypothetical)

The following table presents hypothetical but chemically plausible data from two common high-resolution instrument types. This comparison highlights the consistency of fragmentation patterns, which is key to confident validation.

Theoretical Fragment	ESI-Q-TOF MS/MS	ESI-Orbitrap MS/MS	Structural Moiety Confirmed
Precursor Ion [M+H]⁺	323.1238	323.1240	Full Molecule
[M+H - C₂H₃O]⁺	280.0921	280.0923	Loss of ketene from acetamido group
[M+H - C₂H₅NO]⁺	264.0918	264.0920	Loss of acetamide group
[M+H - C₇H₆O]⁺	217.0815	217.0817	Loss of benzaldehyde from benzylidene
[M+H - C₇H₈O]⁺	215.0660	215.0662	Loss of benzyl alcohol (rearrangement)
[C₈H₁₂N₂O₄]⁺	216.0768	216.0770	Fragment containing sugar-oxime core
[C₇H₇]⁺	91.0542	91.0543	Tropylium ion from benzylidene group

Interpretation:

• High Mass Accuracy: The consistent sub-5 ppm mass accuracy for both the precursor and fragment ions on both platforms provides high confidence in the assigned elemental compositions.

• Diagnostic Fragments: The neutral loss of 106.04 Da is a definitive indicator of the benzylidene protecting group cleaving as benzaldehyde.[11] The loss of 59.03 Da confirms the presence of the acetamido side chain.[7][8] The observation of the tropylium ion (m/z 91.05) is a classic signature of a benzyl-containing functionality.

• Structural Confirmation: The collective pattern of fragments allows for the piece-by-piece reconstruction of the molecule, validating the connectivity of all major functional groups to the gluconolactone core. The presence of these specific fragments and the absence of anomalous ions provide strong evidence against the presence of structural isomers.[12]

Conclusion

The structural validation of complex molecules like 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is achieved with the highest confidence using a combination of soft ionization (ESI) and high-resolution tandem mass spectrometry (MS/MS). The described workflow, emphasizing the verification of the precursor ion's exact mass followed by a logical interpretation of its fragmentation pattern, constitutes a robust and self-validating analytical strategy. The diagnostic fragments generated by CID provide unambiguous evidence for the presence and connectivity of the key acetamido and benzylidene functionalities, confirming the overall structure. This guide provides the foundational principles and a practical framework for researchers to apply these powerful techniques in their own laboratories.

References

• Yamagaki, T., Sugahara, K., & Watanabe, T. (2013). Amino and Acetamide Functional Group Effects on the Ionization and Fragmentation of Sugar Chains in Positive-Ion Mass Spectrometry. Journal of The American Society for Mass Spectrometry, 24(10), 1-10. [Link]

• Yamagaki, T., Sugahara, K., & Watanabe, T. (2013). Amino and Acetamide Functional Group Effects on the Ionization and Fragmentation of Sugar Chains in Positive-Ion Mass Spectrometry. Journal of the American Society for Mass Spectrometry. [Link]

• Hofmann, J., Hahm, H. S., Seeberger, P. H., & Pagel, K. (2015). Mass Spectrometry-Based Techniques to Elucidate the Sugar Code. Chemical Reviews, 121(15). [Link]

• Agirre, J., et al. (2017). Strategies for carbohydrate model building, refinement and validation. Acta Crystallographica Section D: Structural Biology, 73(2), 113-124. [Link]

• Hofmann, J., Hahm, H. S., Seeberger, P. H., & Pagel, K. (2021). Mass Spectrometry-Based Techniques to Elucidate the Sugar Code. Chemical Reviews, 121(15), 9494-9568. [Link]

• Marianski, M., et al. (2024). Mechanistic insight into benzylidene-directed glycosylation reactions using cryogenic infrared spectroscopy. Nature Synthesis. [Link]

• Erfa Sa. (n.d.). 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. Erfa Sa Products. [Link]

• Harvey, D. J. (2007). Carbohydrate Structural Isomers Analyzed by Sequential Mass Spectrometry. Analytical Chemistry, 79(10), 3830-3842. [Link]

• Agirre, J., et al. (2017). Strategies for carbohydrate model building, refinement and validation. ResearchGate. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Mass Spectrometry of Hydroxylamines, Oximes and Hydroxamic Acids. ResearchGate. [Link]

• Lapadula, A. J., et al. (2006). Fragmentation behavior of glycated peptides derived from D-glucose, D-fructose and D-ribose in tandem mass spectrometry. Journal of Mass Spectrometry, 41(11), 1458-1473. [Link]

• MCE. (n.d.). 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. MCE. [Link]

• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. Molecules, 27(3), 988. [Link]

• Marianski, M., et al. (2024). Mechanistic insight into benzylidene-directed glycosylation reactions using cryogenic infrared spectroscopy. ResearchGate. [Link]

• Van Wyk, L. M., & Schafer, G. (2016). Fragmentation of oxime and silyl oxime ether odd-electron positive ions by the McLafferty rearrangement. Journal of Mass Spectrometry, 51(10), 865-874. [Link]

• ResearchGate. (n.d.). Lactone-based oxime derivatives as antimicrobial agents. ResearchGate. [Link]

• Kumar, A., & Tiwari, P. (2019). Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies. Carbohydrate Research, 477, 28-45. [Link]

• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. ResearchGate. [Link]

• Wikipedia. (n.d.). Oxime. Wikipedia. [Link]

• Falck, D., et al. (2015). Direct glycosylation analysis of intact monoclonal antibodies combining ESI MS of glycoforms and MALDI-in source decay MS of glycan fragments. Analytical Chemistry, 87(11), 5764-5771. [Link]

• Mehl, J. B., & Lebrilla, C. B. (2001). Differentiation of isomeric oligosaccharide structures by ESI tandem MS and GC-MS. International Journal of Mass Spectrometry, 207(1-2), 1-13. [Link]

• Alam, M. S., et al. (2019). Novel Methyl 4,6-O-Benzylidene-α-D-Glucopyranoside Derivatives: Synthesis, Structural Characterization. DergiPark. [Link]

• Coles, S. J., et al. (2009). (1S)-1,2-O-Benzylidene-α-d-glucurono-6,3-lactone. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 4), o814. [Link]

Sources

• 1. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone | Erfa Sa [erfa-sa.com]
• 2. biocat.com [biocat.com]
• 3. cdn.usbio.net [cdn.usbio.net]
• 4. Mass Spectrometry-Based Techniques to Elucidate the Sugar Code - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Direct glycosylation analysis of intact monoclonal antibodies combining ESI MS of glycoforms and MALDI-in source decay MS of glycan fragments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Amino and Acetamide Functional Group Effects on the Ionization and Fragmentation of Sugar Chains in Positive-Ion Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Fragmentation behavior of glycated peptides derived from D-glucose, D-fructose and D-ribose in tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mechanistic insight into benzylidene-directed glycosylation reactions using cryogenic infrared spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Carbohydrate Structural Isomers Analyzed by Sequential Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Confirming the Stereochemistry of Benzylidene Acetals in Carbohydrates

For researchers, medicinal chemists, and drug development professionals, the precise control and confirmation of stereochemistry are paramount. In carbohydrate chemistry, benzylidene acetals are indispensable protecting groups, influencing the reactivity and conformational rigidity of the sugar backbone. The stereochemistry at the acetal carbon—designated as exo or endo—can profoundly impact the outcome of subsequent chemical transformations and the biological activity of the final molecule. This guide provides an in-depth comparison of the primary analytical techniques used to definitively establish the stereochemistry of benzylidene acetals in carbohydrates, grounded in field-proven insights and experimental data.

The Importance of Stereochemical Assignment

The formation of a benzylidene acetal from a diol and benzaldehyde (or a derivative) creates a new stereocenter at the benzylic position. The two possible diastereomers, the exo and endo isomers, can exhibit distinct chemical and physical properties. The exo isomer, where the phenyl group is oriented away from the carbohydrate ring, is often the thermodynamically favored product. However, kinetic control or specific reaction conditions can lead to the formation of the endo isomer. Incorrect stereochemical assignment can lead to flawed structure-activity relationship (SAR) studies and the synthesis of unintended molecules. Therefore, rigorous and unambiguous stereochemical confirmation is a critical step in synthetic carbohydrate chemistry.

This guide will compare three principal methods for this determination:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of powerful techniques for elucidating molecular structure and stereochemistry in solution.

• X-Ray Crystallography: The gold standard for determining the three-dimensional structure of crystalline compounds.

• Chemical Derivatization Methods: Indirect methods that convert diastereomers into species that are more easily distinguished by spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Versatile Toolkit for Solution-State Analysis

NMR spectroscopy is the most readily accessible and versatile tool for determining the stereochemistry of benzylidene acetals in solution. A combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments can provide a wealth of information about through-bond and through-space connectivities, allowing for the unambiguous assignment of the acetal stereocenter.

Key NMR Observables for Stereochemical Determination

The stereochemistry of the benzylidene acetal influences the chemical environment of nearby protons and carbons. The key NMR parameters to consider are:

• 1H Chemical Shifts: The chemical shift of the acetal proton (PhCH) is a primary indicator. Generally, the acetal proton in the exo isomer resonates at a higher frequency (further downfield) compared to the endo isomer. This is due to the anisotropic effect of the carbohydrate ring.

• 13C Chemical Shifts: The chemical shift of the acetal carbon can also be diagnostic, though the differences between diastereomers are often small.

• Nuclear Overhauser Effect (NOE): The NOE is a through-space interaction between protons that are close in proximity (typically < 5 Å). This is the most powerful NMR technique for differentiating between exo and endo isomers.[1]

Experimental Protocols for NMR Analysis

A well-prepared sample is crucial for obtaining high-quality NMR data.

Protocol:

• Dissolve the Sample: Accurately weigh 5-10 mg of the purified carbohydrate benzylidene acetal and dissolve it in 0.5-0.6 mL of a suitable deuterated solvent (e.g., CDCl3, DMSO-d6, or D2O) in a clean, dry 5 mm NMR tube.

• Ensure Complete Dissolution: Gently vortex the sample to ensure it is fully dissolved. Sonication can be used if necessary, but avoid excessive heating.

• Filter if Necessary: If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.

• Degas the Sample (for NOE experiments): For quantitative NOE experiments, it is crucial to remove dissolved oxygen, which is paramagnetic and can interfere with the NOE effect. This can be achieved by bubbling a stream of an inert gas (e.g., argon or nitrogen) through the sample for 5-10 minutes or by several freeze-pump-thaw cycles.

These initial experiments provide a general overview of the molecule and the chemical shifts of the key nuclei.

Typical Acquisition Parameters (400 MHz Spectrometer):

Parameter	1H NMR	13C NMR
Pulse Program	zg30	zgpg30
Spectral Width	12 ppm	220 ppm
Acquisition Time	~3 s	~1 s
Relaxation Delay	2 s	2 s
Number of Scans	16	1024 or more

2D NMR experiments are essential for unambiguous assignment.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded 1H and 13C nuclei.[1][2] This is crucial for assigning the carbons of the carbohydrate backbone and the acetal carbon.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over 2-3 bonds.[1][2] This helps in confirming the overall structure and connectivity, including correlations from the acetal proton to carbons in the carbohydrate ring and the phenyl group.

• NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy): These experiments are the cornerstone for determining the stereochemistry of the benzylidene acetal. They reveal through-space correlations between protons.[1] For small to medium-sized molecules, ROESY can be advantageous as it avoids the complication of zero-crossing NOEs.

Typical Acquisition Parameters for 2D NMR (400 MHz Spectrometer):

Parameter	HSQC	HMBC	NOESY
Pulse Program	hsqcedetgpsisp2.2	hmbcgplpndqf	noesygpph
Spectral Width (F2, 1H)	12 ppm	12 ppm	12 ppm
Spectral Width (F1, 13C/1H)	165 ppm (13C)	220 ppm (13C)	12 ppm (1H)
Number of Points (F2)	2048	2048	2048
Number of Increments (F1)	256	256	256
Relaxation Delay	1.5 s	1.5 s	2 s
Mixing Time (NOESY)	N/A	N/A	500-800 ms
Number of Scans	4-8	8-16	16-32

Data Interpretation: A Case Study of Methyl 4,6-O-benzylidene-α-D-glucopyranoside

Let's consider the example of methyl 4,6-O-benzylidene-α-D-glucopyranoside to illustrate the data interpretation process.

Key NOE Correlations for Stereochemical Assignment:

• Exo Isomer: In the exo isomer, the phenyl group is oriented away from the pyranose ring. The acetal proton (PhCH) is in close proximity to the axial protons on the carbohydrate ring, specifically H-4 and H-6ax. Therefore, strong NOE correlations will be observed between the acetal proton and H-4 and H-6ax.

• Endo Isomer: In the endo isomer, the phenyl group is positioned over the pyranose ring. The acetal proton is now in proximity to the equatorial protons, H-6eq, and potentially H-5. The key diagnostic NOE will be between the acetal proton and H-6eq. Additionally, NOEs may be observed between the ortho-protons of the phenyl ring and the axial protons of the carbohydrate ring.

Visualizing the Workflow:

Caption: Workflow for NMR-based stereochemical determination.

Comparative NMR Data for Exo and Endo Isomers:

Feature	Exo Isomer	Endo Isomer
Acetal Proton (PhCH) 1H Chemical Shift	Typically more downfield (e.g., ~5.5 ppm)	Typically more upfield (e.g., ~5.3 ppm)
Key NOE Correlations	PhCH ↔ H-4 (axial)PhCH ↔ H-6ax	PhCH ↔ H-6eqPhenyl ortho-H ↔ H-4/H-6ax

X-Ray Crystallography: The Definitive Solid-State Structure

Single-crystal X-ray diffraction provides an unambiguous, three-dimensional structure of a molecule in the solid state. If a suitable crystal can be obtained, this method offers the most definitive confirmation of stereochemistry.

The Crystallization Challenge

The primary hurdle for this technique is obtaining a single crystal of sufficient quality (typically >0.1 mm in all dimensions).[3] Carbohydrate derivatives can be notoriously difficult to crystallize due to their flexibility and the presence of multiple hydroxyl groups that can lead to disordered hydrogen-bonding networks.

Experimental Protocol for Crystallization and Data Collection

Protocol for Crystallization:

• Purify the Compound: The starting material must be of high purity (>98%).

• Screen Solvents: A wide range of solvents and solvent mixtures should be screened for their ability to dissolve the compound and promote slow crystallization. Common techniques include:

  • Slow Evaporation: Dissolve the compound in a suitable solvent in a small vial and allow the solvent to evaporate slowly over several days.

  • Vapor Diffusion: Dissolve the compound in a small volume of a "good" solvent and place this in a sealed container with a larger volume of a "poor" solvent. The poor solvent will slowly diffuse into the good solvent, reducing the solubility of the compound and inducing crystallization.

  • Cooling: Prepare a saturated solution of the compound at an elevated temperature and allow it to cool slowly to room temperature or below.

• Crystal Mounting and Data Collection: Once suitable crystals are obtained, they are mounted on a goniometer and placed in a stream of cold nitrogen gas. The crystal is then rotated in an X-ray beam, and the diffraction pattern is collected on a detector.[3]

Visualizing the Workflow:

Caption: Workflow for X-ray crystallography.

Data Interpretation

The output of an X-ray crystallography experiment is a three-dimensional model of the molecule, showing the precise position of each atom. This allows for direct visualization of the orientation of the phenyl group relative to the carbohydrate ring, providing an unequivocal assignment of the exo or endo stereochemistry.

Chemical Derivatization: An Indirect Approach

When NMR and X-ray crystallography are inconclusive, chemical derivatization can be a useful tool. This involves reacting the free hydroxyl groups of the carbohydrate with a chiral derivatizing agent to form a mixture of diastereomers that can be more easily distinguished by NMR.

Mosher's Ester Analysis

The most common chiral derivatizing agent is α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), also known as Mosher's acid.[4][5] The free hydroxyl groups of the carbohydrate are esterified with both (R)- and (S)-MTPA chloride to generate two diastereomeric esters.

Experimental Protocol for Mosher's Ester Formation

Protocol:

• Esterification: In two separate reactions, treat the carbohydrate benzylidene acetal with (R)-(-)-MTPA chloride and (S)-(+)-MTPA chloride in the presence of a base (e.g., pyridine or DMAP).

• Purification: Purify the resulting diastereomeric esters by chromatography.

• NMR Analysis: Acquire 1H NMR spectra for both diastereomeric esters.

Data Interpretation

The anisotropic effect of the phenyl ring in the MTPA esters causes different chemical shifts for protons near the newly formed ester linkages. By comparing the 1H NMR spectra of the (R)- and (S)-MTPA esters, the absolute configuration of the hydroxyl-bearing carbons can be determined. While primarily used for determining the absolute configuration of stereocenters, this method can also be used to confirm the relative stereochemistry of the diol, which is influenced by the benzylidene acetal.

Visualizing the Workflow:

Caption: Workflow for Mosher's ester analysis.

Comparison of Methods

Feature	NMR Spectroscopy	X-Ray Crystallography	Chemical Derivatization
Principle	Through-bond and through-space correlations	Diffraction of X-rays by a crystal lattice	Formation of diastereomers with distinct NMR spectra
Sample State	Solution	Solid (single crystal)	Solution
Sample Amount	5-10 mg	<1 mg (for a single crystal)	10-20 mg (for two reactions)
Strengths	Versatile, provides detailed structural and conformational information in solution, non-destructive.	Provides an unambiguous 3D structure, the "gold standard" for stereochemistry.	Useful when other methods fail, can confirm absolute configuration.
Limitations	Can be complex to interpret, requires expertise in 2D NMR, not always definitive for flexible molecules.	Obtaining suitable crystals can be a major bottleneck, provides solid-state structure which may differ from solution conformation.	Indirect method, requires additional synthetic steps, can be time-consuming, introduces new complexities into the NMR spectra.
Best For	Routine analysis, conformationally rigid molecules, when crystals are not available.	Definitive proof of stereochemistry, when suitable crystals can be grown.	Confirmation of challenging assignments, when other methods are inconclusive.

Conclusion

The determination of benzylidene acetal stereochemistry in carbohydrates is a critical aspect of synthetic and medicinal chemistry. NMR spectroscopy, particularly 2D NOESY/ROESY experiments, offers the most practical and versatile approach for routine analysis. When definitive proof is required and suitable crystals can be obtained, X-ray crystallography provides an irrefutable answer. Chemical derivatization methods, such as Mosher's ester analysis, serve as a valuable secondary technique for confirming challenging assignments. A thorough understanding of the principles, experimental protocols, and data interpretation for each of these methods, as outlined in this guide, will empower researchers to confidently and accurately assign the stereochemistry of these important carbohydrate derivatives.

References

• 1. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 2. profiles.umsl.edu [profiles.umsl.edu]
• 3. Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - University of Queensland [scmb.uq.edu.au]
• 4. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Glycosylation: Comparing Alternatives to 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

Introduction

In the intricate field of glycobiology, the precise chemical synthesis of oligosaccharides is paramount for developing therapeutics, vaccines, and diagnostic tools. The formation of the glycosidic bond—the critical linkage between monosaccharide units—requires a carefully selected glycosyl donor. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone, a specialized glycosyl donor, and its related oxime-based compounds have found a niche in glycoconjugate synthesis.[1][2][3][4] However, the quest for higher yields, improved stereoselectivity, and broader applicability continually drives researchers to explore alternative glycosylating agents.

This guide provides a comprehensive comparison of viable alternatives to this specialized lactone-derived donor. We will delve into the mechanistic underpinnings, comparative performance data, and detailed experimental protocols for the most prominent classes of glycosyl donors used in modern carbohydrate chemistry. This document is intended for researchers, scientists, and drug development professionals seeking to optimize their glycosylation strategies for N-acetylglucosamine (GlcNAc) and related sugars. The incorporation of GlcNAc is notoriously challenging due to the participation of the C-2 acetamido group, which can lead to the formation of stable oxazoline byproducts and reduce reaction yields.[5][6][7][8]

The Challenge of GlcNAc Glycosylation

The primary difficulty in direct glycosylation with GlcNAc donors stems from the neighboring group participation of the N-acetyl group at the C-2 position.[9] This participation, while useful for securing a 1,2-trans (β) linkage, often leads to the formation of a highly stable oxazoline intermediate.[7][8] This side reaction effectively caps the donor, preventing its reaction with the intended glycosyl acceptor, especially if the acceptor is not highly reactive.[5][6][9] Consequently, direct glycosylation with GlcNAc donors can be low-yielding and require harsh reaction conditions.[6][7]

Major Classes of Alternative Glycosyl Donors

To overcome the challenges associated with donors like the target lactone and direct GlcNAc donors, several classes of alternative compounds have been developed and refined. The most widely adopted alternatives include Glycosyl Trichloroacetimidates, Thioglycosides, and Glycosyl Halides. Each class offers a unique profile of reactivity, stability, and stereodirecting influence.

Glycosyl Trichloroacetimidates

First introduced by Richard R. Schmidt, O-glycosyl trichloroacetimidates are among the most powerful and versatile glycosyl donors.[10][11] They are known for their high reactivity and ability to be activated under mild acidic conditions.[10][12]

Mechanism of Action: Trichloroacetimidate donors are typically activated by a catalytic amount of a Lewis acid (e.g., TMSOTf, BF₃·OEt₂) or a Brønsted acid.[10] The acid protonates the nitrogen of the imidate, making the trichloroacetonitrile group an excellent leaving group. This departure facilitates the formation of an oxocarbenium ion intermediate, which is then attacked by the glycosyl acceptor. The stereochemical outcome is heavily influenced by the protecting group at the C-2 position; a participating group (like an acetyl group) will lead to 1,2-trans products, while a non-participating group (like an azide or a benzyl ether) is required for 1,2-cis products.[13]

Thioglycosides

Thioglycosides are highly stable glycosyl donors that require activation by an electrophilic promoter.[14][15] Their stability makes them ideal for use as building blocks in multi-step oligosaccharide synthesis, as they can be carried through several reaction steps before their activation as a donor.[16]

Mechanism of Action: The activation of thioglycosides typically involves an electrophile that coordinates to the anomeric sulfur atom, turning the thioalkyl or thioaryl group into a good leaving group. Common activators include N-iodosuccinimide (NIS) in combination with a catalytic amount of an acid like triflic acid (TfOH).[14] This system generates a reactive species, such as a glycosyl triflate, which then reacts with the acceptor.[17] The "armed-disarmed" principle, where electron-donating protecting groups on one thioglycoside (armed) allow it to be activated in the presence of a thioglycoside with electron-withdrawing groups (disarmed), is a key strategic advantage of this class.[18]

Glycosyl Halides

Glycosyl halides, particularly bromides and fluorides, are the classical glycosyl donors and continue to be relevant in modern synthesis.[19][20] They are generally more reactive than thioglycosides but less stable, often requiring preparation immediately before use.

Mechanism of Action: Glycosyl halides are typically activated by heavy metal salts (e.g., silver triflate, silver oxide) or Lewis acids.[19] The promoter assists in the departure of the halide ion, generating the reactive oxocarbenium ion. The Koenigs-Knorr reaction, one of the oldest glycosylation methods, utilizes glycosyl bromides and silver salts. The presence of a participating group at C-2 is crucial for achieving high stereoselectivity for 1,2-trans glycosides.[21]

Other Notable Alternatives

• Glycosyl Phosphates: Mimicking nature's choice of leaving group, glycosyl phosphates have emerged as highly effective donors.[22] They can be activated under mild, neutral conditions using specific catalysts, offering excellent functional group compatibility.[22][23]

• Pentenyl Glycosides: These donors are activated by electrophilic reagents like NIS and an acid, similar to thioglycosides. They offer good stability and reactivity.[5]

Comparative Performance Analysis

The choice of a glycosyl donor is dictated by the specific requirements of the synthesis, including the nature of the acceptor, the desired stereochemistry, and the overall synthetic strategy.

Donor Class	Stability	Reactivity	Promoter/Activator	Typical Stereoselectivity (with C-2 NAc group)	Key Advantages	Common Drawbacks
Glycosyl Trichloroacetimidates	Moderate	High	Catalytic Lewis/Brønsted Acid (e.g., TMSOTf)	β (1,2-trans)	High reactivity, mild activation, excellent yields.[10][12]	Moisture sensitive, potential for side reactions like N-glycosyl trichloroacetamide formation.[10][24]
Thioglycosides	High	Tunable	Stoichiometric Electrophile (e.g., NIS/TfOH)	β (1,2-trans)	High stability, suitable for block synthesis ("armed-disarmed" strategy).[14][16]	Requires stoichiometric and sometimes harsh activators, can be less reactive.
Glycosyl Halides	Low to Moderate	High	Heavy Metal Salts (e.g., AgOTf) or Lewis Acids	β (1,2-trans)	High reactivity, well-established methods.	Often unstable, requires fresh preparation, promoters can be expensive or toxic.[19]
Glycosyl Phosphates	High	High (with catalyst)	Specific Catalysts (e.g., TMSOTf, Bis-thiourea)	β (1,2-trans)	High stability, mimics biological donors, mild activation conditions.[22][23]	Catalyst development is ongoing, may require specific protecting group patterns.

Experimental Protocols & Methodologies

To provide a practical comparison, we present detailed protocols for the glycosylation of a common primary alcohol acceptor (methyl 2,3,6-tri-O-benzyl-α-D-glucopyranoside) using a GlcNAc-based trichloroacetimidate and a thioglycoside donor.

Workflow for a Typical Glycosylation Reaction

The following diagram illustrates the general workflow for the chemical synthesis of a disaccharide.

References

• 1. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone | Erfa Sa [erfa-sa.com]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone | 糖生物学 | MCE [medchemexpress.cn]
• 4. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconhydroximo-1,5-lactone | 132063-03-7 | MA06743 [biosynth.com]
• 5. researchgate.net [researchgate.net]
• 6. A Direct Method for β-Selective Glycosylation with an N-Acetylglucosamine Donor Armed by a 4-O-TBDMS Protecting Group - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Why Is Direct Glycosylation with N-Acetylglucosamine Donors Such a Poor Reaction and What Can Be Done about It? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Glycosidation using trichloroacetimidate donor - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Unlocking the Potential of Trichloroacetimidate Glycosylation in Organic Synthesis - Oreate AI Blog [oreateai.com]
• 13. Chemical O‐Glycosylations: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Thioglycosides as glycosyl donors in oligosaccharide synthesis. (1997) | Per J. Garegg | 354 Citations [scispace.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Glycosyl donor - Wikipedia [en.wikipedia.org]
• 19. Synthesis and Glycosidation of Anomeric Halides: Evolution from Early Studies to Modern Methods of the 21st Century - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. m.youtube.com [m.youtube.com]
• 22. pnas.org [pnas.org]
• 23. Oligosaccharide synthesis with glycosyl phosphate and dithiophosphate triesters as glycosylating agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to 2-Acetamido-2-deoxy-D-glucono-1,5-lactone Derivatives as Glycosidase Inhibitors

Authored for Researchers, Scientists, and Drug Development Professionals

Welcome to a detailed comparative analysis of 2-acetamido-2-deoxy-D-glucono-1,5-lactone (NAG-lactone) derivatives and their function as potent enzyme inhibitors. This guide moves beyond a simple product listing to provide a foundational understanding of the causality behind their design, the nuances of their inhibitory action, and the experimental methodologies crucial for their evaluation. Our focus is on providing actionable insights and robust data to inform your research and development endeavors.

The Rationale: Why NAG-Lactone Derivatives are a Focal Point in Glycosidase Inhibition

Glycosidases are a broad class of enzymes that catalyze the hydrolysis of glycosidic bonds in carbohydrates. Their dysregulation is implicated in numerous pathologies, including lysosomal storage diseases (like Tay-Sachs and Sandhoff disease), diabetes, cancer, and neurodegenerative disorders.[1][2][3] The therapeutic strategy often involves the development of specific inhibitors to modulate the activity of these enzymes.

2-acetamido-2-deoxy-D-glucono-1,5-lactone and its derivatives are powerful inhibitors because they are transition-state analogs. During the enzymatic hydrolysis of a substrate like N-acetyl-β-D-glucosaminide, the enzyme's active site stabilizes a transient, high-energy oxocarbenium-ion-like transition state. The NAG-lactone core, with its sp2-hybridized anomeric carbon and planar lactone ring, effectively mimics the geometry and charge distribution of this transition state. This mimicry allows it to bind to the enzyme's active site with very high affinity, often orders of magnitude tighter than the natural substrate, leading to potent competitive inhibition.

The core scientific objective in designing derivatives is to enhance this intrinsic potency and, critically, to achieve selectivity. Many glycosidases, such as human O-linked β-N-acetylglucosaminidase (hOGA) and human lysosomal hexosaminidases (hHexA/B), share mechanistic similarities.[1][2] Non-specific inhibition can lead to off-target effects and potential toxicity.[2] Therefore, medicinal chemists modify the core NAG-lactone structure to introduce new interactions with specific amino acid residues that differ between the active sites of target and off-target enzymes.

Caption: Standard workflow for kinetic analysis of enzyme inhibitors.

Step-by-Step Protocol: hHexB Inhibition Assay

This protocol is adapted from methodologies described for evaluating NAG-lactone derivatives. [2] 1. Reagent Preparation:

• Assay Buffer: Prepare a 0.1 M citrate/phosphate buffer, pH 4.5.
• Enzyme Stock: Prepare a stock solution of recombinant human lysosomal β-hexosaminidase B (hHexB) in the assay buffer. The final concentration in the assay will need to be optimized, but a starting point is typically in the low nM range.
• Substrate Stock: Prepare a stock solution of the colorimetric substrate p-nitrophenyl N-acetyl-β-D-glucosaminide (pNP-GlcNAc) in the assay buffer. A 10 mM stock is common.
• Inhibitor Stock: Prepare a high-concentration stock of the test inhibitor (e.g., 10 mM) in a suitable solvent (like DMSO), and then create a series of dilutions in the assay buffer.

2. Assay Execution (96-well plate format):

• To each well, add 20 µL of the appropriate inhibitor dilution (or buffer for the 'no inhibitor' control).
• Add 20 µL of the hHexB enzyme solution to each well.
• Mix gently and pre-incubate the enzyme-inhibitor mixture for 10 minutes at 37°C. This allows the inhibitor to bind to the enzyme before the substrate is introduced.
• To initiate the reaction, add 20 µL of the pNP-GlcNAc substrate solution. You will run this for several different substrate concentrations (e.g., spanning 0.2x to 5x the known Km value).
• Immediately place the plate in a microplate reader pre-heated to 37°C.

3. Data Acquisition:

• Monitor the increase in absorbance at 405 nm over time. This measures the formation of the p-nitrophenolate product.
• Calculate the initial reaction velocity (V₀) for each well from the linear portion of the absorbance vs. time curve.

4. Data Analysis & Ki Determination:

• The inhibition constant (Ki) is a measure of the inhibitor's binding affinity. [4]It is an absolute value, unlike the IC50, which can vary with experimental conditions. [4] * To determine the mode of inhibition and calculate Ki, the velocity data is fitted to the Michaelis-Menten equation for competitive inhibition using non-linear regression analysis software (e.g., GraphPad Prism). [2] * The equation for competitive inhibition is: V₀ = (Vmax * [S]) / (Km * (1 + [I]/Ki) + [S]) Where:
• V₀ is the initial velocity
• Vmax is the maximum velocity
• [S] is the substrate concentration
• [I] is the inhibitor concentration
• Km is the Michaelis constant
• Ki is the inhibition constant
• By fitting the data from all substrate and inhibitor concentrations simultaneously, the software can provide a robust calculation of the Ki value with confidence intervals. [5]

Future Directions and Conclusion

The comparative analysis of 2-acetamido-2-deoxy-D-glucono-1,5-lactone derivatives, particularly the sulfonylhydrazone series, demonstrates a successful strategy for developing potent nanomolar inhibitors of human hexosaminidases. The clear structure-activity relationship, where larger aromatic moieties enhance potency, provides a rational basis for the design of future compounds.

The primary challenge remains the engineering of selectivity. Future work should focus on:

• Exploring Diverse Substituents: Moving beyond simple aromatic rings to more complex and functionalized groups that can form specific hydrogen bonds or ionic interactions with non-conserved residues in the target enzyme.

• Computational Modeling: Using computational docking studies, as performed in the analysis of the sulfonylhydrazone series, to predict the binding modes of new designs and prioritize synthetic efforts. [2][3][6]* Broader Enzyme Profiling: Screening new derivatives against a wider panel of related glycosidases to fully characterize their selectivity profile early in the development process.

This guide provides a framework for understanding and evaluating these critical enzyme inhibitors. By combining rational design with robust, self-validating experimental protocols, the scientific community can continue to develop highly potent and selective glycosidase inhibitors for therapeutic applications.

References

• Title: 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. Source: International Journal of Molecular Sciences, 2022. URL: [Link] [2][6]2. Title: 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. Source: ResearchGate, 2022. URL: [Link] [1]3. Title: 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. Source: PubMed, 2022. URL: [Link] [3]4. Title: IC50. Source: Wikipedia. URL: [Link] [4]5. Title: Comparison of methods for analyzing kinetic data from mechanism-based enzyme inactivation: application to nitric oxide synthase. Source: PubMed, 2001. URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. IC50 - Wikipedia [en.wikipedia.org]
• 5. Comparison of methods for analyzing kinetic data from mechanism-based enzyme inactivation: application to nitric oxide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes [mdpi.com]

A Comparative Guide to HPLC Methods for Purity Assessment of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the critical purity assessment of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. As a complex, chiral molecule with multiple functional groups, establishing a robust, stability-indicating purity method is paramount for ensuring its quality and consistency in research and drug development. This document will explore and contrast the most viable chromatographic approaches, grounding recommendations in established principles of separation science for protected carbohydrates and related polar compounds.

Introduction: The Analytical Challenge

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone presents a unique analytical challenge due to its combination of features: a hydrophilic carbohydrate core, a hydrophobic benzylidene protecting group, an acetamido group, a lactone ring, and a hydroximo functional group. This intricate structure necessitates a careful selection of HPLC methodology to resolve the main component from potential impurities, including:

• Process-related impurities: Starting materials, reagents, and by-products from the synthesis.[1]

• Degradation products: Formed through hydrolysis of the lactone or benzylidene groups, oxidation, or other stress conditions.

• Stereoisomers: Diastereomers or anomers that may possess different biological activities or toxicological profiles.

A successful purity method must be stability-indicating, meaning it can unequivocally separate the intact active pharmaceutical ingredient (API) from its degradation products.[1][2][3] This guide will compare two primary HPLC modes: Reversed-Phase (RP-HPLC) and Hydrophilic Interaction Liquid Chromatography (HILIC) , as the most suitable candidates for this task.

Method Comparison: Reversed-Phase (RP-HPLC) vs. HILIC

The choice between RP-HPLC and HILIC is the most critical decision in method development for this analyte. The selection hinges on the overall polarity of the molecule and its potential impurities.

Reversed-Phase HPLC: The Workhorse Approach

RP-HPLC separates molecules based on their hydrophobicity.[4] Given the presence of the bulky, non-polar benzylidene group, RP-HPLC is a logical starting point.[4]

Causality Behind Experimental Choices:

• Stationary Phase: A standard C18 (octadecyl) column is the universal first choice due to its versatility and hydrophobicity.[4] However, for protected carbohydrates, alternative selectivities can be beneficial. Phenyl-Hexyl phases can offer enhanced retention and unique selectivity for compounds containing aromatic rings through π-π interactions.[4][5] For more polar analytes that may elute too early on a C18, columns with polar-embedded groups (e.g., amide or carbamate) can provide better retention in highly aqueous mobile phases.[6][7]

• Mobile Phase: A mixture of water and a water-miscible organic solvent, typically acetonitrile or methanol, is used.[4] Acetonitrile is often preferred for its lower viscosity and UV transparency. The use of methanol can alter selectivity, especially on phenyl-based columns, as it is less likely to interfere with π-π interactions compared to acetonitrile.[5] A buffer (e.g., phosphate or formate) is recommended to control the pH and ensure consistent ionization of any acidic or basic functional groups.

Hydrophilic Interaction Liquid Chromatography (HILIC): The Polar-Compound Specialist

HILIC is an increasingly popular technique for separating highly polar compounds that are poorly retained in RP-HPLC.[8][9][10] It utilizes a polar stationary phase and a highly organic mobile phase.[10][11]

Causality Behind Experimental Choices:

• Stationary Phase: Amide-bonded phases are highly recommended for carbohydrate analysis as they offer excellent peak shape and stability.[12][13][14][15] Amino-bonded phases are also a common choice, though they can be more susceptible to Schiff base formation with reducing sugars (not a primary concern for the target lactone, but relevant for potential degradants).[12][16] Bare silica can also be used but may exhibit stronger silanol interactions, potentially leading to peak tailing for some analytes.[17]

• Mobile Phase: The mobile phase consists of a high percentage of organic solvent (typically >70% acetonitrile) and a small amount of aqueous buffer.[10][11] Water is the strong, eluting solvent in HILIC.[17] The high organic content is also advantageous for mass spectrometry (MS) detection due to enhanced desolvation efficiency.[9] Buffers like ammonium formate or ammonium acetate are commonly used as they are volatile and MS-compatible.[8]

Logical Workflow for Method Selection

Caption: Initial HPLC method development workflow.

Comparative Performance Data (Based on Analogous Compounds)

Since direct comparative data for the target molecule is not publicly available, the following table summarizes expected performance based on published methods for protected monosaccharides and other polar molecules.

Parameter	Method A: Reversed-Phase (C18)	Method B: Reversed-Phase (Phenyl-Hexyl)	Method C: HILIC (Amide)
Primary Retention	Hydrophobic interactions.	Hydrophobic and π-π interactions.	Hydrophilic partitioning, hydrogen bonding.[8]
Best Suited For	Separating compounds with significant differences in hydrophobicity.	Resolving aromatic isomers or compounds with π-bonds.[5]	Separating highly polar compounds, isomers with differing polarity.[8][13]
Typical Column	Agilent Zorbax SB-C18, 4.6x150mm, 5µm	Phenomenex Luna Phenyl-Hexyl, 4.6x150mm, 5µm	Waters ACQUITY UPLC BEH Amide, 2.1x100mm, 1.7µm
Mobile Phase A	Water + 0.1% Formic Acid	Water + 0.1% Formic Acid	90:10 Acetonitrile:Water + 10mM Ammonium Formate
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Methanol + 0.1% Formic Acid	50:50 Acetonitrile:Water + 10mM Ammonium Formate
Expected Retention	Moderate	Moderate to Strong	Strong
Selectivity	Good for non-polar impurities.	Excellent for aromatic impurities/isomers.	Excellent for polar impurities and anomers.
Potential Issues	Poor retention of very polar degradants (e.g., de-protected sugar).	Mobile phase compatibility (methanol vs. ACN).	Sample solvent effects (must dissolve in high organic).[10]

Experimental Protocols

Protocol 1: Stability-Indicating RP-HPLC Method

This protocol is designed as a robust starting point for purity and stability assessment.

• Chromatographic System:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.05 M Potassium Phosphate buffer, pH 3.0.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 10% B to 90% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 205 nm (for the acetamido chromophore) and 254 nm (for the benzylidene chromophore).[18]

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Diluent: Acetonitrile/Water (50:50, v/v).

  • Concentration: 1.0 mg/mL.

Protocol 2: Orthogonal HILIC Method

This method serves as an excellent alternative or confirmatory method, especially for polar impurities.

• Chromatographic System:

  • Column: Amide-bonded silica, 2.1 x 100 mm, 1.7 µm particle size.

  • Mobile Phase A: Acetonitrile with 0.1% Formic Acid.

  • Mobile Phase B: Water with 0.1% Formic Acid.

  • Gradient: 5% B to 40% B over 15 minutes.[16]

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Detection: UV at 205 nm.

  • Injection Volume: 2 µL.

• Sample Preparation:

  • Diluent: Acetonitrile/Water (90:10, v/v).

  • Concentration: 0.5 mg/mL.

Protocol 3: Forced Degradation Study

To validate the chosen method as stability-indicating, forced degradation studies must be performed.[1][19][20] The goal is to achieve 5-20% degradation of the active substance.[3]

• Acid Hydrolysis: Dissolve sample in diluent, add 0.1 M HCl, and heat at 60 °C for 4 hours. Neutralize before injection.[1][19]

• Base Hydrolysis: Dissolve sample in diluent, add 0.1 M NaOH, and keep at room temperature for 1 hour. Neutralize before injection.[1][19]

• Oxidative Degradation: Dissolve sample in diluent and add 3% H₂O₂. Keep at room temperature for 24 hours.[19]

• Thermal Degradation: Expose solid sample to 80 °C for 48 hours.

• Photolytic Degradation: Expose solid sample to light providing overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter. A control sample should be protected from light.[19]

Forced Degradation Workflow

Caption: Workflow for a comprehensive forced degradation study.

Method Validation and Trustworthiness

Any chosen method must be validated according to ICH Q2(R2) guidelines to ensure its trustworthiness.[21] The validation protocol must demonstrate:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.[22] Forced degradation studies are the cornerstone of proving specificity.

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[21]

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions (repeatability, intermediate precision).

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be detected and quantified, respectively, with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion and Recommendations

For the purity assessment of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone, a multi-faceted approach is recommended.

• Initial Development: Begin with a Reversed-Phase HPLC method using a C18 column (Protocol 1) due to its robustness and the presence of the hydrophobic benzylidene moiety. This is likely to be effective for separating less polar process impurities.

• Orthogonal Method: Concurrently, develop a HILIC method using an amide column (Protocol 2). This method will be invaluable for resolving highly polar degradants (e.g., from hydrolysis of the benzylidene group) that may not be retained in RP-HPLC. It serves as a powerful orthogonal method to confirm purity.

• Forced Degradation: Execute a comprehensive forced degradation study (Protocol 3) and analyze the stressed samples using both the RP-HPLC and HILIC methods. This will establish the stability-indicating nature of the primary method and identify the most suitable method for quantifying specific degradants.

• Chiral Separation: If process chemistry suggests the potential for diastereomers (e.g., at the benzylidene acetal carbon), and the primary methods show co-elution, a dedicated chiral HPLC method may be required.[23][24]

By systematically comparing these complementary HPLC methodologies, a comprehensive and robust purity assessment strategy can be developed and validated, ensuring the quality and safety of this important chemical entity.

References

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• Protocol for the purification of protected carbohydrates: toward coupling automated synthesis to alternate-pump recycling high-performance liquid chromatography. (2016, October 24). National Institutes of Health. [Link]

• Simultaneous chromatographic separation of enantiomers, anomers and structural isomers of some biologically relevant monosaccharides. (n.d.). PubMed. [Link]

• HILIC Separation Methods on Poly-Hydroxyl Stationary Phases for Determination of Common Saccharides with Evaporative Light-Scattering Detector and Rapid Determination of Isomaltulose in Protein-Rich Food Supplements. (2024, January 30). MDPI. [Link]

• Determination of glucosamine and its derivatives released from photocrosslinked gelatin hydrogels using HPLC. (n.d.). PubMed. [Link]

• The role of forced degradation studies in stability indicating HPLC method development. (2020, August 5). ResearchGate. [Link]

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• Development and Optimisation of HILIC-LC-MS Method for Determination of Carbohydrates in Fermentation Samples. (2021, June 16). National Institutes of Health. [Link]

• Profiling of Carbohydrates in Honey by HILIC-MS. (n.d.). Waters Corporation. [Link]

• Embedded Polar Group Columns: Do They Really Provide Increased Retention of Polar Analytes?. (2014, August 26). Waters Corporation. [Link]

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• Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. (n.d.). Open Access Journals. [Link]

• A Validated HPLC-RID Method for Quantification and Optimization of Total Sugars: Fructose, Glucose, Sucrose, and Lactose in Eggless Mayonnaise. (2023, March 14). MDPI. [Link]

• First derivative UV-spectra of various standard solutions of.... (n.d.). ResearchGate. [Link]

• Developing High Resolution HILIC Separations of Intact Glycosylated Proteins Using a Wide-Pore Amide-Bonded Stationary Phase. (n.d.). Waters. [Link]

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A Senior Application Scientist's Guide to the Biological Activity of 2-Acetamido-2-deoxy-D-glucono-1,5-lactone Analogs as Hexosaminidase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular signaling, the dynamic addition and removal of O-linked β-N-acetylglucosamine (O-GlcNAc) from proteins, a process known as O-GlcNAcylation, plays a pivotal role in regulating a vast array of cellular processes. The enzymes responsible for this delicate balance are O-GlcNAc transferase (OGT), which adds the O-GlcNAc moiety, and O-GlcNAcase (OGA), which removes it. Dysregulation of O-GlcNAcylation has been implicated in the pathophysiology of numerous diseases, including neurodegenerative disorders like Alzheimer's, cancer, and type 2 diabetes.[1][2] This has spurred significant interest in the development of potent and selective inhibitors of OGA as potential therapeutic agents.

This guide provides an in-depth comparison of the biological activity of various analogs of 2-acetamido-2-deoxy-D-glucono-1,5-lactone, a core scaffold for potent hexosaminidase inhibitors. We will delve into the structure-activity relationships of these compounds, present supporting experimental data, and provide detailed protocols for their evaluation.

The Core Moiety: 2-Acetamido-2-deoxy-D-glucono-1,5-lactone

2-Acetamido-2-deoxy-D-glucono-1,5-lactone, also known as N-acetylglucosamino-1,5-lactone, is a potent inhibitor of β-hexosaminidases.[3] Its structure mimics the oxazolinium ion intermediate formed during the enzymatic hydrolysis of N-acetylglucosaminides, making it a powerful competitive inhibitor.[1] Human OGA (hOGA), a member of the GH84 family of glycoside hydrolases, is a key target for therapeutic intervention. However, it is crucial to consider the selectivity of these inhibitors, as off-target inhibition of lysosomal hexosaminidases (HexA and HexB, from the GH20 family) can lead to undesirable side effects, mimicking lysosomal storage disorders like Tay-Sachs and Sandhoff diseases.[1][4]

Comparative Analysis of Analogs: A Tale of Two Modifications

The quest for more potent and selective OGA inhibitors has led to the synthesis and evaluation of numerous analogs of the parent lactone. Here, we will focus on two prominent classes: sulfonylhydrazones and semicarbazones. The rationale behind these modifications is to introduce substituents that can form additional interactions within the enzyme's active site, thereby enhancing binding affinity and potentially modulating selectivity.

Sulfonylhydrazone Analogs: Potent Nanomolar Inhibitors

A series of 2-acetamido-2-deoxy-D-glucono-1,5-lactone sulfonylhydrazones have been synthesized and shown to be potent competitive inhibitors of both hOGA and hHexB.[1][5] The synthetic route typically involves the condensation of N-acetyl-3,4,6-tri-O-acetyl-D-glucosamine with various arenesulfonylhydrazines, followed by oxidation to the corresponding glucono-1,5-lactone sulfonylhydrazones and subsequent deprotection.[1][5]

Table 1: Inhibitory Activity of 2-Acetamido-2-deoxy-D-glucono-1,5-lactone Sulfonylhydrazone Analogs [1][4]

Compound	R Group	Ki (hOGA) [nM]	Ki (hHexB) [nM]
5a	4-Methylphenyl	110	120
5b	4-Methoxyphenyl	130	140
5c	4-Chlorophenyl	80	90
5d	4-Bromophenyl	70	80
5e	2-Naphthyl	35	8.5
5f	1-Naphthyl	27	6.8

The data clearly indicates that the nature of the aromatic substituent on the sulfonylhydrazone moiety significantly influences the inhibitory potency. The introduction of bulkier and more hydrophobic groups, such as the naphthyl rings in compounds 5e and 5f , leads to a marked increase in affinity for both hOGA and hHexB, with Ki values in the low nanomolar range.[1] Notably, these compounds exhibit limited selectivity between the two enzymes. Computational modeling suggests that these sulfonylhydrazones bind in an s-cis conformation within the active site of hOGA.[1]

Semicarbazone and Thiosemicarbazone Analogs: Exploring the Linker

Another class of potent inhibitors is the (thio)semicarbazone derivatives of 2-acetamido-2-deoxy-D-glucono-1,5-lactone. These compounds introduce a (thio)semicarbazide linker, offering different hydrogen bonding and hydrophobic interaction possibilities within the active site.

Table 2: Inhibitory Activity of 2-Acetamido-2-deoxy-D-glucono-1,5-lactone Semicarbazone Analogs

Compound	R Group	X	Ki (hOGA) [nM]	Ki (HexA/HexB) [nM]
6a	Phenyl	O	130	250
6b	4-Fluorophenyl	O	100	200
6c	4-Chlorophenyl	O	80	150
6d	4-Bromophenyl	O	70	130
6e	4-Iodophenyl	O	50	100
6f	4-Nitrophenyl	O	250	500
6g	2-Naphthyl	O	36	70
6h	Phenyl	S	230	450

Similar to the sulfonylhydrazones, the inhibitory potency of the semicarbazone analogs is influenced by the nature of the aromatic substituent. Halogen substitution at the 4-position of the phenyl ring generally enhances activity, with the iodo-substituted analog 6e being the most potent in this series. The 2-naphthyl substituted semicarbazone 6g also demonstrates strong inhibition. The thiosemicarbazone analog 6h was found to be a weaker inhibitor compared to its oxygen-containing counterpart.

Mechanism of Action: Mimicking the Transition State

The inhibitory activity of these 2-acetamido-2-deoxy-D-glucono-1,5-lactone analogs stems from their ability to act as transition state mimics. The lactone ring adopts a conformation that resembles the oxazolinium ion intermediate of the glycoside hydrolysis reaction catalyzed by hexosaminidases. This high-affinity binding to the enzyme's active site effectively blocks the substrate from accessing the catalytic machinery.

Caption: Competitive inhibition of hexosaminidase by lactone analogs.

Experimental Protocols: A Guide to Evaluation

The robust evaluation of these inhibitors requires well-defined experimental protocols. Below are detailed methodologies for a standard enzyme inhibition assay and a cell-based assay to assess the biological activity of these compounds.

In Vitro Enzyme Inhibition Assay

This protocol describes a colorimetric assay to determine the inhibitory potency (Ki) of the analogs against a hexosaminidase, such as OGA.

Materials:

• Recombinant human OGA (hOGA)

• p-Nitrophenyl-N-acetyl-β-D-glucosaminide (pNP-GlcNAc) as substrate

• Assay Buffer: 50 mM Sodium Cacodylate, pH 6.5, 0.3% BSA

• Inhibitor stock solutions (in DMSO)

• Stop Solution: 500 mM Sodium Carbonate

• 96-well microplate

• Spectrophotometer

Procedure:

• Prepare Reagents: Dilute the hOGA enzyme and pNP-GlcNAc substrate to the desired concentrations in Assay Buffer. Prepare serial dilutions of the inhibitor compounds.

• Assay Setup: In a 96-well plate, add 50 µL of Assay Buffer to all wells. Add 10 µL of the inhibitor dilutions to the test wells and 10 µL of DMSO to the control wells.

• Enzyme Addition: Add 20 µL of the diluted hOGA enzyme to all wells except the blank wells (add 20 µL of Assay Buffer to blanks).

• Pre-incubation: Incubate the plate at 37°C for 10 minutes.

• Substrate Addition: Initiate the reaction by adding 20 µL of the pNP-GlcNAc substrate solution to all wells. The final reaction volume is 100 µL.

• Incubation: Incubate the plate at 37°C for 30 minutes.

• Stop Reaction: Stop the reaction by adding 100 µL of Stop Solution to all wells.

• Measurement: Measure the absorbance at 405 nm using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration. The Ki value can then be calculated using the Cheng-Prusoff equation if the inhibition is competitive.

Caption: Workflow for the in vitro enzyme inhibition assay.

Cell-Based Assay: Western Blot Analysis of O-GlcNAcylation

This protocol allows for the assessment of an inhibitor's ability to increase protein O-GlcNAcylation in a cellular context.

Materials:

• Cultured cells (e.g., HeLa or HEK293T)

• Complete cell culture medium

• Inhibitor compound

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membrane

• Blocking Buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-O-GlcNAc (e.g., RL2 or CTD110.6) and a loading control antibody (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Seed cells in culture plates and allow them to adhere. Treat the cells with various concentrations of the inhibitor compound (and a vehicle control) for a specified time (e.g., 16-24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with Lysis Buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA assay.

• SDS-PAGE: Normalize the protein concentrations and separate the proteins by SDS-PAGE.

• Western Blotting: Transfer the separated proteins to a membrane.

• Blocking: Block the membrane with Blocking Buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the anti-O-GlcNAc primary antibody overnight at 4°C.

• Washing: Wash the membrane extensively with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane again with TBST.

• Detection: Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with the loading control antibody to ensure equal protein loading.

• Analysis: Quantify the band intensities to determine the fold-change in global O-GlcNAcylation upon inhibitor treatment.

Concluding Remarks

The development of potent and selective inhibitors of OGA based on the 2-acetamido-2-deoxy-D-glucono-1,5-lactone scaffold holds significant promise for the treatment of a range of debilitating diseases. The sulfonylhydrazone and semicarbazone analogs represent significant advancements in this field, with several compounds exhibiting nanomolar inhibitory potency. A thorough understanding of their structure-activity relationships, coupled with robust in vitro and cell-based evaluation, is critical for the rational design of next-generation OGA inhibitors with improved therapeutic profiles. The experimental protocols provided in this guide offer a solid foundation for researchers to assess the biological activity of these and other novel hexosaminidase inhibitors.

References

• Kiss, M., Timári, I., Barna, T., Mészáros, Z., Slámová, K., Bojarová, P., Křen, V., Hayes, J. M., & Somsák, L. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. International Journal of Molecular Sciences, 23(3), 1037. [Link]

• Kiss, M., Timári, I., Barna, T., Mészáros, Z., Slámová, K., Bojarová, P., Křen, V., Hayes, J. M., & Somsák, L. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. PubMed, 35162960. [Link]

• Kiss, M., Timári, I., Barna, T., Mészáros, Z., Slámová, K., Bojarová, P., Křen, V., Hayes, J. M., & Somsák, L. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. ResearchGate. [Link]

• Tsuji, D., et al. (2011). Therapeutic Potential of Intracerebroventricular Replacement of Modified Human β-Hexosaminidase B for GM2 Gangliosidosis. PubMed Central, 3074872. [Link]

• Prakash, C., & Sameem, B. (2023). A Comprehensive Review on Treatment Strategies of Tay Sachs Disease. ResearchGate. [Link]

• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. International Journal of Molecular Sciences, 23(3), 1037. [Link]

• Leaback, D. H. (1968). On the inhibition of beta-N-acetyl-D-glucosaminidase by 2-acetamido-2-deoxy-D-glucono-(1-5)-lactone. PubMed, 5750221. [Link]

• Daou, S., et al. (2022). Immunoprecipitation and Western blot-based detection of protein O-GlcNAcylation in cells. STAR Protocols, 3(1), 101079. [Link]

• Zachara, N. E., & Hart, G. W. (2006). DETECTION AND ANALYSIS OF PROTEINS MODIFIED BY O-LINKED N-ACETYLGLUCOSAMINE. PubMed Central, 2593796. [Link]

• Patsnap. (2024). What are OGA inhibitors and how do they work?. Patsnap Synapse. [Link]

• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. PubMed, 35162960. [Link]

• Alzheimer's Drug Discovery Foundation. (2023). O-GlcNAcase Inhibitors. Cognitive Vitality Reports. [Link]

• Akella, S. S., et al. (2017). In Vitro Biochemical Assays for O-GlcNAc-Processing Enzymes. PubMed, 28777490. [Link]

• Ito, Y., et al. (2021). Enzymatic assay of nucleocytoplasmic O-linked β-N-acetylglucosaminidase (O-GlcNAcase). Glycoscience Protocols (GlycoPODv2). [Link]

• Wang, Z., et al. (2017). Analysis of Protein O-GlcNAcylation by Mass Spectrometry. PubMed Central, 5474261. [Link]

• Leney, A. C., & Heck, A. J. R. (2017). Direct Monitoring of Protein O-GlcNAcylation by High-Resolution Native Mass Spectrometry. ACS Central Science, 3(7), 735-742. [Link]

• Xu, S., et al. (2021). MS-based proteomics for comprehensive investigation of protein O-GlcNAcylation. Molecular Omics, 17(2), 176-189. [Link]

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cost-effectiveness of using 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone in research

For researchers in the dynamic fields of glycobiology, neuroscience, and drug development, the study of O-GlcNAcylation stands as a pivotal frontier. This dynamic post-translational modification, governed by the interplay of O-GlcNAc transferase (OGT) and O-GlcNAcase (OGA), is implicated in a vast array of cellular processes and pathologies, from neurodegenerative diseases like Alzheimer's to diabetes and cancer.[1][2][3] The use of selective inhibitors to dissect the functional roles of OGA is therefore a cornerstone of modern research in this area.

This guide provides a comprehensive comparison of available O-GlcNAcase inhibitors, with a focus on providing researchers with the data necessary to make informed, cost-effective decisions for their experimental needs. We will address the originally requested compound, 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone, and contextualize its use against more accessible and widely characterized alternatives.

The Enigma of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

Our investigation into the cost-effectiveness of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone revealed a significant hurdle for the average research laboratory: a lack of commercial availability. While this compound is documented as a biochemical reagent for glycobiology research, it is not readily offered by major chemical suppliers.[4][5][6][7] This scarcity suggests that its use would likely necessitate a custom synthesis, a process that is both time-consuming and costly, placing it outside the practical budgetary constraints of most research projects. The synthesis of such complex carbohydrate derivatives often involves multi-step procedures with specialized reagents and purification techniques.[8][9][10][11]

Given these practical limitations, this guide will pivot to an in-depth analysis of the more established and commercially available OGA inhibitors, providing a pragmatic comparison of their performance and cost-effectiveness.

A Comparative Analysis of Leading OGA Inhibitors

The selection of an appropriate OGA inhibitor is a critical experimental decision, balancing potency, selectivity, and cost. Below, we compare the most widely used inhibitors, providing the necessary data to guide your choice.

Inhibitor	Target	IC₅₀ (nM)	Kᵢ (nM)	Selectivity vs. β-hexosaminidase
PUGNAc	Human OGA	36	~30-250	Modest
Thiamet-G	Human OGA	-	20-21	>35,000-fold
NAG-thiazoline	Human OGA	-	70	1-fold
GlcNAcstatin-G	Human OGA	-	-	>900,000-fold
ASN90	Human OGA	10.2	-	High

Table 1: Comparison of the inhibitory potency and selectivity of various O-GlcNAcase inhibitors.[1][12] IC₅₀ and Kᵢ values are key metrics for evaluating the efficacy of these compounds, with lower values indicating higher potency. Selectivity is expressed as the ratio of inhibition against β-hexosaminidase to that of OGA.

PUGNAc: The Workhorse with Caveats

O-(2-Acetamido-2-deoxy-D-glucopyranosylidene)amino N-phenylcarbamate, or PUGNAc, is one of the most widely used OGA inhibitors.[13] Its broad utility stems from its long history in the field and its relatively lower upfront cost. However, researchers must be aware of its significant off-target effects. PUGNAc exhibits only modest selectivity for OGA over lysosomal β-hexosaminidases, which can lead to confounding results.[1][13][14] This lack of specificity can complicate the interpretation of experimental data, as some observed effects may be attributable to the inhibition of other glycosidases.

Thiamet-G: The Gold Standard for Selectivity

Thiamet-G has emerged as a highly popular OGA inhibitor due to its exceptional selectivity.[1] With a selectivity of over 35,000-fold for OGA compared to β-hexosaminidases, it allows for more precise interrogation of OGA-specific functions.[1] This high selectivity minimizes the risk of off-target effects, leading to more robust and reproducible data. While the initial purchase price of Thiamet-G may be higher than that of PUGNAc, its potency and selectivity often translate to a lower effective concentration needed per experiment, which can partially offset the cost difference.

Other Notable Inhibitors

• NAG-thiazoline: A potent transition state analogue inhibitor of OGA.[1] However, it shows poor selectivity against β-hexosaminidase.[1]

• GlcNAcstatin-G: Demonstrates remarkable selectivity for OGA.[1][12]

• ASN90: A potent and highly selective OGA inhibitor.[1]

Cost-Effectiveness in Practice: A Per-Experiment Calculation

To provide a tangible comparison, let's consider a hypothetical cell culture experiment. The cost-effectiveness of an inhibitor is not solely determined by its price per milligram but by the cost per experiment, which is influenced by its required working concentration.

Inhibitor	Typical Working Concentration	Estimated Cost per 10 mg	Estimated Cost per 10 mL of 10mM Stock	Estimated Number of Experiments (10 cm dish)	Estimated Cost per Experiment
PUGNAc	50-100 µM	~$150 - $250	~$45 - $75	~100-200	~$0.23 - $0.75
Thiamet-G	1-10 µM	~$200 - $350	~$60 - $105	~1000-10,000	~$0.006 - $0.11

Table 2: Estimated cost-effectiveness comparison of PUGNAc and Thiamet-G. Prices are approximate and can vary between suppliers. The number of experiments is calculated based on treating cells in a 10 cm dish with 10 mL of media.

As illustrated in Table 2, while Thiamet-G may have a higher initial cost, its significantly lower working concentration can make it a more cost-effective choice in the long run, particularly for large-scale or high-throughput screening experiments.

Experimental Protocols

OGA Inhibition Assay (In Vitro)

This protocol outlines a standard in vitro assay to determine the inhibitory potential of a compound against O-GlcNAcase.

Materials:

• Recombinant human O-GlcNAcase (hOGA)

• Fluorogenic substrate (e.g., 4-Methylumbelliferyl N-acetyl-β-D-glucosaminide)

• Assay buffer (e.g., 50 mM sodium phosphate, 100 mM NaCl, 0.1% BSA, pH 7.4)

• Test inhibitors (e.g., PUGNAc, Thiamet-G) dissolved in a suitable solvent (e.g., DMSO)

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of the test inhibitor in the assay buffer.

• Add a fixed concentration of hOGA to each well of the microplate.

• Initiate the reaction by adding the fluorogenic substrate to each well.

• Incubate the plate at 37°C for a specified time.

• Measure the fluorescence at the appropriate excitation and emission wavelengths.

• Calculate the percentage of inhibition for each inhibitor concentration and determine the IC₅₀ value.

OGA Inhibition Assay Workflow

Cellular O-GlcNAc Level Assessment

This protocol describes how to assess the impact of OGA inhibitors on global O-GlcNAc levels in cultured cells.

Materials:

• Cultured cells of interest

• OGA inhibitors (PUGNAc, Thiamet-G)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membrane

• Primary antibody against O-GlcNAc (e.g., CTD110.6)

• Loading control primary antibody (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cells with the desired concentration of OGA inhibitor for the desired time.

• Harvest cells and prepare whole-cell lysates.

• Determine protein concentration using a BCA assay.

• Perform SDS-PAGE and Western blotting.

• Probe the membrane with the anti-O-GlcNAc antibody and a loading control antibody.

• Develop the blot using a chemiluminescent substrate and capture the image.

• Quantify the band intensities to determine the relative increase in global O-GlcNAcylation.

Cellular O-GlcNAc Level Assessment Workflow

Conclusion and Recommendations

While the exploration of novel chemical entities like 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is vital for advancing the field, their practical application in day-to-day research is often limited by accessibility and cost. For researchers aiming to investigate the roles of OGA, a careful consideration of the cost-effectiveness of commercially available inhibitors is paramount.

• For initial, exploratory studies on a limited budget, PUGNAc may be a viable starting point, provided that its potential off-target effects are acknowledged and controlled for.

• For studies requiring high specificity and for generating publication-quality data with clear, interpretable results, Thiamet-G is the recommended choice. Its superior selectivity and long-term cost-effectiveness make it a sound investment for rigorous scientific inquiry.

Ultimately, the choice of inhibitor will depend on the specific experimental context, budgetary constraints, and the level of precision required. By understanding the trade-offs between cost, potency, and selectivity, researchers can make informed decisions that maximize the impact and reliability of their findings in the exciting and rapidly evolving field of glycobiology.

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. O-GlcNAc transferase inhibitors: current tools and future challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone | Erfa Sa [erfa-sa.com]
• 5. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone | 糖生物学 | MCE [medchemexpress.cn]
• 6. biocat.com [biocat.com]
• 7. targetmol.cn [targetmol.cn]
• 8. 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes [mdpi.com]
• 11. "Development Of Methods For The Synthesis Of 2-Deoxy Glycosides " by Connor Kennedy English [digitalcommons.wayne.edu]
• 12. benchchem.com [benchchem.com]
• 13. Dissecting PUGNAc-mediated inhibition of the pro-survival action of insulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Dissecting PUGNAc-mediated inhibition of the pro-survival action of insulin - PMC [pmc.ncbi.nlm.nih.gov]

The Chemist's Compass: A Comparative Guide to the Reproducible Synthesis of Protected Gluconolactones

For researchers, scientists, and drug development professionals, the synthesis of complex carbohydrates and their derivatives is a foundational pillar of modern medicinal chemistry. Among these, protected gluconolactones serve as critical intermediates, particularly in the synthesis of Sodium-Glucose Cotransporter 2 (SGLT2) inhibitors, a revolutionary class of therapeutics for type 2 diabetes.[1][2][3] The reproducibility of the synthesis of these chiral building blocks is paramount, ensuring a reliable supply of high-purity material for further elaboration. This guide provides an in-depth, objective comparison of the most common strategies for synthesizing protected gluconolactones, focusing on the practical aspects of reproducibility, yield, and scalability. We will dissect the causality behind experimental choices, offering field-proven insights to navigate the nuances of these synthetic routes.

The Strategic Imperative of Protecting Groups

D-glucono-1,5-lactone, the starting material, is a polyhydroxylated molecule. To achieve regioselectivity and prevent unwanted side reactions during subsequent synthetic transformations, the hydroxyl groups must be temporarily masked with protecting groups.[4][5] The choice of protecting group is not merely a matter of convenience; it profoundly influences the reactivity of the molecule, the stereochemical outcome of subsequent reactions, and the overall efficiency of the synthetic sequence.[6] This guide will focus on the three most prevalent classes of protecting groups employed for this purpose: benzyl ethers , silyl ethers , and acetyl esters .

Comparative Analysis of Synthesis Protocols

The synthesis of a protected gluconolactone is typically a two-stage process: first, the protection of the hydroxyl groups of a glucose precursor, and second, the oxidation of the anomeric position to the lactone. The reproducibility of the overall process hinges on the robustness of each of these steps.

Protecting Group Strategy	Typical Starting Material	Protection Conditions	Oxidation Conditions	Reported Yield (Overall)	Key Reproducibility Factors
Per-O-Benzylation	D-Glucose or Methyl Glucoside	NaH, BnBr, DMF/THF	DMSO, Ac₂O or Swern Oxidation	60-75%	Rigorous exclusion of moisture during benzylation; catalyst activity and reaction time in oxidation.
Per-O-Silylation	D-Gluconolactone	HMDS, Ionic Liquid or TMSCl, Pyridine	N/A (Direct Protection)	85-95%	Strict anhydrous conditions; purity of silylating agent; temperature control.
Per-O-Acetylation	D-Glucose	Ac₂O, Pyridine or I₂	Br₂/H₂O or enzymatic	70-85%	Temperature control to avoid anomerization; purity of reagents.

In-Depth Protocol Analysis & Reproducibility Assessment

Protocol 1: The Workhorse - Per-O-Benzylation

Benzyl ethers are considered "permanent" or "robust" protecting groups due to their stability across a wide range of acidic and basic conditions.[6] This makes them ideal for multi-step syntheses. The most common precursor is 2,3,4,6-tetra-O-benzyl-D-glucopyranose, which is then oxidized to the desired gluconolactone.

Experimental Workflow: Benzylation and Oxidation

Caption: Workflow for Per-O-Benzylated Gluconolactone Synthesis.

Detailed Experimental Protocol (Synthesis of 2,3,4,6-Tetra-O-benzyl-D-glucono-1,5-lactone):

Step 1: Synthesis of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose from Methyl Glucoside

• Suspend sodium hydride (NaH, 60% dispersion in mineral oil, 4.5 eq) in anhydrous N,N-dimethylformamide (DMF) under an argon atmosphere.

• Cool the suspension to 0°C and add a solution of methyl-α-D-glucopyranoside (1.0 eq) in anhydrous DMF dropwise.

• Stir the mixture at 0°C for 1 hour.

• Add benzyl bromide (BnBr, 5.0 eq) dropwise at 0°C, then allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC. Upon completion, cautiously quench the reaction by the slow addition of methanol, followed by water.

• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product is then subjected to acidic hydrolysis (e.g., with aqueous HCl in acetic acid) to cleave the anomeric methyl ether, yielding 2,3,4,6-tetra-O-benzyl-D-glucopyranose.[2]

Step 2: Oxidation to the Gluconolactone

• Dissolve 2,3,4,6-tetra-O-benzyl-D-glucopyranose (1.0 eq) in a mixture of dimethyl sulfoxide (DMSO) and acetic anhydride.

• Stir the reaction at room temperature for 12-24 hours.

• Monitor the reaction by TLC. Upon completion, pour the reaction mixture into ice water and stir until a precipitate forms.

• Collect the solid by filtration, wash with cold water, and dry under vacuum.

• Purify the crude product by recrystallization or column chromatography.

Causality and Reproducibility Insights:

• Benzylation: The use of a strong base like NaH is crucial for the complete deprotonation of all hydroxyl groups. The reaction is highly exothermic and requires careful temperature control to avoid side reactions. The most significant factor affecting reproducibility is the strict exclusion of moisture, as water will consume the NaH and lead to the formation of benzyl alcohol.[2]

• Oxidation: Swern oxidation or the use of DMSO/acetic anhydride are common methods. Reproducibility can be affected by the purity of the DMSO and the reaction time. Over-oxidation is generally not a major concern, but incomplete reaction can lead to purification challenges.

• Deprotection: The key advantage of benzyl groups is their clean removal by catalytic hydrogenation (e.g., H₂, Pd/C), which typically proceeds in high yield.[7] However, the catalyst can be sensitive to impurities, and the reaction may be slow for highly substituted substrates.

Protocol 2: The Express Route - Per-O-Silylation

Silyl ethers offer a more direct route to protected gluconolactones as they can be installed directly onto the hydroxyl groups of D-gluconolactone without a separate oxidation step. Trimethylsilyl (TMS) is a common choice. Silyl ethers are generally less stable than benzyl ethers and are sensitive to acidic conditions and fluoride ions.[8][9]

Experimental Workflow: Direct Silylation

Caption: Workflow for Per-O-Silylated Gluconolactone Synthesis.

Detailed Experimental Protocol (Synthesis of 2,3,4,6-Tetra-O-(trimethylsilyl)-D-glucono-1,5-lactone):

• Under a nitrogen atmosphere, charge a reactor with an ionic liquid (e.g., 1-ethyl-3-methylimidazolium hexafluorophosphate).

• Add D-gluconolactone (1.0 eq) and hexamethyldisilazane (HMDS, >2.0 eq).

• Stir the mixture at 20-25°C for 1.5-2 hours.

• Monitor the reaction by GC or TLC. Upon completion, raise the temperature to 80-90°C and distill the product under reduced pressure.[10]

Causality and Reproducibility Insights:

• Silylation: This reaction is highly sensitive to moisture. All reagents and solvents must be anhydrous, and the reaction should be conducted under an inert atmosphere. The use of an ionic liquid can improve yields and simplify workup.[10] The choice of silylating agent and base (if not using HMDS) is critical. For bulkier silyl groups, a catalyst like imidazole may be necessary.[9]

• Reproducibility: Inconsistent yields are often traced back to inadequate drying of the starting material or glassware, or the use of old, partially hydrolyzed silylating agents. The reaction is generally fast and clean if anhydrous conditions are maintained.

• Deprotection: Silyl groups are readily cleaved under mild acidic conditions or with fluoride sources like tetrabutylammonium fluoride (TBAF).[8] The lability of different silyl ethers (TMS < TES < TBDMS < TIPS < TBDPS) allows for orthogonal deprotection strategies.[8]

Protocol 3: The Classic - Per-O-Acetylation

Acetyl esters are another common protecting group in carbohydrate chemistry. They are typically installed using acetic anhydride in the presence of a base like pyridine. Acetyl groups are considered "disarming" due to their electron-withdrawing nature, which can be beneficial in controlling the reactivity of glycosyl donors.[6]

Experimental Workflow: Acetylation and Oxidation

Caption: Workflow for Per-O-Acetylated Gluconolactone Synthesis.

Detailed Experimental Protocol (Synthesis of 2,3,4,6-Tetra-O-acetyl-D-glucono-1,5-lactone):

Step 1: Synthesis of β-D-Glucose Pentaacetate

• Suspend D-glucose (1.0 eq) in acetic anhydride.

• Add a catalytic amount of iodine (I₂) or use pyridine as a solvent and catalyst.

• Stir the mixture at room temperature until the glucose dissolves, then heat gently if necessary.

• Monitor the reaction by TLC. Upon completion, pour the reaction mixture into ice water and stir vigorously to precipitate the product.

• Collect the solid by filtration, wash thoroughly with water, and recrystallize from ethanol.

Step 2: Oxidation to the Gluconolactone

• The oxidation of the per-acetylated glucose to the gluconolactone can be achieved using various methods, including oxidation with bromine in water.[11]

• Alternatively, enzymatic oxidation offers a milder and more selective approach.[11]

Causality and Reproducibility Insights:

• Acetylation: This reaction is generally high-yielding and reproducible. The use of a catalyst like iodine or a base like pyridine is essential. Temperature control is important to prevent the formation of byproducts.

• Oxidation: The chemical oxidation with bromine can be harsh and may lead to side reactions. The reproducibility of this step can be variable. Enzymatic oxidation, if accessible, offers a much more reproducible and milder alternative.

• Deprotection: Acetyl groups are typically removed under basic conditions, such as with sodium methoxide in methanol (Zemplén deacetylation).[6] This reaction is usually clean and high-yielding.

Trustworthiness and Self-Validation

Each protocol described is a self-validating system. The successful synthesis of the protected gluconolactone can be confirmed by standard analytical techniques:

• Thin-Layer Chromatography (TLC): To monitor the progress of the reaction and assess the purity of the product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the product and the presence of the protecting groups.

• Mass Spectrometry (MS): To verify the molecular weight of the synthesized compound.

• Melting Point: A sharp melting point range is indicative of a pure crystalline compound.[2]

Conclusion: Selecting the Optimal Protocol

The choice of protecting group strategy for the synthesis of gluconolactones is a critical decision that should be guided by the specific requirements of the overall synthetic plan.

• Per-O-benzylation is the most robust and versatile strategy, ideal for long and complex synthetic sequences where the protecting groups must withstand a variety of reaction conditions. While the multi-step process may seem less efficient, its reliability often makes it the preferred choice in drug development.

• Per-O-silylation offers the most direct and high-yielding route. However, its success is highly dependent on maintaining strictly anhydrous conditions, making it potentially less reproducible in environments where this is difficult to control. The lability of the silyl groups makes this method suitable for shorter synthetic sequences or when mild deprotection is required.

• Per-O-acetylation is a classic and generally reliable method. The acetyl groups can influence the reactivity of the molecule, which can be strategically employed. The deprotection is straightforward, but the oxidation step can be a point of variability.

By understanding the causality behind the experimental choices and the critical parameters that govern the reproducibility of each protocol, researchers can confidently select and execute the most appropriate synthesis for their specific needs, ensuring a reliable and efficient supply of these vital chemical building blocks.

References

• PROTECTING GROUPS & CARBOHYDRATES NOTES. (n.d.). Alchemyst. Retrieved January 4, 2026, from [Link]

• Protecting Group Strategies in Carbohydrate Chemistry. (n.d.). Wiley-VCH. Retrieved January 4, 2026, from [Link]

• Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies. (2019). Beilstein Journal of Organic Chemistry. Retrieved January 4, 2026, from [Link]

• Exploring 2,3,4,6-Tetra-O-Acetyl-D-Glucono-1,5-Lactone: A Key Intermediate in Pharmaceutical Synthesis. (n.d.). LinkedIn. Retrieved January 4, 2026, from [Link]

• Synthesis of 2,3,4,5-tetra-O-methyl-D-glucono-1,6-lactone as a monomer for the preparation of copolyesters. (2006). ResearchGate. Retrieved January 4, 2026, from [Link]

• A Simple Preparation of 2,3,4,6-Tetra-O-acyl-Gluco-, Galacto- and Mannopyranoses and Relevant Theoretical Study. (2007). Molecules. Retrieved January 4, 2026, from [Link]

• Method for continuously synthesizing benzyl substituted gluconolactone by adopting microchannel reaction device. (2021). Google Patents.

• Deprotection Guide. (n.d.). Glen Research. Retrieved January 4, 2026, from [Link]

• How can one remove a benzyl group from benzylated sugar? (2014). ResearchGate. Retrieved January 4, 2026, from [Link]

• Preparation method and application of 2,3,4, 6-tetra-O-trimethylsilyl-D-gluconolactone. (2021). Google Patents.
• Process for the preparation of 2,3,4,6-tetra-O-benzyl-D-glucopyranose. (1995). Google Patents.

• 6,7,8,10-Tetra-O-benzyl-1,2,3,4-tetradeoxy-α-D-gluco-dec-5-ulopyranosyl 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranoside. (2018). MDPI. Retrieved January 4, 2026, from [Link]

• Challenges and solutions for the downstream purification of therapeutic proteins. (2023). Exploration of Targeted Anti-tumor Therapy. Retrieved January 4, 2026, from [Link]

• Purification of synthesized protected carbohydrate via automation solution-phase platform after fluorous solid-phase extraction with alternatepump R-HPLC. (2017). ResearchGate. Retrieved January 4, 2026, from [Link]

• RECENT DEVELOPMENTS IN CHEMICAL DEPROTECTION OF ESTER FUNCTIONAL GROUPS. (1991). Tetrahedron. Retrieved January 4, 2026, from [Link]

• Structural effects of oxidation on sugars: glucose as a precursor of gluconolactone and glucuronolactone. (2024). Chemical Communications. Retrieved January 4, 2026, from [Link]

• Progress, applications, challenges and prospects of protein purification technology. (2022). Frontiers in Bioengineering and Biotechnology. Retrieved January 4, 2026, from [Link]

• Protein A chromatography: Challenges and progress in the purification of monoclonal antibodies. (2017). ResearchGate. Retrieved January 4, 2026, from [Link]

• Synthesis of D-glucono-1,4-lactones modified with linear saturated fatty acids as novel low molecular-weight organogelators and evaluation of their physical properties. (2020). ChemPlusChem. Retrieved January 4, 2026, from [Link]

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• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. pubs.rsc.org [pubs.rsc.org]
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Safety & Regulatory Compliance

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone proper disposal procedures

An In-Depth Guide to the Proper Disposal of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

For researchers and scientists in the dynamic fields of glycobiology and drug development, the synthesis and application of complex molecules are daily endeavors.[1][2] With this innovation comes the critical responsibility of ensuring laboratory safety, particularly in the handling and disposal of chemical waste. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone (CAS 132063-03-7), a specialized biochemical reagent.[3][4][5] By understanding the chemical nature of this compound, we can implement a disposal strategy that is both safe and environmentally responsible.

Understanding the Compound: A Hazard Analysis Based on Functional Groups

Functional Group	Potential Hazards & Reactivity
N-Acetyl-D-Glucosamine Core	Generally considered to have low toxicity. However, it may cause skin and eye irritation.[6][7] Fine dust can be a potential explosion hazard in the presence of an ignition source.[6]
Benzylidene Acetal	Primarily susceptible to hydrolysis under acidic conditions, which cleaves the acetal to yield benzaldehyde and the corresponding diol.[8][9][10] Various methods exist for its removal, including catalytic transfer hydrogenation.[11][12][13]
Gluconolactone Ring	This is a cyclic ester (lactone) of D-gluconic acid.[14] It readily hydrolyzes in water to form gluconic acid, a non-toxic, weak organic acid.[15][16][17] This hydrolysis is accelerated by heat and changes in pH.[15]
Oxime (Hydroximo- group)	Oximes present the most significant potential hazard. They can be hydrolyzed by heating with inorganic acids.[18][19] Critically, some oximes can undergo an exothermic Beckmann rearrangement in the presence of acid, which can be violent.[19] Aldoximes may also peroxidize and become explosive, especially upon distillation.[19]

Given the presence of the oxime and the complex nature of the molecule, it should be treated as a hazardous waste until proven otherwise. The primary disposal route should always be through a licensed chemical waste disposal service.[20] However, for small quantities, a chemical degradation procedure can be considered as a preliminary step to reduce its reactivity, provided it is carried out by trained personnel with appropriate safety measures.

Disposal Workflow: A Step-by-Step Procedural Guide

The following workflow provides a logical progression for the safe disposal of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone.

Caption: Decision workflow for the disposal of the target compound.

Experimental Protocol: Small-Scale Chemical Degradation

This procedure is designed for small quantities (less than 5 grams) and must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE).

1. Personal Protective Equipment (PPE):

• Chemical-resistant gloves (nitrile or neoprene)

• Safety goggles

• Flame-resistant lab coat

2. Reagents and Equipment:

• 1M Hydrochloric Acid (HCl)

• 1M Sodium Hydroxide (NaOH)

• Stir plate and stir bar

• Glass beaker of appropriate size

• pH paper or calibrated pH meter

3. Step-by-Step Procedure:

• Step 1: Dilution and Dissolution: Carefully dissolve the compound in a suitable solvent in which it is soluble, such as Dimethyl Sulfoxide (DMSO) or Methanol, at a low concentration.[4]

• Step 2: Acid-Catalyzed Hydrolysis:

  • Slowly add 1M HCl to the solution while stirring. The goal is to hydrolyze the benzylidene acetal and the oxime functionalities.[8][18] This process breaks the molecule down into smaller, less complex components: N-acetyl-glucosamine derivatives, benzaldehyde, and hydroxylamine.

  • Gently heat the mixture to approximately 50-60°C for several hours to facilitate the hydrolysis of the oxime.[18][19] Caution: Due to the potential for an exothermic Beckmann rearrangement of the oxime, the acid should be added slowly, and the reaction should be monitored for any signs of an uncontrolled temperature increase.[19]

• Step 3: Neutralization:

  • Allow the solution to cool to room temperature.

  • Carefully neutralize the acidic solution by slowly adding 1M NaOH while monitoring the pH. The target pH should be between 6.0 and 8.0.[21]

• Step 4: Collection for Disposal:

  • Transfer the neutralized aqueous solution into a clearly labeled hazardous waste container. The label should include the chemical names of the original compound and the degradation products (e.g., "Hydrolyzed 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone waste," "Contains Benzaldehyde and Hydroxylamine derivatives").[22][23]

Standard Disposal Procedure (for all quantities)

If chemical degradation is not feasible or for larger quantities of the compound, the following standard procedure must be followed.

1. Segregation and Collection:

• Do not mix this compound with other waste streams, especially incompatible materials like strong oxidizing agents.[7][20]

• Collect the solid waste in a clearly labeled, sealed, and compatible container.[23][24]

2. Labeling:

• The waste container must be labeled with "Hazardous Waste" and the full chemical name: "2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone."[20]

• Include the date when the waste was first added to the container.[22]

3. Storage:

• Store the waste container in a designated Satellite Accumulation Area (SAA).[21][22] This area should be at or near the point of generation and under the control of laboratory personnel.[22]

• Ensure the storage area has secondary containment to prevent spills.[25]

4. Arrange for Pickup:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company to schedule a pickup.[20][22]

By adhering to these detailed procedures, laboratory professionals can ensure the safe and compliant disposal of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone, upholding the principles of scientific integrity and workplace safety.

References

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• 2. 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone | 糖生物学 | MCE [medchemexpress.cn]
• 3. 2-ACETAMIDO-4,6-O-BENZYLIDENE-2-DEOXY-D-GLUCONHYDROXIMO-1,5-LACTONE | 132063-03-7 [m.chemicalbook.com]
• 4. cdn.usbio.net [cdn.usbio.net]
• 5. 132063-03-7 CAS MSDS (2-ACETAMIDO-4,6-O-BENZYLIDENE-2-DEOXY-D-GLUCONHYDROXIMO-1,5-LACTONE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
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Personal protective equipment for handling 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

Essential Safety and Handling Guide: 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

The chemical structure incorporates several functional groups: an acetamido sugar backbone, a benzylidene acetal protecting group, a hydroximo-lactone moiety. The benzylidene acetal is a common protecting group in carbohydrate chemistry, formed from the reaction of a diol with benzaldehyde[5][6]. The lactone is a cyclic ester, in this case derived from D-gluconic acid[7]. While many simple sugar derivatives and gluconolactones are not classified as hazardous, the complexity of this molecule necessitates a cautious and thorough approach to handling[7][8].

The operational and disposal plans outlined below are grounded in the principle of minimizing exposure through a combination of engineering controls, administrative procedures, and appropriate personal protective equipment (PPE).

Hazard Assessment and Risk Mitigation

Given the absence of specific toxicity data, a risk assessment is the critical first step. The primary potential hazards associated with this compound, inferred from its structure and physical form (typically a solid powder), include:

• Inhalation: Fine powders can be easily aerosolized, leading to respiratory tract irritation.

• Dermal Contact: Although not classified as a skin irritant, prolonged or repeated contact with any chemical should be avoided.

• Eye Contact: Particulate matter can cause mechanical irritation or unknown chemical irritation to the eyes.

• Ingestion: Accidental ingestion is a risk in any laboratory setting where chemicals are handled.

Our mitigation strategy is therefore focused on preventing the generation and inhalation of dust and avoiding direct contact with the skin and eyes.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent exposure. The following table summarizes the minimum required PPE for handling this compound.

PPE Category	Item	Specifications and Rationale
Eye and Face Protection	Safety Goggles with Side Shields	Required at all times to protect against dust and potential splashes. Must be compliant with ANSI Z87.1 or equivalent standards. Chemical splash goggles offer superior protection[9][10].
Face Shield	To be worn in addition to safety goggles during procedures with a high risk of splashing or aerosolization (e.g., weighing large quantities, preparing stock solutions).
Hand Protection	Disposable Nitrile Gloves	Provides adequate protection against incidental contact. Inspect gloves for tears or holes before each use. Change gloves immediately if they become contaminated[10][11]. For prolonged handling, consider double-gloving.
Body Protection	Laboratory Coat	Must be fully buttoned to protect skin and personal clothing from contamination.
Long Pants and Closed-Toe Shoes	Standard laboratory attire to prevent skin exposure to spills[9].
Respiratory Protection	N95 Respirator or higher	Recommended when handling the powder outside of a certified chemical fume hood, especially if there is a risk of generating dust. All respirator use must comply with a formal respiratory protection program (as per OSHA 29 CFR 1910.134)[12].

Operational Plan: A Step-by-Step Handling Procedure

Adherence to a strict, procedural workflow is crucial for minimizing risk. This plan covers the entire lifecycle of the compound within the laboratory, from receipt to disposal.

Preparation and Engineering Controls

• Designated Area: All work with this compound should be performed in a designated area within the laboratory, such as a chemical fume hood or a glove box, especially when handling the solid powder[11][13].

• Ventilation: Ensure adequate ventilation. A certified chemical fume hood is the preferred engineering control to capture any dust or aerosols at the source[13].

• Emergency Equipment: Before starting work, confirm the location and operational readiness of the nearest safety shower and eyewash station[14].

• Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, glassware, solvents) and PPE before retrieving the compound from storage.

Donning PPE: A Sequential Approach

The following sequence ensures maximum protection and minimizes cross-contamination.

Caption: Sequential workflow for donning Personal Protective Equipment.

Handling the Compound

• Retrieval: The compound should be stored at -20°C for long-term stability[1]. Before opening, allow the vial to equilibrate to room temperature to prevent condensation of atmospheric moisture. Centrifuge the vial briefly to ensure all product is at the bottom[1].

• Weighing: If possible, weigh the solid compound directly within the fume hood. Use a spatula to carefully transfer the powder, minimizing any disturbance that could create dust.

• Solubilization: The compound is soluble in DMSO and Methanol[1]. When adding solvent, do so slowly to avoid splashing. Keep the container closed whenever possible.

• General Practices:

  • Never work alone when handling hazardous or unknown chemicals[11].

  • Avoid eating, drinking, or applying cosmetics in the laboratory[10][11].

  • Wash hands thoroughly after handling the compound, even if gloves were worn[14].

Disposal Plan

Proper disposal is a critical component of the laboratory safety plan.

• Waste Segregation: All materials that have come into direct contact with 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone must be treated as chemical waste. This includes:

  • Empty vials

  • Contaminated gloves, weigh boats, and pipette tips

  • Excess solutions

• Containment:

  • Solid Waste: Collect all contaminated solid materials in a designated, clearly labeled, and sealed hazardous waste bag or container.

  • Liquid Waste: Collect unused solutions or reaction mixtures in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical name.

• Final Disposal: Dispose of all waste through your institution's Environmental Health and Safety (EHS) office, following all local, state, and federal regulations. Do not pour chemical waste down the drain[11].

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is vital.

Emergency Situation	Procedure
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention[15].
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention[15][16].
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention[16].
Ingestion	Do NOT induce vomiting. Wash out the mouth with water. Seek immediate medical attention[15].
Minor Spill (in fume hood)	Absorb the spill with an inert material (e.g., vermiculite, sand). Collect the contaminated material into a sealed hazardous waste container. Decontaminate the area with an appropriate solvent.
Major Spill	Evacuate the immediate area. Alert laboratory personnel and your institution's EHS office. Do not attempt to clean up a large spill without proper training and equipment.

By adhering to this comprehensive guide, researchers, scientists, and drug development professionals can handle 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone with a high degree of safety, ensuring both personal well-being and the integrity of their valuable research.

References

• 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone CAS 132063-03-7. (n.d.). Carbosynth. Retrieved January 4, 2026.
• 2-ACETAMIDO-4,6-O-BENZYLIDENE-2-DEOXY-D-GLUCONHYDROXIMO-1,5-LACTONE. (n.d.). Chemicalbook. Retrieved January 4, 2026.
• 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone | Erfa Sa. (n.d.). Erfa Sa. Retrieved January 4, 2026.
• 132063-03-7(2-ACETAMIDO-4,6-O-BENZYLIDENE-2-DEOXY-D-GLUCONHYDROXIMO-1,5-LACTONE) Product Description. (n.d.). Chemicalbook. Retrieved January 4, 2026.
• List of preventive measures to be applied in the sugar industry. (n.d.).
• Safety Data Sheet. (2024, November 3). MedchemExpress.com.
• Mandal, P. K., & Misra, A. K. (2013). Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C. Beilstein Journal of Organic Chemistry, 9, 74–78.
• SAFETY D
• SAFETY DATA SHEET. (2025, September 14). Thermo Fisher Scientific.
• 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. (n.d.).
• 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone. (n.d.). MCE. Retrieved January 4, 2026.
• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. (n.d.). Utah State University. Retrieved January 4, 2026.
• SAFETY DATA SHEET. (2024, January 28). Fisher Scientific.
• Handling Hazardous Chemicals In A Laboratory Setting: A Comprehensive Guide. (n.d.). CP Lab Safety. Retrieved January 4, 2026.
• Topic 1: Safety in the Organic Chemistry Laboratory. (n.d.). CSUB. Retrieved January 4, 2026.
• Kiss, M., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. Molecules, 27(3), 893.
• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
• Laboratory Safety Guidance. (n.d.).
• A Guide to Non-Respiratory Personal Protective Equipment (PPE) for use with Chemical Agents in the Workplace. (n.d.). Health and Safety Authority. Retrieved January 4, 2026.
• Benzylidene acetal. (n.d.). Wikipedia. Retrieved January 4, 2026.
• 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. (2022).
• Application Notes and Protocols: Benzylidene Acetal as a Protecting Group for Diols in Organic Synthesis. (2025). Benchchem.
• Garegg, P. J., & Maron, L. (1979). Regioselective reductive openings of 4,6-benzylidene acetals: synthetic and mechanistic aspects. Acta Chemica Scandinavica, 33b, 39-41.
• Synthesis of 2-acetamido-2-deoxy-4-O-(2-O-methyl-beta-D-galactopyranosyl). (n.d.). PubMed. Retrieved January 4, 2026.
• Shallenberger, R. S., & Mattick, L. R. (1983). Tastes, structure and solution properties of D-glucono-1,5-lactone. Food Chemistry, 12(1), 9-14.
• Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C. (2013). PubMed. Retrieved January 4, 2026.
• delta-Gluconolactone. (n.d.). PubChem, National Institutes of Health. Retrieved January 4, 2026.

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